Renzapride

Core Science & Biosynthesis

Renzapride's Mechanism of Action on Enteric Neurons: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Renzapride (B52152) is a substituted benzamide (B126) with a dual pharmacological action on the enteric nervous system, acting as a full agonist at the 5-hydroxytryptamine type 4 (5-HT4) receptor and an antagonist at the 5-HT3 receptor.[1][2][3][4][5] This unique profile modulates enteric neuron function to enhance gastrointestinal motility. This technical guide provides a comprehensive overview of the molecular mechanisms, key experimental data, and methodologies used to elucidate the action of Renzapride on enteric neurons.

Core Mechanism of Action

Renzapride's prokinetic effects are primarily attributed to its influence on cholinergic signaling within the myenteric plexus.[5][6] It facilitates the release of acetylcholine (B1216132) (ACh), a key excitatory neurotransmitter in the gut, through its agonist activity at 5-HT4 receptors located on cholinergic interneurons and motor neurons.[6][7] Simultaneously, its antagonism of 5-HT3 receptors contributes to its overall pharmacological profile, potentially by modulating nausea and visceral sensitivity, although this aspect is less directly tied to its prokinetic effects on enteric neurons.[1][4]

5-HT4 Receptor Agonism and Acetylcholine Release

Activation of 5-HT4 receptors on enteric neurons by Renzapride initiates a downstream signaling cascade that enhances neuronal excitability and neurotransmitter release.[8] Studies have demonstrated that Renzapride concentration-dependently increases both basal and electrically-evoked acetylcholine release from the guinea-pig myenteric plexus.[5][6] This effect is competitively antagonized by 5-HT4 receptor antagonists, confirming the receptor's involvement.[6] The enhanced acetylcholine release stimulates post-synaptic nicotinic and muscarinic receptors on other neurons and smooth muscle cells, respectively, leading to increased gastrointestinal motility.[6]

5-HT3 Receptor Antagonism

Renzapride also exhibits potent antagonism at the 5-HT3 receptor, a ligand-gated ion channel.[1][4] In the enteric nervous system, 5-HT3 receptors are involved in fast synaptic transmission and the modulation of visceral pain. By blocking these receptors, Renzapride can inhibit the rapid, depolarizing effects of serotonin (B10506), which may contribute to its therapeutic profile in conditions like irritable bowel syndrome (IBS).[9]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for Renzapride's interaction with 5-HT receptors and its functional effects on enteric neurons.

Table 1: Receptor Binding Affinity of Renzapride

Receptor	Species/Tissue	Radioligand	Ki (nM)	Reference(s)
5-HT3	Human (recombinant)	Varies	17	[4][10]
5-HT4	Guinea-pig	Varies	477	[4][10]

Table 2: Functional Potency of Renzapride

Assay	Tissue/Preparation	Parameter	Value	Reference(s)
5-HT4 Receptor Agonism	Rat isolated oesophagus	EC50	11 µmol/L	[4]
5-HT2B Receptor Antagonism	Rat stomach fundus strip	IC50	5 µmol/L	[4]
Acetylcholine Release	Guinea-pig myenteric plexus	-	Concentration-dependent increase	[6]
Synaptic Transmission	Guinea-pig myenteric neurons	-	2-fold increase in ACh release probability at 0.1 µM	[8]

Signaling Pathways and Experimental Workflows

Renzapride-Induced 5-HT4 Receptor Signaling Pathway

The agonistic action of Renzapride on 5-HT4 receptors on enteric neurons activates the adenylyl cyclase-protein kinase A (PKA) signaling pathway.[8] This leads to an increase in intracellular cyclic AMP (cAMP) levels, subsequent PKA activation, and phosphorylation of downstream targets that ultimately facilitate acetylcholine release.

Renzapride's 5-HT4 receptor agonist signaling pathway.

Renzapride's Antagonistic Action at the 5-HT3 Receptor

As a competitive antagonist, Renzapride binds to the 5-HT3 receptor without activating it, thereby preventing serotonin from binding and opening the ion channel. This blocks the influx of cations and subsequent neuronal depolarization.

Mechanism of Renzapride's 5-HT3 receptor antagonism.

Experimental Workflow: Intracellular Electrophysiology on Myenteric Neurons

The following diagram outlines a typical workflow for studying the effects of Renzapride on the electrophysiological properties of myenteric neurons.

Workflow for electrophysiological recording from myenteric neurons.

Detailed Experimental Protocols

Radioligand Binding Assay for 5-HT4 Receptors

This protocol is adapted from methodologies used in the characterization of 5-HT4 receptor ligands.

• Tissue Preparation:

  • Homogenize guinea-pig striatum or hippocampus in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

  • Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the resulting pellet in fresh buffer and repeat the centrifugation step.

  • Resuspend the final pellet in assay buffer to a protein concentration of 100-200 µ g/well .

• Binding Assay:

  • In a 96-well plate, add 50 µL of membrane homogenate, 25 µL of [3H]-GR113808 (a selective 5-HT4 antagonist radioligand) at a final concentration of 0.1-0.5 nM, and 25 µL of Renzapride at various concentrations (10^-10 to 10^-5 M) or vehicle.

  • For determination of non-specific binding, add a saturating concentration of a non-labeled 5-HT4 ligand (e.g., 10 µM GR113808).

  • Incubate at 25°C for 60 minutes.

  • Terminate the reaction by rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethyleneimine.

  • Wash the filters three times with ice-cold 50 mM Tris-HCl.

  • Measure the radioactivity retained on the filters by liquid scintillation counting.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Measurement of Acetylcholine Release from Myenteric Plexus

This protocol is based on studies investigating neurotransmitter release from enteric neurons.[5][6]

• Preparation and Loading:

  • Dissect the longitudinal muscle with the attached myenteric plexus (LMMP) from the guinea-pig ileum in Krebs solution.

  • Mount the preparation in a superfusion chamber and incubate with [3H]-choline (1 µCi/mL) for 60 minutes to label the acetylcholine stores.

  • Wash the preparation with Krebs solution containing hemicholinium-3 (B1673050) to prevent further uptake of choline.

• Release Experiment:

  • Superfuse the preparation with Krebs solution at a constant flow rate (e.g., 1 mL/min) and collect fractions every 5 minutes.

  • After a stable baseline of [3H] outflow is established, stimulate the preparation electrically (e.g., with platinum electrodes, 10 Hz for 2 minutes) to evoke acetylcholine release.

  • Introduce Renzapride at the desired concentration into the superfusion medium and repeat the electrical stimulation.

  • Measure the radioactivity in the collected fractions using liquid scintillation counting.

  • Express the evoked release of [3H]-acetylcholine as a percentage of the total tritium (B154650) content in the tissue at the time of stimulation.

Intracellular Electrophysiology of Myenteric Neurons

This protocol outlines the general procedure for recording from myenteric neurons.

• Preparation:

  • Prepare LMMP strips from the guinea-pig ileum and pin them flat in a recording chamber continuously perfused with oxygenated Krebs solution at 37°C.

  • Visualize the myenteric ganglia using a microscope with differential interference contrast optics.

• Recording:

  • Pull glass microelectrodes to a resistance of 80-150 MΩ and fill with 2 M KCl.

  • Carefully advance the microelectrode into a myenteric ganglion and impale a neuron.

  • Record the resting membrane potential, input resistance, and spontaneous synaptic activity.

  • Apply depolarizing current pulses to elicit action potentials and characterize the neuron's firing properties (e.g., S-type or AH-type).

  • Stimulate presynaptic fibers using a focal stimulating electrode to evoke excitatory postsynaptic potentials (EPSPs).

• Drug Application:

  • After obtaining a stable baseline recording, add Renzapride to the perfusing Krebs solution.

  • Record any changes in resting membrane potential, neuronal excitability, and the amplitude and frequency of spontaneous and evoked synaptic potentials.

  • Wash out the drug to observe the reversibility of its effects.

Conclusion

Renzapride exerts its prokinetic effects on the gastrointestinal tract through a dual mechanism of action on enteric neurons. Its primary action is the facilitation of acetylcholine release from myenteric neurons via 5-HT4 receptor agonism and the subsequent activation of the adenylyl cyclase-PKA signaling pathway. Concurrently, its 5-HT3 receptor antagonism likely contributes to its overall therapeutic profile. The experimental methodologies detailed in this guide provide a framework for the continued investigation of Renzapride and other novel compounds targeting the enteric nervous system.

References

• 1. Electrophysiological and morphological classification of myenteric neurons in the proximal colon of the guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Benzimidazolones and renzapride facilitate acetylcholine release from guinea-pig myenteric plexus via 5-HT4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Intracellular recording from myenteric neurons of the guinea-pig ileum that respond to stretch - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of the role of 5-HT in the enteric nervous system using anti-idiotopic antibodies to 5-HT receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Renzapride: A Comprehensive Technical Profile of 5-HT4 Receptor Binding and Selectivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Renzapride is a potent and selective 5-HT4 receptor agonist with a complex pharmacological profile that also includes antagonist activity at 5-HT3 and 5-HT2B receptors. This dual action makes it a compound of significant interest for the treatment of gastrointestinal motility disorders. This technical guide provides an in-depth analysis of Renzapride's binding affinity and selectivity for the 5-HT4 receptor, presenting quantitative data, detailed experimental methodologies, and visual representations of key biological and experimental processes. The information herein is intended to serve as a comprehensive resource for researchers and professionals involved in the study and development of serotonergic agents.

Renzapride Binding Affinity and Selectivity Profile

Renzapride's interaction with serotonin (B10506) (5-HT) receptors has been characterized through extensive in vitro radioligand binding inhibition studies. The following tables summarize the quantitative data on its binding affinity (Ki) for various human and animal 5-HT receptor subtypes, providing a clear overview of its selectivity profile.

Table 1: Renzapride Binding Affinity (Ki) for Serotonin (5-HT) Receptors

Receptor Subtype	Tissue/System Source	Ki (nmol/L)
5-HT4	Guinea-pig	477[1][2]
Cloned human	115[3]
5-HT3	Cloned human	17[1][2]
5-HT2A	Cloned human	>10,000
5-HT2B	Cloned human	667
5-HT2C	Cloned human	>10,000

Data compiled from in vitro radioligand binding inhibition studies.

Table 2: Renzapride Selectivity Profile Against Other 5-HT Receptors

Receptor Subtype	Binding Affinity (Ki)	Result
5-HT1A	>10,000 nmol/L	No significant affinity[1]
5-HT1B	>10,000 nmol/L	No significant affinity[1]
5-HT1D	>10,000 nmol/L	No significant affinity[1]
5-HT5A	>10,000 nmol/L	No significant affinity[1]
5-HT6	>10,000 nmol/L	No significant affinity[1]
5-HT7	>10,000 nmol/L	No significant affinity[1]

As the data indicates, Renzapride demonstrates high affinity for the 5-HT3 and 5-HT4 receptors.[1][2] While it is a potent agonist at the 5-HT4 receptor, it acts as an antagonist at the 5-HT3 receptor.[1] The compound also shows inhibitory properties at 5-HT2B receptors.[1][2] Renzapride has a significantly lower affinity for other serotonin receptor subtypes, highlighting its selectivity.[1]

Experimental Protocols

The following sections detail the methodologies employed in the key experiments cited for determining the binding affinity and selectivity of Renzapride.

Radioligand Binding Inhibition Assay

This protocol outlines the steps for a competitive radioligand binding assay to determine the inhibition constant (Ki) of a test compound like Renzapride for a specific receptor.

Objective: To determine the affinity of Renzapride for serotonin receptor subtypes by measuring its ability to displace a specific high-affinity radioligand.

Materials:

• Membrane preparations from animal tissue (e.g., guinea pig ileum for 5-HT4 receptors) or from cell lines transfected with cloned human receptors (e.g., HEK293 cells expressing human 5-HT3 or 5-HT4 receptors).

• Radiolabeled ligand with high affinity and specificity for the target receptor (e.g., [3H]GR113808 for 5-HT4 receptors).

• Renzapride (test compound).

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash buffer (ice-cold).

• Glass fiber filters.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Homogenize the tissue or cells in a suitable buffer.

  • Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at a high speed to pellet the membranes.

  • Wash the membrane pellet with fresh buffer and resuspend to a final protein concentration of 0.1-1.0 mg/mL.

• Binding Assay:

  • In a series of microcentrifuge tubes or a 96-well plate, add the membrane preparation.

  • Add increasing concentrations of Renzapride.

  • Add a fixed concentration of the radiolabeled ligand.

  • For determining non-specific binding, add a high concentration of a known, unlabeled ligand for the target receptor to a separate set of tubes.

  • Incubate the mixture at a specific temperature (e.g., 25°C or 37°C) for a predetermined time to reach equilibrium.

• Filtration and Washing:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters, which traps the membranes with the bound radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials.

  • Add scintillation cocktail to each vial.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Renzapride concentration.

  • Determine the IC50 value (the concentration of Renzapride that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway and experimental workflow discussed in this guide.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Pharmacokinetics and Bioavailability of Renzapride in Preclinical Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Renzapride (B52152) is a potent and selective gastrointestinal prokinetic agent with a dual mechanism of action, functioning as a full agonist at the serotonin (B10506) 5-HT4 receptor and an antagonist at the 5-HT3 receptor.[1][2][3][4][5][6] This unique pharmacological profile has positioned it as a therapeutic candidate for motility disorders such as constipation-predominant irritable bowel syndrome (C-IBS).[4] Understanding the absorption, distribution, metabolism, and excretion (ADME) characteristics, as well as the oral bioavailability of Renzapride in preclinical species, is crucial for its development and for translating preclinical findings to clinical outcomes. This technical guide provides a comprehensive overview of the available data on the pharmacokinetics and bioavailability of Renzapride in preclinical models, details the experimental methodologies for its evaluation, and visualizes the key pathways and processes involved.

Introduction

Renzapride's prokinetic activity stems from its ability to modulate serotonergic pathways in the enteric nervous system. As a 5-HT4 receptor agonist, it facilitates the release of acetylcholine, leading to enhanced gastrointestinal motility.[1] Concurrently, its 5-HT3 receptor antagonist activity contributes to its antiemetic properties and may modulate visceral sensitivity.[1][2] Preclinical studies in rats and dogs have demonstrated its efficacy as a gastrointestinal prokinetic agent.[2][7] While extensive clinical trials have been conducted, detailed quantitative pharmacokinetic data from preclinical studies in species such as rats, dogs, and monkeys are not widely published. This guide, therefore, synthesizes the available qualitative information and presents standardized experimental protocols and data table templates that are critical for such preclinical evaluations.

Pharmacokinetic Profile

The pharmacokinetic profile of a drug encompasses its absorption, distribution, metabolism, and excretion. While specific quantitative data for Renzapride in preclinical models is scarce in the public domain, this section outlines the known aspects of its ADME properties.

Absorption

Renzapride is known to be orally bioavailable.[1] Following oral administration, the time to reach maximum plasma concentration (Tmax) in humans is approximately 1.4 hours, suggesting relatively rapid absorption from the gastrointestinal tract.[8]

Distribution

Metabolism

In vitro studies using human liver microsomes have shown that Renzapride is metabolized to a limited extent.[2][8] The primary metabolite identified is Renzapride N-oxide.[2][8] Importantly, Renzapride does not significantly inhibit the major cytochrome P450 (CYP) enzymes, including CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4, at clinically relevant concentrations, suggesting a low potential for drug-drug interactions mediated by these enzymes.[2][8] It has also been reported that Renzapride is not metabolized by cytochrome P450 enzymes.[6]

Excretion

The routes and rate of excretion of Renzapride and its metabolites in preclinical species have not been detailed in the available literature. In humans, the plasma elimination half-life (t1/2) is approximately 10 hours, indicating a moderate duration of action.[9][10]

Quantitative Pharmacokinetic Data

While specific preclinical data is not available, the following tables provide a template for the presentation of key pharmacokinetic parameters that should be determined in preclinical studies for a comprehensive evaluation of a drug candidate like Renzapride.

Table 1: Single-Dose Intravenous Pharmacokinetic Parameters of Renzapride in Preclinical Models (Hypothetical Data)

Parameter	Rat	Dog	Monkey
Dose (mg/kg)	1	0.5	0.5
C0 (ng/mL)	500	300	350
AUC0-inf (ng*h/mL)	1500	1200	1400
CL (mL/min/kg)	11.1	6.9	5.9
Vd (L/kg)	1.2	1.5	1.3
t1/2 (h)	2.5	3.8	3.2

C0: Initial plasma concentration; AUC0-inf: Area under the plasma concentration-time curve from time zero to infinity; CL: Clearance; Vd: Volume of distribution; t1/2: Elimination half-life.

Table 2: Single-Dose Oral Pharmacokinetic Parameters of Renzapride in Preclinical Models (Hypothetical Data)

Parameter	Rat	Dog	Monkey
Dose (mg/kg)	5	2	2
Cmax (ng/mL)	800	450	550
Tmax (h)	1.0	1.5	1.2
AUC0-t (ng*h/mL)	4500	3600	4200
t1/2 (h)	2.8	4.1	3.5
F (%)	60	50	54

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; t1/2: Elimination half-life; F: Oral bioavailability.

Experimental Protocols

Detailed and standardized experimental protocols are essential for generating reliable and reproducible pharmacokinetic data.

Animal Models

• Species: Sprague-Dawley rats, Beagle dogs, and Cynomolgus monkeys are commonly used species in preclinical pharmacokinetic studies.

• Health Status: Animals should be healthy, and their health status certified by a veterinarian.

• Housing: Animals should be housed in controlled environmental conditions (temperature, humidity, and light-dark cycle) with ad libitum access to food and water, unless fasting is required for the study.

Drug Administration

• Formulation: Renzapride should be formulated in a suitable vehicle for both intravenous and oral administration (e.g., saline, polyethylene (B3416737) glycol, or a suspension).

• Intravenous (IV) Administration: Administered as a bolus injection or short infusion into a suitable vein (e.g., tail vein in rats, cephalic vein in dogs and monkeys).

• Oral (PO) Administration: Administered via oral gavage for rats and in gelatin capsules for dogs and monkeys.

Sample Collection

• Blood Sampling: Serial blood samples are collected at predetermined time points post-dosing from a suitable site (e.g., retro-orbital sinus or jugular vein in rats, peripheral veins in dogs and monkeys).

• Plasma Preparation: Blood samples are collected into tubes containing an anticoagulant (e.g., EDTA or heparin) and centrifuged to separate the plasma. Plasma samples are then stored frozen at -80°C until analysis.

Bioanalytical Method

• Method: A validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for the quantification of small molecules like Renzapride in biological matrices.

• Validation: The method must be validated for specificity, linearity, accuracy, precision, recovery, matrix effect, and stability according to regulatory guidelines.

Visualizations

Signaling Pathway of Renzapride

Caption: Signaling pathway of Renzapride at 5-HT4 and 5-HT3 receptors.

Experimental Workflow for Preclinical Pharmacokinetic Study

Caption: A generalized workflow for a preclinical pharmacokinetic study.

Conclusion

Renzapride's dual action as a 5-HT4 agonist and 5-HT3 antagonist presents a promising therapeutic approach for gastrointestinal motility disorders. While clinical pharmacokinetic data is available, a comprehensive understanding of its preclinical ADME profile and bioavailability is essential for a complete developmental assessment. This guide has summarized the known metabolic pathways and provided a framework for the systematic evaluation of Renzapride's pharmacokinetics in preclinical models. The generation of robust quantitative data using standardized protocols, as outlined herein, will be critical for the further development and optimization of this compound for clinical use.

References

• 1. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of cisapride and renzapride on gastrointestinal motility and plasma motilin concentration in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy of 5-HT3 antagonists and 5-HT4 agonists in irritable bowel syndrome: systematic review and meta-analysis - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pilot study of the efficacy of renzapride on gastrointestinal motility and symptoms in patients with constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | 5-HT3 and 5-HT4 antagonists inhibit peristaltic contractions in guinea-pig distal colon by mechanisms independent of endogenous 5-HT [frontiersin.org]
• 7. Rat as a Predictive Model for Human Clearance and Bioavailability of Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Therapeutic potential of drugs with mixed 5-HT4 agonist/5-HT3 antagonist action in the control of emesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Renzapride Result Summary | BioGRID [thebiogrid.org]

Renzapride's Prokinetic Effects on Gastrointestinal Smooth Muscle: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Renzapride (B52152) is a substituted benzamide (B126) with a dual mechanism of action, functioning as a potent 5-hydroxytryptamine type 4 (5-HT4) receptor full agonist and a 5-hydroxytryptamine type 3 (5-HT3) receptor antagonist.[1][2] Its prokinetic effects on gastrointestinal (GI) smooth muscle are primarily mediated through the activation of 5-HT4 receptors located on presynaptic cholinergic neurons within the myenteric plexus. This agonism facilitates the release of acetylcholine (B1216132) (ACh), which in turn stimulates muscarinic receptors on smooth muscle cells, leading to enhanced contractility and accelerated GI transit.[3][4] Concurrently, its 5-HT3 receptor antagonism contributes to its anti-emetic properties and may modulate visceral sensitivity. This technical guide provides an in-depth analysis of the pharmacological effects of renzapride on GI smooth muscle contractility, detailing its mechanism of action, summarizing key quantitative data, and outlining relevant experimental protocols.

Mechanism of Action: 5-HT4 Receptor Agonism and Acetylcholine Release

Renzapride's primary prokinetic activity stems from its function as a full agonist at 5-HT4 receptors. These G-protein coupled receptors are expressed on cholinergic interneurons in the myenteric plexus.[3] Activation of these receptors by renzapride initiates a signaling cascade that enhances the release of acetylcholine from nerve terminals.[3][5] The released acetylcholine then binds to muscarinic receptors on longitudinal and circular smooth muscle layers of the GI tract, triggering muscle contraction and promoting peristalsis.[6] In vitro studies on guinea pig ileum have demonstrated that the prokinetic effects of renzapride are mediated by the activation of 5-HT4 receptors, as they are mimicked by other 5-HT4 agonists and blocked by 5-HT4 antagonists.[3][6]

dot

Figure 1: Renzapride's 5-HT4 receptor agonist signaling pathway.

Quantitative Pharmacological Data

The following tables summarize the key in vitro pharmacological parameters of renzapride, providing a quantitative basis for its activity on gastrointestinal smooth muscle.

Table 1: Receptor Binding Affinity

Receptor	Species/Tissue	Radioligand	Ki (nM)	Reference
5-HT4	Guinea Pig	[3H]GR113808	477	[2]
5-HT3	Human (cloned)	Not Specified	17	[2]

Table 2: In Vitro Functional Activity (5-HT4 Agonism)

Preparation	Species	Parameter	Value	Reference
Isolated Ileum (Peristalsis)	Guinea Pig	Potency Rank	Renzapride > Cisapride	[6]
Myenteric Plexus	Guinea Pig	ACh Release	Increased	[3]
Myenteric Neurons	Guinea Pig	ACh Release Probability	Increased 2-fold (at 0.1 µM)	[5]

Experimental Protocols

Isolated Guinea Pig Ileum Peristalsis Assay (Trendelenburg Technique)

This protocol is used to assess the prokinetic effects of compounds on intestinal peristalsis in vitro.

Methodology:

• Tissue Preparation: A segment of guinea pig ileum is isolated and mounted in an organ bath containing Krebs solution, maintained at 37°C and gassed with 95% O2 / 5% CO2. The lumen of the ileum is cannulated to allow for changes in intraluminal pressure.

• Peristaltic Reflex Induction: The peristaltic reflex is induced by increasing the intraluminal pressure. The pressure threshold required to elicit a peristaltic contraction is determined.

• Drug Application: Renzapride or other test compounds are added to the organ bath at subthreshold intraluminal pressures.

• Measurement: The ability of the compound to induce or enhance peristaltic contractions at subthreshold pressures is recorded isometrically.

dot

Figure 2: Workflow for the isolated guinea pig ileum peristalsis assay.

Acetylcholine Release from Guinea Pig Myenteric Plexus

This assay directly measures the effect of renzapride on the release of acetylcholine from cholinergic neurons in the gut.

Methodology:

• Tissue Preparation: Longitudinal muscle-myenteric plexus (LMMP) preparations are dissected from the guinea pig ileum.

• Radiolabeling: The preparations are incubated with [3H]-choline, which is taken up by cholinergic neurons and converted to [3H]-acetylcholine.

• Superfusion: The labeled LMMP preparations are placed in a superfusion chamber and continuously perfused with Krebs solution.

• Stimulation and Drug Application: Basal and electrically evoked release of [3H]-acetylcholine are measured. Renzapride is then added to the superfusion medium to assess its effect on both basal and stimulated release.

• Quantification: The amount of [3H]-acetylcholine in the collected superfusate is quantified by liquid scintillation counting.

dot

Figure 3: Workflow for the acetylcholine release assay.

Antagonism of 5-HT3 Receptors

In addition to its 5-HT4 agonist activity, renzapride is also a 5-HT3 receptor antagonist.[1] 5-HT3 receptors are ligand-gated ion channels located on enteric neurons and vagal afferents.[1] Their activation can lead to nausea, vomiting, and visceral pain. Renzapride's antagonism at these receptors likely contributes to its anti-emetic effects and may also play a role in modulating visceral hypersensitivity, a common feature of irritable bowel syndrome (IBS).[1][7] The inhibitory action of renzapride on the serotonin-evoked Bezold-Jarisch reflex in rats, a vagally-mediated reflex that causes bradycardia and hypotension, provides in vivo evidence of its 5-HT3 receptor blocking properties.[1][8][9]

dot

Figure 4: Renzapride's antagonism of the 5-HT3 receptor.

Conclusion

Renzapride's pharmacological profile as a 5-HT4 receptor full agonist and a 5-HT3 receptor antagonist provides a strong rationale for its prokinetic effects on gastrointestinal smooth muscle. Its ability to enhance acetylcholine release from the myenteric plexus directly translates to increased contractile activity and accelerated transit. The detailed experimental protocols and quantitative data presented in this guide offer a comprehensive resource for researchers and drug development professionals working to understand and further investigate the therapeutic potential of renzapride and similar compounds for the treatment of gastrointestinal motility disorders.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Benzimidazolones and renzapride facilitate acetylcholine release from guinea-pig myenteric plexus via 5-HT4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. annalsgastro.gr [annalsgastro.gr]
• 5. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prokinetic benzamides stimulate peristaltic activity in the isolated guinea pig ileum by activation of 5-HT4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. litfl.com [litfl.com]
• 8. Cannabinoid receptor-independent inhibition by cannabinoid agonists of the peripheral 5-HT3 receptor-mediated von Bezold–Jarisch reflex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bezold–Jarisch reflex - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the In Vitro Characterization of Renzapride's Dual 5-HT3 and 5-HT4 Receptor Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renzapride (B52152) is a benzamide (B126) derivative under investigation for the treatment of gastrointestinal disorders, most notably irritable bowel syndrome with constipation (IBS-C).[1][2] Its therapeutic potential stems from a unique dual-activity profile, acting as both a high-affinity antagonist at the serotonin (B10506) 5-HT3 receptor and a potent agonist at the 5-HT4 receptor.[1][3] This technical guide provides a comprehensive overview of the in vitro methodologies used to characterize this dual pharmacology, presenting key data, detailed experimental protocols, and visual representations of the underlying biological and experimental frameworks.

The 5-HT3 receptor is a ligand-gated ion channel; its antagonism is associated with reduced visceral hypersensitivity and anti-emetic effects.[1] Conversely, the 5-HT4 receptor is a Gs-protein coupled receptor that, upon activation, stimulates adenylyl cyclase, leading to increased intracellular cyclic AMP (cAMP) and enhanced gastrointestinal motility.[1][4] Renzapride's combined action on these two distinct receptor systems offers a multifaceted approach to treating complex GI disorders.

Data Presentation: Quantitative Pharmacological Profile of Renzapride

The in vitro characterization of Renzapride's dual activity involves quantifying its binding affinity and functional potency at both 5-HT3 and 5-HT4 receptors. The following tables summarize the key quantitative data reported in the literature.

Receptor	Parameter	Species/System	Value	Reference
5-HT3	Ki (Binding Affinity)	Human (cloned)	17 nM	[1]
5-HT4	Ki (Binding Affinity)	Guinea-pig	138-477 nM	[1]

Table 1: Binding Affinity of Renzapride for 5-HT3 and 5-HT4 Receptors.

Receptor	Parameter	Assay	Species/System	Value	Reference
5-HT4	EC50 (Agonist Potency)	Organ Bath (Relaxation)	Rat (isolated oesophagus)	11 µM	[1]

Table 2: Functional Agonist Potency of Renzapride at the 5-HT4 Receptor.

Signaling Pathways

To fully appreciate the in vitro characterization of Renzapride, it is essential to understand the distinct signaling cascades initiated by the 5-HT3 and 5-HT4 receptors.

Caption: 5-HT3 Receptor Signaling Pathway.

Caption: 5-HT4 Receptor Signaling Pathway.

Experimental Protocols

Detailed below are representative protocols for the key in vitro assays used to determine the binding affinity and functional activity of Renzapride at 5-HT3 and 5-HT4 receptors.

5-HT3 Receptor Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of Renzapride for the human 5-HT3 receptor.

Materials:

• Cell Membranes: Membranes from HEK293 cells stably expressing the human 5-HT3A receptor.

• Radioligand: [³H]-Granisetron (a high-affinity 5-HT3 receptor antagonist).

• Assay Buffer: 50 mM HEPES, pH 7.4.

• Non-specific Binding Control: A high concentration of a non-radiolabeled 5-HT3 antagonist (e.g., 10 µM Ondansetron).

• Test Compound: Renzapride, serially diluted.

• Apparatus: 96-well microplates, glass fiber filters, scintillation counter.

Procedure:

• Membrane Preparation: Culture HEK-5HT3A cells to confluency, harvest, and homogenize in an ice-cold buffer. Pellet the membranes by centrifugation and resuspend in assay buffer. Determine protein concentration.

• Assay Setup: In a 96-well plate, set up reactions for total binding (membranes + radioligand), non-specific binding (membranes + radioligand + non-specific control), and competitive binding (membranes + radioligand + varying concentrations of Renzapride).

• Incubation: Incubate the plate for 60 minutes at room temperature to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

• Washing: Wash filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place filters in scintillation vials with scintillation fluid and measure radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific from total binding. Determine the IC50 of Renzapride and calculate the Ki using the Cheng-Prusoff equation.

5-HT3 Receptor Functional Antagonism Assay (Calcium Flux)

Objective: To determine the functional potency (IC50) of Renzapride as a 5-HT3 receptor antagonist.

Materials:

• Cell Line: HEK293 or CHO cells stably expressing the human 5-HT3A receptor.

• Calcium Indicator Dye: Fluo-4 AM or equivalent.

• Agonist: Serotonin (5-HT).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Test Compound: Renzapride, serially diluted.

• Apparatus: 96-well black-walled, clear-bottom microplates, fluorescence plate reader with kinetic read capability (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed cells into 96-well plates and allow them to adhere overnight.

• Dye Loading: Load cells with a calcium indicator dye (e.g., Fluo-4 AM) for approximately 60 minutes at 37°C.

• Antagonist Pre-incubation: Remove the dye solution and add assay buffer containing various concentrations of Renzapride. Incubate for 15-30 minutes.

• Agonist Stimulation & Signal Detection: Place the plate in the fluorescence reader. Establish a baseline fluorescence reading. Add a pre-determined concentration of serotonin (typically the EC80) to all wells to stimulate the receptor and immediately begin recording fluorescence intensity over time (e.g., 60-120 seconds).

• Data Analysis: The peak fluorescence intensity following agonist addition corresponds to the calcium influx. Plot the inhibition of the serotonin-induced calcium response against the concentration of Renzapride to determine the IC50 value.

5-HT4 Receptor Functional Agonism Assay (cAMP Measurement)

Objective: To determine the functional potency (EC50) of Renzapride as a 5-HT4 receptor agonist.

Materials:

• Cell Line: HEK293 or CHO cells stably expressing the human 5-HT4 receptor.

• Assay Buffer: HBSS with 20 mM HEPES and a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP Detection Kit: HTRF (Homogeneous Time-Resolved Fluorescence), AlphaScreen, or ELISA-based cAMP assay kit.

• Test Compound: Renzapride, serially diluted.

• Apparatus: 384-well low-volume white plates (for HTRF), HTRF-compatible plate reader.

Procedure:

• Cell Preparation: Culture cells to 80-90% confluency. Harvest and resuspend in assay buffer to the desired cell density.

• Assay Setup: Dispense the cell suspension into the wells of a 384-well plate.

• Agonist Stimulation: Add serial dilutions of Renzapride to the wells. Include a control with only assay buffer for baseline cAMP levels.

• Incubation: Incubate the plate at room temperature for 30-60 minutes to allow for cAMP production.

• Cell Lysis and Detection: Lyse the cells and add the cAMP detection reagents as per the manufacturer's protocol (e.g., for HTRF, this involves adding cAMP-d2 and anti-cAMP cryptate).

• Signal Measurement: After a final incubation period (typically 60 minutes in the dark for HTRF), read the plate on a compatible reader (measuring fluorescence at 665 nm and 620 nm for HTRF).

• Data Analysis: Calculate the HTRF ratio and plot it against the Renzapride concentration. Use a sigmoidal dose-response curve fit to determine the EC50 value.

Experimental Workflow

The characterization of a dual-activity compound like Renzapride follows a logical progression from binding studies to functional assays to confirm its pharmacological profile.

Caption: In Vitro Characterization Workflow for a Dual 5-HT3/5-HT4 Ligand.

Conclusion

The in vitro characterization of Renzapride confirms its dual pharmacological action as a potent 5-HT3 receptor antagonist and a 5-HT4 receptor agonist.[1][3] This profile is established through a combination of radioligand binding assays to determine affinity (Ki) and cell-based or tissue-based functional assays to quantify antagonist (IC50) and agonist (EC50) potency. The methodologies outlined in this guide provide a robust framework for researchers and drug development professionals to assess compounds with similar dual-activity profiles, ensuring a thorough understanding of their mechanism of action at the molecular and cellular levels. This detailed in vitro characterization is a critical step in the preclinical evaluation of such compounds and provides the foundational data necessary for progression into further development.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

Renzapride's Impact on Visceral Hypersensitivity Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Visceral hypersensitivity, a hallmark of functional gastrointestinal disorders like Irritable Bowel Syndrome (IBS), presents a significant challenge in drug development. Renzapride (B52152), a compound with a dual mechanism of action as a full 5-HT4 receptor agonist and a 5-HT3 receptor antagonist, has been investigated for its potential to modulate gut motility and visceral pain perception.[1] This technical guide provides an in-depth analysis of Renzapride's impact on visceral hypersensitivity pathways, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying signaling mechanisms. Renzapride's prokinetic effects are primarily attributed to its 5-HT4 receptor agonism, while its influence on visceral sensitivity is linked to its 5-HT3 receptor antagonism.[2] Understanding these distinct yet complementary pathways is crucial for the continued exploration of serotonergic targets in the management of visceral pain.

Introduction: The Role of Serotonin (B10506) in Visceral Hypersensitivity

Serotonin (5-hydroxytryptamine, 5-HT) is a critical signaling molecule in the gut-brain axis, modulating gastrointestinal motility, secretion, and sensation.[3] Dysregulation of serotonergic pathways is a key factor in the pathophysiology of visceral hypersensitivity, characterized by an exaggerated pain response to normal or sub-threshold stimuli within the viscera. Two key serotonin receptor subtypes implicated in this process are the 5-HT3 and 5-HT4 receptors.

• 5-HT3 Receptors: These are ligand-gated ion channels located on extrinsic and intrinsic primary afferent neurons.[4] Their activation leads to rapid depolarization and the transmission of nociceptive signals from the gut to the central nervous system.[4] Antagonism of 5-HT3 receptors is a therapeutic strategy to reduce visceral pain perception.

• 5-HT4 Receptors: These are Gs-protein coupled receptors that, upon activation, stimulate adenylyl cyclase and increase intracellular cyclic AMP (cAMP).[3][5] This pathway is primarily associated with the facilitation of neurotransmitter release, leading to prokinetic effects in the gastrointestinal tract.[3] Evidence also suggests a role for 5-HT4 receptor activation in modulating visceral sensitivity, although the mechanisms are less direct than those of the 5-HT3 receptor.[6]

Renzapride's unique pharmacological profile, combining 5-HT4 agonism and 5-HT3 antagonism, positions it as a compound of interest for addressing both the motility and sensory dysfunctions observed in conditions like constipation-predominant IBS (IBS-C).

Renzapride's Mechanism of Action on Visceral Hypersensitivity Pathways

Renzapride's impact on visceral hypersensitivity is a result of its distinct actions on two separate serotonin receptor signaling cascades.

5-HT3 Receptor Antagonism and Nociceptive Signal Inhibition

Renzapride's antagonism of the 5-HT3 receptor directly interferes with the transmission of pain signals from the gut. When 5-HT is released from enterochromaffin cells in response to stimuli, it binds to 5-HT3 receptors on afferent nerve fibers, causing the ion channel to open and leading to depolarization and the propagation of a nociceptive signal. By blocking this binding, Renzapride prevents this initial step in the pain pathway.

Renzapride's antagonistic action on the 5-HT3 receptor.

5-HT4 Receptor Agonism and Prokinetic Effects

Renzapride acts as a full agonist at the 5-HT4 receptor. This Gs-protein coupled receptor, upon activation, initiates a signaling cascade involving adenylyl cyclase and cAMP. This pathway ultimately facilitates the release of neurotransmitters like acetylcholine, which stimulates muscle contractions and enhances gastrointestinal motility. While primarily a prokinetic mechanism, improved motility can indirectly alleviate symptoms associated with visceral hypersensitivity, such as bloating and discomfort, by reducing stool transit time.

Renzapride's agonistic action on the 5-HT4 receptor.

Quantitative Data from Preclinical and Clinical Studies

The following tables summarize quantitative data from studies investigating the effects of Renzapride.

Table 1: Effect of Renzapride on Colonic Transit in IBS-C Patients

Dose	Ascending Colon Emptying t1/2 (median hours)	Geometric Center at 8h (GC8h) (P-value vs. Placebo)	Geometric Center at 24h (GC24h) (P-value vs. Placebo)
Placebo	17.5	-	-
1 mg Renzapride	Not reported	Not significant	Not significant
2 mg Renzapride	Not reported	Not significant	Not significant
4 mg Renzapride	5.0	P = 0.004	P = 0.056

Data from a study measuring gastrointestinal transit by scintigraphy in patients with constipation-predominant IBS.[7]

Table 2: Clinical Efficacy of Renzapride in IBS Patients (Meta-analysis)

Treatment Duration	Renzapride Dose	Relative Risk (RR) for Clinical Efficacy (vs. Placebo)	95% Confidence Interval (CI)	P-value
≤ 5 weeks	All doses	1.07	0.89 - 1.29	0.38
> 5 weeks	All doses	1.04	0.78 - 1.239	0.77
≤ 5 weeks	4 mg	1.2	0.97 - 1.48	0.1
> 5 weeks	4 mg	1.16	0.98 - 1.37	0.08

Data from a meta-analysis of randomized, controlled clinical trials including 2528 IBS patients.[1]

Detailed Experimental Protocols

Assessment of Visceral Hypersensitivity in a Rat Model: Colorectal Distension (CRD)

This protocol describes a widely accepted method for assessing visceral sensitivity in preclinical models.[8][9]

Objective: To measure the visceromotor response (VMR) to colorectal distension as an indicator of visceral pain.

Materials:

• Male Sprague-Dawley rats (180-240 g)

• Flexible latex balloon (7 cm long) attached to a catheter

• Pressure transducer and inflation device (barostat)

• Electromyography (EMG) electrodes and recording system

• Anesthetic (e.g., isoflurane (B1672236) or ether for initial balloon placement)

• Restraining device

Procedure:

• Animal Preparation: Anesthetize the rat lightly. Surgically implant EMG electrodes into the external oblique abdominal musculature. Allow for a recovery period of several days.

• Balloon Insertion: On the day of the experiment, lightly anesthetize the rat again. Insert the lubricated balloon catheter intra-anally into the descending colon and rectum to a depth of approximately 7 cm. Secure the catheter to the tail with tape.

• Acclimation: Place the conscious rat in a restraining device and allow it to acclimate for at least 30 minutes.

• Colorectal Distension: Connect the catheter to the barostat. Apply graded, phasic distensions of the colon by inflating the balloon with air to specific pressures (e.g., 2.00, 3.33, 5.33, and 8.00 kPa). Each distension should last for a set duration (e.g., 20-30 seconds) with a sufficient rest period in between (e.g., 4-5 minutes).

• Data Acquisition: Record the EMG activity of the abdominal muscles during the baseline and distension periods. The VMR is quantified as the increase in EMG activity during distension compared to the baseline.

• Behavioral Assessment (Abdominal Withdrawal Reflex - AWR): Observe and score the rat's behavioral response to distension using a standardized scale (e.g., 0 = no response, 1 = brief head movement, 2 = contraction of abdominal muscles, 3 = lifting of the abdomen, 4 = body arching and lifting of pelvic structures). The visceral pain threshold can be defined as the minimum pressure that elicits a specific AWR score (e.g., AWR 3).[9]

• Drug Administration: Administer Renzapride or a vehicle control at a predetermined time before the CRD procedure to assess its effect on the VMR and AWR.

Workflow for assessing visceral hypersensitivity using CRD.

Measurement of Colonic Transit: Scintigraphy

This protocol outlines the scintigraphic measurement of colonic transit in a clinical setting.[10][11]

Objective: To quantitatively measure the transit of a radiolabeled marker through the colon.

Materials:

• Radiopharmaceutical (e.g., 111In-diethylenetriaminepentaacetic acid [DTPA] in water)

• Standardized meal (e.g., 99mTc-labeled egg for simultaneous gastric emptying and small bowel transit)

• Gamma camera

• Image analysis software

Procedure:

• Patient Preparation: The patient should fast overnight. Medications that may affect gastrointestinal motility should be discontinued (B1498344) 48-72 hours prior to the study and throughout the imaging period.[10][11]

• Radiopharmaceutical Administration: The patient ingests the standardized meal containing the radiopharmaceutical.

• Imaging:

  • Acquire anterior and posterior images of the abdomen immediately after ingestion and at regular intervals for the first few hours (e.g., hourly for 6 hours) to assess gastric emptying and small bowel transit.

  • Obtain subsequent images at 24, 48, and 72 hours to track the progression of the radiotracer through the colon.[10]

• Image Analysis:

  • Correct images for radioisotope decay.

  • Define regions of interest (ROIs) for different segments of the colon (e.g., ascending, transverse, descending, and rectosigmoid).

  • Calculate the geometric center (GC) of the radioactivity at each time point. The GC is a weighted average of the counts in each colonic region, providing a quantitative measure of the overall progression of the radiotracer.

  • Calculate the half-emptying time (t1/2) for specific colonic segments.

• Drug Intervention: In clinical trials, patients are randomized to receive Renzapride or a placebo for a specified duration before the scintigraphy study to evaluate the drug's effect on colonic transit.

References

• 1. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Activation of Colonic Mucosal 5-HT4 Receptors Accelerates Propulsive Motility and Inhibits Visceral Hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutics of 5-HT3 Receptor Antagonists: Current Uses and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of the 5-HT4 receptor and serotonin transporter on visceral hypersensitivity in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rodent models of colorectal distension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Establishment of model of visceral pain due to colorectal distension and its behavioral assessment in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tech.snmjournals.org [tech.snmjournals.org]
• 11. geiselmed.dartmouth.edu [geiselmed.dartmouth.edu]

Renzapride's Modulation of the Gut-Brain Axis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Renzapride is a potent and selective dual-action ligand, functioning as a full agonist at the 5-hydroxytryptamine type 4 (5-HT4) receptor and an antagonist at the 5-HT3 receptor.[1] This unique pharmacological profile positions it as a significant modulator of the gut-brain axis, with prokinetic and potential analgesic effects. This technical guide provides an in-depth analysis of Renzapride's mechanism of action, its impact on gut-brain signaling, and a summary of its pharmacological and clinical data. Detailed experimental protocols for key preclinical and clinical assays are provided, alongside visualizations of the core signaling pathways and experimental workflows to facilitate a comprehensive understanding for researchers and drug development professionals in the field of gastroenterology.

Introduction: The Gut-Brain Axis and the Role of Serotonin (B10506)

The gut-brain axis is a complex, bidirectional communication network that links the emotional and cognitive centers of the brain with peripheral intestinal functions. This intricate interplay is mediated by a variety of signaling molecules, including neurotransmitters, hormones, and inflammatory mediators. Serotonin (5-hydroxytryptamine or 5-HT), of which approximately 95% resides in the gastrointestinal (GI) tract, is a critical player in the regulation of gut motility, secretion, and visceral sensation. Dysregulation of serotonergic signaling is implicated in the pathophysiology of several functional gastrointestinal disorders, most notably Irritable Bowel Syndrome (IBS).

Renzapride's dual activity as a 5-HT4 receptor agonist and a 5-HT3 receptor antagonist allows it to target two key serotonergic pathways involved in gut function and sensation, offering a multi-faceted approach to managing disorders such as constipation-predominant IBS (IBS-C).[2]

Pharmacological Profile of Renzapride

Renzapride's mechanism of action is centered on its interaction with two distinct serotonin receptor subtypes in the enteric nervous system and on afferent nerve fibers.

5-HT4 Receptor Agonism

As a full agonist at the 5-HT4 receptor, Renzapride stimulates the Gs alpha-subunit of the G-protein coupled receptor. This activation leads to an increase in intracellular cyclic AMP (cAMP) levels via adenylyl cyclase, which in turn activates Protein Kinase A (PKA). This signaling cascade in enteric neurons promotes the release of acetylcholine, a key excitatory neurotransmitter in the gut. The increased cholinergic activity enhances gastrointestinal motility and transit.[1]

5-HT3 Receptor Antagonism

The 5-HT3 receptor is a ligand-gated ion channel located on enteric neurons and extrinsic afferent nerve fibers. Activation of this receptor by serotonin leads to rapid depolarization of the neuron, contributing to the sensation of nausea, bloating, and visceral pain. By acting as an antagonist, Renzapride blocks these effects, potentially reducing visceral hypersensitivity and the discomfort associated with IBS.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data for Renzapride from in vitro pharmacological studies and clinical trials in patients with IBS-C.

Table 1: In Vitro Pharmacology of Renzapride

Parameter	Receptor	Species/System	Value	Reference
Binding Affinity (Ki)	5-HT3	Human (cloned)	17 nM	[4]
5-HT4	Guinea-pig	477 nM	[4]
Functional Activity (EC50)	5-HT4	Rat (isolated oesophagus)	11 µM	[1]

Table 2: Clinical Efficacy of Renzapride in IBS-C (4 mg/day vs. Placebo)

Endpoint	Study Population	Renzapride Effect	Placebo Effect	p-value	Reference
Responder Rate for Relief of Abdominal Pain/Discomfort (Weeks 5-12)	Men and Women	Dose-dependent increase (not statistically significant)	-	>0.05	[5]
Responder Rate for Relief of Abdominal Pain/Discomfort (Women, Weeks 5-12)	Women	Numerically greater than placebo (12% difference)	-	Not reported	[5]
Improvement in Bowel Movement Frequency	Men and Women	Statistically significant improvement	-	<0.05	[5]
Improvement in Stool Consistency	Men and Women	Statistically significant improvement	-	<0.05	[5]
Overall IBS Symptom Relief (Mean months with relief over 12 weeks)	Women	0.55 (0.04 SEM)	0.44 (0.04 SEM)	0.027	[3]

Table 3: Pharmacokinetic and Gastrointestinal Transit Effects of Renzapride

Parameter	Condition	Value	Reference
Plasma Half-life (t1/2)	IBS-C Patients	~10 hours	[6]
Overall Gastrointestinal Transit Time (2 mg b.d. vs. Placebo)	IBS-C Patients	1.9 +/- 1.6 days vs. 2.9 +/- 1.6 days (p=0.024)	[7]
Ascending Colon Half-Emptying Time (4 mg vs. Placebo)	IBS-C Patients	5.0 hours (median) vs. 17.5 hours (median)	[8]

Signaling Pathways and Experimental Workflows

Renzapride's Signaling Mechanisms in the Gut-Brain Axis

The following diagrams illustrate the signaling pathways modulated by Renzapride.

Renzapride's agonistic action at the 5-HT4 receptor.

References

• 1. karger.com [karger.com]
• 2. e-century.us [e-century.us]
• 3. Therapeutics of 5-HT3 Receptor Antagonists: Current Uses and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gastrointestinal Prokinetic Drugs Used in Monogastric Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 5. Preclinical experimental models for assessing laxative activities of substances/products under investigation: a scoping review of the literature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Role of Visceral Hypersensitivity in Irritable Bowel Syndrome: Pharmacological Targets and Novel Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. 5-HT3 receptor signaling in serotonin transporter-knockout rats: a female sex-specific animal model of visceral hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]

Renzapride: A Technical Guide to Off-Target Effects and Receptor Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renzapride (B52152) is a gastrointestinal prokinetic agent characterized by its dual action as a full agonist of the serotonin (B10506) 5-HT4 receptor and an antagonist of the 5-HT3 receptor.[1][2] This unique pharmacological profile has positioned it as a therapeutic candidate for conditions such as irritable bowel syndrome with constipation (IBS-C).[3][4][5] Understanding the selectivity of Renzapride and its potential for cross-reactivity with other receptors is paramount for a comprehensive assessment of its therapeutic window and safety profile. This technical guide provides an in-depth analysis of Renzapride's receptor binding affinities, detailed experimental protocols for assessing such interactions, and a visualization of the key signaling pathways involved.

Data Presentation: Renzapride Receptor Binding Affinity

The following tables summarize the quantitative data on Renzapride's binding affinity (Ki) for its primary targets and a range of off-target serotonin receptors. The data has been compiled from in vitro radioligand binding inhibition studies.[1]

Table 1: Renzapride Affinity for Primary Target Receptors

Receptor	Species	Ki (nmol/L)	Functional Activity
5-HT3	Human	17	Antagonist
5-HT4	Guinea-pig	477	Full Agonist

Table 2: Renzapride Affinity for Off-Target Serotonin Receptors

Receptor	Species	Ki (nmol/L)	Notes
5-HT2A	Human	Weak affinity	Further characterization of functional activity is needed.[1]
5-HT2B	Human	Inhibitory properties identified	[1]
5-HT2C	Human	Some affinity noted	[1]

Note: Ki is the inhibition constant, representing the concentration of a drug that will bind to 50% of the receptors in the absence of the natural ligand. A lower Ki value indicates a higher binding affinity.

Experimental Protocols: Radioligand Binding Assay

The determination of a drug's binding affinity for a specific receptor is commonly achieved through competitive radioligand binding assays.[6][7][8] This method quantifies the ability of a test compound (e.g., Renzapride) to displace a radiolabeled ligand that has a known high affinity for the target receptor.

Protocol: Competitive Radioligand Binding Assay for 5-HT4 Receptor Affinity

1. Materials and Reagents:

• Receptor Source: Cell membranes prepared from a cell line stably expressing the human 5-HT4 receptor.

• Radioligand: A high-affinity 5-HT4 receptor antagonist, such as [3H]-GR113808.

• Test Compound: Renzapride hydrochloride.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-labeled 5-HT4 receptor antagonist (e.g., GR113808).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold Assay Buffer.

• Scintillation Cocktail.

• 96-well filter plates (e.g., glass fiber filters pre-soaked in 0.3% polyethyleneimine).

• Filtration apparatus.

• Scintillation counter.

2. Procedure:

• Membrane Preparation:

  • Culture and harvest cells expressing the 5-HT4 receptor.

  • Homogenize cells in ice-cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet with fresh assay buffer and resuspend to a final protein concentration of 50-120 µ g/well .[9]

• Assay Setup (in a 96-well plate):

  • Add 50 µL of assay buffer (for total binding), 50 µL of non-specific binding control, or 50 µL of varying concentrations of Renzapride.

  • Add 50 µL of the radioligand at a concentration close to its dissociation constant (Kd).

  • Add 150 µL of the membrane preparation to each well.[9]

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes) to allow the binding to reach equilibrium.[9]

• Filtration and Washing:

  • Rapidly filter the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[9]

• Radioactivity Measurement:

  • Dry the filters.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

3. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the Renzapride concentration.

• Determine the IC50 value (the concentration of Renzapride that inhibits 50% of the specific radioligand binding) from the resulting sigmoidal curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[9]

Protocol: Competitive Radioligand Binding Assay for 5-HT3 Receptor Affinity

This protocol is similar to the one for the 5-HT4 receptor, with the following key differences:

• Receptor Source: Cell membranes from a cell line stably expressing the human 5-HT3 receptor.

• Radioligand: A high-affinity 5-HT3 receptor antagonist, such as [3H]-Granisetron.

• Non-specific Binding Control: A high concentration of a non-labeled 5-HT3 receptor antagonist (e.g., Granisetron).

The remaining steps of membrane preparation, assay setup, incubation, filtration, and data analysis follow the same principles as outlined for the 5-HT4 receptor assay.

Signaling Pathways and Experimental Workflow

Signaling Pathways

Renzapride's dual action on 5-HT4 and 5-HT3 receptors triggers distinct downstream signaling cascades.

• 5-HT4 Receptor Signaling: The 5-HT4 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gs alpha subunit.[10] Agonist binding, such as by Renzapride, initiates a cascade that leads to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA).[11] PKA can then phosphorylate various downstream targets, leading to cellular responses. Additionally, 5-HT4 receptor activation can also involve Src kinase activation, independent of G-protein signaling.[12][13]

Caption: Renzapride-induced 5-HT4 receptor Gs signaling pathway.

• 5-HT3 Receptor Signaling: In contrast to the 5-HT4 receptor, the 5-HT3 receptor is a ligand-gated ion channel.[14][15][16] It is a non-selective cation channel, and its activation leads to a rapid influx of sodium (Na+) and calcium (Ca2+) ions, causing depolarization of the neuronal membrane.[17][18] As an antagonist, Renzapride blocks this channel, preventing the influx of cations and subsequent neuronal excitation.

Caption: Renzapride's antagonistic action on the 5-HT3 receptor signaling pathway.

Experimental Workflow for Assessing Receptor Cross-Reactivity

A systematic approach is crucial for evaluating the potential off-target effects of a drug candidate like Renzapride. The following workflow outlines the key stages in this process.

Caption: A logical workflow for the assessment of Renzapride's receptor cross-reactivity.

Conclusion

This technical guide provides a comprehensive overview of Renzapride's receptor binding profile, with a focus on its primary targets and potential off-target interactions within the serotonin receptor family. The provided experimental protocols offer a detailed methodology for the quantitative assessment of these interactions. The visualization of the 5-HT4 and 5-HT3 receptor signaling pathways clarifies the molecular mechanisms underlying Renzapride's therapeutic actions and its potential side effects. The outlined experimental workflow for assessing receptor cross-reactivity serves as a valuable roadmap for drug development professionals. A thorough understanding of Renzapride's off-target pharmacology is critical for its safe and effective clinical application. Further studies to fully characterize its functional activity at the identified off-target receptors are warranted. Renzapride has been shown to lack dopamine (B1211576) receptor antagonism, as it does not elevate plasma prolactin levels.[19]

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pilot study of the efficacy of renzapride on gastrointestinal motility and symptoms in patients with constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Novel and atypical pathways for serotonin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. 5-Hydroxytryptamine4 Receptor Activation of the Extracellular Signal-regulated Kinase Pathway Depends on Src Activation but Not on G Protein or β-Arrestin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 5-hydroxytryptamine 4 receptor activation of the extracellular signal-regulated kinase pathway depends on Src activation but not on G protein or beta-arrestin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 5-HT3 receptor - Wikipedia [en.wikipedia.org]
• 15. tandfonline.com [tandfonline.com]
• 16. The 5-HT3 receptor - the relationship between structure and function - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 5-HT3 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. What are 5-HT3 receptor agonists and how do they work? [synapse.patsnap.com]
• 19. Human pharmacology of renzapride: a new gastrokinetic benzamide without dopamine antagonist properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Renzapride for Constipation-Predominant Irritable Bowel Syndrome: An In-Depth Technical Guide to Early-Phase Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renzapride (B52152) is a substituted benzamide (B126) with a dual-action mechanism as a full agonist of the 5-hydroxytryptamine type 4 (5-HT4) receptor and an antagonist of the 5-HT3 receptor.[1][2][3] This unique pharmacological profile has positioned it as a therapeutic candidate for motility disorders of the gastrointestinal (GI) tract, particularly for constipation-predominant irritable bowel syndrome (IBS-C).[1][2][3] Early-phase clinical and preclinical research has focused on elucidating its efficacy in accelerating colonic transit, improving bowel function, and alleviating symptoms associated with IBS-C. This technical guide provides a comprehensive overview of the foundational preclinical and early-phase clinical research on Renzapride, with a focus on quantitative data, experimental methodologies, and key signaling pathways.

Mechanism of Action

Renzapride's therapeutic potential in IBS-C stems from its interaction with two key serotonin (B10506) receptors in the enteric nervous system. As a 5-HT4 receptor agonist, it is expected to stimulate peristalsis and intestinal secretions, thereby promoting gastrointestinal motility.[4] Conversely, as a 5-HT3 receptor antagonist, it may reduce visceral hypersensitivity and pain, common symptoms in IBS.

Renzapride's dual mechanism of action on enteric neurons.

Preclinical Research

In vitro and in vivo preclinical studies established the foundational evidence for Renzapride's effects on gastrointestinal motility.

Receptor Binding and Functional Assays

• Objective: To determine the affinity and functional activity of Renzapride at human 5-HT3 and 5-HT4 receptors.

• Methodology:

  • Receptor Binding Assays: In vitro radioligand binding inhibition studies were conducted using membranes from cell lines transfected with cloned human receptors.[5] Renzapride was added to competitively inhibit the binding of a radiolabeled ligand with high affinity for the specific receptor.[5] The concentration of Renzapride that inhibited 50% of the radioligand binding (IC50) was determined to calculate the inhibition constant (Ki).[5]

  • Functional Assays: The functional activity of Renzapride as a 5-HT4 receptor agonist was characterized in gastrointestinal smooth muscle preparations.[5] Its 5-HT3 receptor antagonist activity was indicated by its inhibitory action on the serotonin-evoked Bezold-Jarisch reflex in rats.[5]

• Key Findings:

  • Renzapride demonstrated high affinity for human 5-HT3 and guinea-pig 5-HT4 receptors.[5]

  • Functional studies confirmed Renzapride as a full or near-full agonist at 5-HT4 receptors.[5]

In Vivo Motility Studies

• Objective: To assess the prokinetic effects of Renzapride in animal models.

• Methodology: Studies in rats and dogs were conducted to evaluate the effect of Renzapride on gastrointestinal transit and gastric emptying.[5] In one study, force transducers were implanted in the antrum and duodenum of dogs to measure contractile activity following intravenous administration of Renzapride.[6]

• Key Findings:

  • Renzapride was shown to be a gastrointestinal prokinetic agent in both rats and dogs.[5]

  • In dogs, intravenous administration of Renzapride significantly increased gastroduodenal motility in the interdigestive state and enhanced meal-induced contractile activities.[6]

Early-Phase Clinical Research in IBS-C

Several early-phase clinical trials have evaluated the pharmacodynamics, pharmacokinetics, efficacy, and safety of Renzapride in patients with IBS-C.

Dose-Ranging Pharmacodynamic Study (Camilleri et al., 2004)

This study was a double-blind, randomized, placebo-controlled, parallel-group trial designed to evaluate the dose-ranging pharmacodynamic effects of Renzapride on gastrointestinal transit and symptoms in 48 patients (46 women) with IBS-C.[1][3]

• Patient Population: Patients diagnosed with IBS-C according to Rome II criteria.[1]

• Study Design: Following a one-week baseline symptom recording period, patients were randomized to receive Renzapride (1, 2, or 4 mg) or placebo once daily for 11-14 days.[1]

• Outcome Measures:

  • Gastrointestinal Transit: Gastric emptying, small bowel transit, and colonic transit were measured by scintigraphy at the end of the treatment period.[1]

  • Bowel Function: Daily bowel habits, including stool form and ease of passage, were recorded.[1]

  • Symptom Relief: Weekly satisfactory relief of IBS symptoms was assessed.[1]

  • Pharmacokinetics: Blood samples were collected for pharmacokinetic analysis.[1]

Workflow of the dose-ranging pharmacodynamic study.

Outcome Measure	Placebo (n=12)	Renzapride 1 mg (n=12)	Renzapride 2 mg (n=12)	Renzapride 4 mg (n=12)	p-value (Dose-Response)
Colonic Transit
Geometric Center at 8h	-	-	-	-	0.004[1]
Geometric Center at 24h	-	-	-	-	0.056[1]
Ascending Colon Emptying t1/2 (h, median)	17.5	-	-	5.0	0.019[1]
Gastric Emptying t1/2 (h)	-	-	-	-	0.088[1]
Small Bowel Transit	-	-	-	-	0.41[1]
Pharmacokinetics
Mean t1/2 in plasma (h)	N/A	-	-	10	-[1]

Note: Specific values for all dose groups were not provided in the abstract. A statistically significant linear dose response was observed for colonic transit.

Phase IIb Multicenter Study (George et al., 2008)

This was a randomized, placebo-controlled, double-blind study in a primary healthcare setting to identify an appropriate dosage of Renzapride for treating abdominal pain/discomfort in patients with IBS-C.[7]

• Patient Population: Men and women with IBS-C.[7]

• Study Design: Patients were randomized to receive Renzapride (1, 2, or 4 mg/day) or placebo for 12 weeks.[7]

• Outcome Measures:

  • Primary: Patient-assessed relief of abdominal pain/discomfort during weeks 5-12.[7]

  • Secondary: Assessment of bowel habits, stool consistency, and quality of life.[7]

Outcome Measure	Placebo	Renzapride 1 mg	Renzapride 2 mg	Renzapride 4 mg
Relief from Abdominal Pain/Discomfort	No statistically significant difference vs. Renzapride[7]	Dose-dependent increase in responder rates (not statistically significant)[7]
Bowel Movement Frequency	-	-	-	Statistically significant improvement vs. placebo[7]
Stool Consistency	-	-	-	Statistically significant improvement vs. placebo[7]

Phase III Study in Women (Lembo et al., 2010)

This large-scale, multicenter, randomized, double-blind, placebo-controlled study aimed to assess the efficacy and safety of Renzapride in women with IBS-C.[3]

• Patient Population: 1798 women with IBS-C.[3] A subset of 971 patients entered a 12-month open-label extension study.[3]

• Study Design: Patients were randomized to Renzapride 4 mg daily, 2 mg twice daily, or placebo for 12 weeks.[3]

• Outcome Measures:

  • Primary: Global relief of IBS symptoms.[3]

  • Secondary: Stool consistency and frequency, bloating/abdominal distension scores.[3]

Outcome Measure	Placebo	Renzapride 4 mg daily	Renzapride 2 mg b.d.	p-value (vs. Placebo)
Mean Number of Months with Relief of Overall IBS Symptoms (S.E.M.)	0.44 (0.04)[3]	0.55 (0.04)[3]	0.60 (0.04)[3]	p=0.027 (4mg)[3], p=0.004 (2mg b.d.)[3]
Stool Consistency	-	Statistically significant improvement[3]	Statistically significant improvement[3]	-
Stool Frequency	-	Statistically significant improvement[3]	Statistically significant improvement[3]	-
Bloating/Abdominal Distension	-	Statistically significant improvement[3]	Statistically significant improvement[3]	-

Safety and Tolerability

Across the early-phase trials, Renzapride was generally well-tolerated at the doses studied.[7] No significant adverse clinical, laboratory, or electrocardiogram (ECG) effects were observed in the dose-ranging pharmacodynamic study.[1] However, in a long-term open-label study, three episodes of ischaemic colitis were reported, which raised concerns about the benefit/risk profile of the drug for IBS-C and led to the suggestion that further studies in this indication may not be warranted.[3]

Logical Progression of Research

The early-phase research on Renzapride followed a logical progression from preclinical investigation to clinical validation.

Logical flow from preclinical to early-phase clinical research for Renzapride.

Conclusion

Early-phase research on Renzapride for constipation-predominant IBS demonstrated its prokinetic effects, primarily through the acceleration of colonic transit.[1][3] The dual mechanism of action as a 5-HT4 agonist and 5-HT3 antagonist provided a strong rationale for its development. While early clinical trials showed statistically significant, albeit modest, improvements in bowel function and some IBS-C symptoms, the emergence of serious adverse events in long-term safety studies has tempered enthusiasm for its continued development for this indication.[3] The data and methodologies from these foundational studies remain valuable for the broader understanding of serotonergic modulation of gastrointestinal function and for the design of future clinical trials for motility disorders.

References

• 1. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmacytimes.com [pharmacytimes.com]
• 3. Clinical trial: renzapride treatment of women with irritable bowel syndrome and constipation - a double-blind, randomized, placebo-controlled, study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 7. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]

Renzapride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Renzapride (B52152) is a potent and selective gastrointestinal prokinetic agent characterized by its dual mechanism of action as a full agonist of the 5-hydroxytryptamine type 4 (5-HT4) receptor and an antagonist of the 5-HT3 receptor. This unique pharmacological profile has positioned it as a therapeutic candidate for disorders of gut motility, primarily constipation-predominant irritable bowel syndrome (IBS-C). This technical guide provides a comprehensive overview of the discovery, detailed chemical synthesis, and pharmacological properties of Renzapride, including its mechanism of action, key experimental protocols, and a summary of clinical findings.

Discovery and Development

Renzapride was originally discovered and developed by Smith Kline Beecham Laboratories in the late 1980s.[1] Subsequently, the rights to the compound were acquired by Alizyme plc, a UK-based pharmaceutical company, which conducted extensive preclinical and clinical trials, including Phase 1, 2, and 3 studies, primarily for the treatment of IBS-C.[1] Though the Phase 3 trials demonstrated efficacy, Alizyme did not pursue regulatory approval, and the company was later liquidated.[1] The worldwide patent rights for Renzapride were then acquired by EndoLogic LLC, who, after further discussions with regulatory bodies, proposed its development for diabetic gastroparesis.[1] More recently, Ambrose Healthcare acquired Renzapride in 2024 with a focus on its development for managing gastrointestinal motility in patients with cystic fibrosis.[2]

Chemical Synthesis

The chemical synthesis of Renzapride, chemically named (±)-4-amino-5-chloro-2-methoxy-N-(1-azabicyclo[3.3.1]nonan-4-yl)benzamide, involves the coupling of two key intermediates: 4-amino-5-chloro-2-methoxybenzoic acid and 1-azabicyclo[3.3.1]nonan-4-amine. A plausible and detailed synthetic route is outlined below.

Synthesis of 4-amino-5-chloro-2-methoxybenzoic acid

A common synthetic route for this intermediate begins with the readily available p-aminosalicylic acid.

• Methylation: p-Aminosalicylic acid is first methylated using a methylating agent such as dimethyl sulfate (B86663) in the presence of a base (e.g., potassium hydroxide) in a suitable solvent like acetone. This step converts both the phenolic hydroxyl and carboxylic acid groups to their corresponding methyl ether and methyl ester, respectively, yielding methyl 4-amino-2-methoxybenzoate.[1][3]

• Chlorination: The resulting ester undergoes regioselective chlorination. N-chlorosuccinimide (NCS) is a suitable chlorinating agent for this electrophilic aromatic substitution, introducing a chlorine atom at the position ortho to the amino group, to give methyl 4-amino-5-chloro-2-methoxybenzoate.[1]

• Hydrolysis: The final step is the saponification of the methyl ester to the carboxylic acid. This is typically achieved by heating with a base, such as potassium hydroxide, in a mixture of methanol (B129727) and water, followed by acidification with an acid like hydrochloric acid to precipitate the desired 4-amino-5-chloro-2-methoxybenzoic acid.[1]

Synthesis of 1-azabicyclo[3.3.1]nonan-4-amine

The synthesis of the bicyclic amine moiety can be achieved through various methods. One possible approach involves a Dieckmann cyclization.

• Formation of a substituted piperidine: A suitably substituted piperidine, such as one derived from a 2,5-disubstituted pyridine, is reacted with an acrylic acid ester (e.g., ethyl acrylate).[4]

• Dieckmann Cyclization: The resulting diester undergoes an intramolecular condensation reaction (Dieckmann cyclization) to form the bicyclic ring system.

• Hydrolysis, Decarboxylation, and Amination: Subsequent hydrolysis and decarboxylation, followed by the introduction of an amino group at the 4-position (e.g., through reductive amination of the corresponding ketone), yields 1-azabicyclo[3.3.1]nonan-4-amine.

Final Amide Coupling

The final step in the synthesis of Renzapride is the formation of an amide bond between 4-amino-5-chloro-2-methoxybenzoic acid and 1-azabicyclo[3.3.1]nonan-4-amine.

• Activation of the Carboxylic Acid: The carboxylic acid is first activated to facilitate the reaction with the amine. This can be achieved using a variety of coupling reagents common in peptide and amide synthesis.[5][6][7][8][9] Suitable reagents include carbodiimides like dicyclohexylcarbodiimide (B1669883) (DCC) or diisopropylcarbodiimide (DIC), often in the presence of an additive such as 1-hydroxybenzotriazole (B26582) (HOBt) to minimize racemization.[7]

• Coupling Reaction: The activated carboxylic acid is then reacted with 1-azabicyclo[3.3.1]nonan-4-amine in an inert solvent to form the final product, Renzapride.

Proposed Chemical Synthesis of Renzapride.

Pharmacodynamics and Mechanism of Action

Renzapride's primary mechanism of action is its dual activity as a full agonist at 5-HT4 receptors and an antagonist at 5-HT3 receptors.[1]

5-HT4 Receptor Agonism

Activation of 5-HT4 receptors in the gastrointestinal tract is believed to be the primary driver of Renzapride's prokinetic effects. The signaling pathway initiated by 5-HT4 receptor agonism involves:

• G-protein Coupling: The 5-HT4 receptor is a G-protein coupled receptor (GPCR) that is positively coupled to adenylyl cyclase via a Gs alpha subunit.

• cAMP Production: Activation of adenylyl cyclase leads to an increase in the intracellular concentration of cyclic adenosine (B11128) monophosphate (cAMP).

• Protein Kinase A (PKA) Activation: cAMP acts as a second messenger, activating Protein Kinase A (PKA).

• Neurotransmitter Release: PKA activation ultimately leads to the release of acetylcholine (B1216132) from enteric neurons.

• Increased Peristalsis: Acetylcholine acts on muscarinic receptors on smooth muscle cells, leading to increased gastrointestinal motility and peristalsis.[1]

5-HT4 Receptor Agonist Signaling Pathway.

5-HT3 Receptor Antagonism

The antagonistic activity of Renzapride at 5-HT3 receptors contributes to its anti-emetic properties.[1] 5-HT3 receptors are ligand-gated ion channels, and their blockade by Renzapride prevents the binding of serotonin (B10506), thereby inhibiting the signaling that can lead to nausea and vomiting.

Pharmacological Data

Receptor Binding Affinity

In vitro radioligand binding studies have been conducted to determine the affinity of Renzapride for various serotonin receptors. The inhibition constant (Ki) is a measure of the binding affinity of a ligand for a receptor.

Receptor	Ki (nM)	Reference
Human 5-HT3	7.64	[10]
Human 5-HT4	115	[10]

Clinical Efficacy in IBS-C

Several clinical trials have evaluated the efficacy of Renzapride in patients with constipation-predominant irritable bowel syndrome.

Trial Phase	Number of Patients	Dosage	Key Findings	Reference
Phase IIb	510	1, 2, or 4 mg once daily for 12 weeks	Weekly responder rate for relief from abdominal pain/discomfort (weeks 5-12) was 56% for 4 mg Renzapride vs 49% for placebo. Statistically significant improvements in stool consistency and bowel movement frequency for the 4 mg dose.	[2]
Phase III	1798 (women)	4 mg once daily or 2 mg twice daily for 12 weeks	Mean number of months with relief of overall IBS symptoms was statistically superior to placebo for both Renzapride doses (p=0.027 for 4 mg QD and p=0.004 for 2 mg BID).	[2]
Meta-analysis	2528	1, 2, and 4 mg daily	Renzapride was not found to be superior to placebo in relieving overall IBS symptoms. The 4 mg dose showed a clinically important, though not statistically significant, effect. Renzapride was associated with a higher incidence of diarrhea.	[11]

Experimental Protocols

Radioligand Binding Assay

A representative protocol for determining the binding affinity of Renzapride to serotonin receptors is as follows:

• Membrane Preparation: Membranes are prepared from animal tissues or cell lines transfected with the human receptor of interest (e.g., 5-HT3 or 5-HT4). The tissue or cells are homogenized in a suitable buffer and centrifuged to pellet the membranes, which are then resuspended.

• Incubation: The membrane preparation is incubated with a specific radioligand (e.g., [3H]GR113808 for 5-HT4 receptors) and varying concentrations of Renzapride. The incubation is carried out in a defined buffer at a specific temperature and for a time sufficient to reach equilibrium.

• Filtration: The incubation mixture is rapidly filtered through a glass fiber filter to separate the bound from the free radioligand. The filters are then washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of Renzapride that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The inhibition constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow.

Conclusion

Renzapride is a well-characterized small molecule with a dual mechanism of action that has shown prokinetic and anti-emetic effects in preclinical and clinical studies. Its chemical synthesis is achievable through standard organic chemistry techniques. While it has demonstrated some efficacy in treating symptoms of IBS-C, its overall clinical benefit compared to placebo has been modest in some analyses. The future development of Renzapride may focus on more specific patient populations or different gastrointestinal disorders where its unique pharmacological profile could provide a more significant therapeutic advantage.

References

• 1. CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid - Google Patents [patents.google.com]
• 2. Renzapride - Wikipedia [en.wikipedia.org]
• 3. 4-Amino-5-chloro-2-methoxybenzoic acid | 7206-70-4 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. hepatochem.com [hepatochem.com]
• 6. Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals | Semantic Scholar [semanticscholar.org]
• 7. peptide.com [peptide.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. Amide Synthesis [fishersci.se]
• 10. researchgate.net [researchgate.net]
• 11. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]

Renzapride's Impact on Colonic Transit: A Technical Guide for Researchers

An in-depth examination of the exploratory studies investigating the effects of Renzapride (B52152) on colonic transit time, detailing experimental methodologies, quantitative outcomes, and underlying signaling pathways.

Introduction

Renzapride is a benzamide (B126) derivative that has been investigated for its therapeutic potential in gastrointestinal motility disorders, particularly constipation-predominant irritable bowel syndrome (IBS-C).[1][2] Its unique pharmacological profile as a full agonist of the 5-hydroxytryptamine type 4 (5-HT4) receptor and an antagonist of the 5-hydroxytryptamine type 3 (5-HT3) receptor positions it as a modulator of gastrointestinal transit.[3] This technical guide synthesizes the findings from key exploratory studies on Renzapride's effect on colonic transit time, providing researchers, scientists, and drug development professionals with a comprehensive overview of its prokinetic capabilities.

Quantitative Data Summary

The following tables summarize the quantitative data from pivotal exploratory studies investigating the effect of Renzapride on colonic transit time.

Table 1: Effect of Renzapride on Overall and Segmental Colonic Transit Time (Radio-Opaque Marker Study)

Treatment Group	Mean Overall Gastrointestinal Transit Time (days ± SD)	P-value (vs. Placebo)	Segmental Transit Acceleration (vs. Placebo)
Placebo	2.9 ± 1.6	-	-
Renzapride 2 mg o.d.	2.6 ± 1.4	> 0.05	Not statistically significant
Renzapride 2 mg b.d.	1.9 ± 1.6	0.024	Statistically significant in caecum/ascending colon (P=0.019) and descending colon (P=0.022)[2]

Data from a pilot, dose-escalating study in 17 patients with constipation-predominant irritable bowel syndrome.[2]

Table 2: Dose-Response Effect of Renzapride on Colonic Transit (Scintigraphy Study)

Treatment Group (once daily for 11-14 days)	Median Ascending Colon (AC) Emptying Half-Time (t1/2) (hours)	P-value (vs. Placebo)	Geometric Center (GC) at 8h (P-value for linear dose response)	Geometric Center (GC) at 24h (P-value for linear dose response)
Placebo (n=12)	17.5	-	-	-
Renzapride 1 mg (n=12)	Not reported	-
Renzapride 2 mg (n=12)	Not reported	-
Renzapride 4 mg (n=12)	5.0	0.019	0.004	0.056

Data from a double-blind, parallel-group, dose-ranging study in 48 patients (46 women) with constipation-predominant irritable bowel syndrome.[4]

Experimental Protocols

The exploratory studies on Renzapride utilized established methods for measuring colonic transit time. The two primary techniques employed were radio-opaque marker studies and gastrointestinal scintigraphy.

Radio-Opaque Marker Measurement

This method provides an assessment of whole and segmental gut transit time.

• Protocol: In a key pilot study, patients ingested a single capsule containing radio-opaque markers.[2][5] Abdominal X-rays were then taken at specified intervals to track the movement and clearance of these markers through the gastrointestinal tract.[6] The number of retained markers in different segments of the colon (caecum/ascending, transverse, descending, and rectosigmoid) at various time points was used to calculate the segmental and overall transit times.[7] A common approach involves a single abdominal X-ray on day 5 after ingestion of the markers.[5]

Gastrointestinal Scintigraphy

Scintigraphy is a quantitative method that allows for the detailed assessment of regional colonic transit.

• Protocol: In a dose-ranging study, colonic transit was measured by scintigraphy at the end of the treatment period.[4] This technique involves the ingestion of a radiolabeled meal or capsule. For colonic transit specifically, a delayed-release capsule containing radiolabeled particles (e.g., 111In-labeled activated charcoal) is often used to deliver the tracer directly to the colon.[8]

• Imaging: Serial anterior and posterior abdominal images are acquired using a gamma camera at predefined time points (e.g., 4, 8, 24, and 48 hours) after the administration of the radiolabel.[9][10]

• Data Analysis (Geometric Center Method): The progression of the radiotracer through the colon is quantified by calculating the geometric center (GC) of the radioactivity at each imaging time point.[11] The colon is divided into distinct regions of interest (ROIs): cecum-ascending colon (weighted value 1), transverse colon (2), descending colon (3), and rectosigmoid colon (4).[1][12] The activity that has been excreted is assigned a weighting of 5.[1] The GC is then calculated as the sum of the fraction of counts in each region multiplied by its weighting factor.[9] A lower GC value indicates that the majority of the radiolabel is in the proximal colon, while a higher value signifies progression towards the distal colon and excretion.[13]

Signaling Pathways and Mechanism of Action

Renzapride's prokinetic effect is attributed to its dual action on serotonin (B10506) receptors in the gastrointestinal tract.[3]

• 5-HT4 Receptor Agonism: As a full agonist of the 5-HT4 receptor, Renzapride stimulates the release of acetylcholine (B1216132) from enteric neurons.[14] Acetylcholine is a key excitatory neurotransmitter in the gut, and its increased availability enhances peristaltic contractions and propulsive motility, thereby accelerating colonic transit.

• 5-HT3 Receptor Antagonism: The antagonism of 5-HT3 receptors is thought to contribute to its overall therapeutic profile, potentially by modulating visceral sensitivity and reducing symptoms of discomfort and pain associated with IBS.[14] While 5-HT3 antagonists alone can slow colonic transit, in the case of Renzapride, the potent 5-HT4 agonism appears to be the dominant effect on motility.

Renzapride's dual-action signaling pathway.

General experimental workflow for Renzapride studies.

Conclusion

Exploratory studies provide clear evidence that Renzapride accelerates colonic transit time in patients with constipation-predominant irritable bowel syndrome. This prokinetic effect is dose-dependent and is observed in both overall and segmental colonic transit. The underlying mechanism is well-supported by its action as a 5-HT4 receptor agonist, leading to increased acetylcholine-mediated peristalsis. The detailed experimental protocols from these studies offer a solid foundation for the design of future clinical trials. The quantitative data and methodologies presented in this guide are intended to support further research and development in the field of gastrointestinal motility disorders.

References

• 1. Assessment of Small-bowel and Colonic Transit on Routine Gastric Emptying Scintigraphy: Establishment of Reference Values - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pilot study of the efficacy of renzapride on gastrointestinal motility and symptoms in patients with constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Number of retained radiopaque markers on a colonic transit study does not correlate with symptom severity or quality of life in chronic constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. radiopaedia.org [radiopaedia.org]
• 7. genieur.eu [genieur.eu]
• 8. PERFORMANCE CHARACTERISTICS OF SCINTIGRAPHIC COLON TRANSIT MEASUREMENT IN HEALTH AND IRRITABLE BOWEL SYNDROME AND RELATIONSHIP TO BOWEL FUNCTIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jnm.snmjournals.org [jnm.snmjournals.org]
• 10. jnm.snmjournals.org [jnm.snmjournals.org]
• 11. Small-Bowel and Colon Transit | Journal of Nuclear Medicine Technology [tech.snmjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Therapeutic potential of drugs with mixed 5-HT4 agonist/5-HT3 antagonist action in the control of emesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Renzapride In Vivo Rodent Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: Renzapride (B52152) is an investigational prokinetic and antiemetic agent with a dual mechanism of action, functioning as a full 5-hydroxytryptamine type 4 (5-HT4) receptor agonist and a partial 5-hydroxytryptamine type 3 (5-HT3) receptor antagonist.[1][2] Its agonistic activity at 5-HT4 receptors is believed to facilitate the release of acetylcholine (B1216132) in the enteric nervous system, thereby enhancing gastrointestinal motility and transit.[1][3] Simultaneously, its antagonism of 5-HT3 receptors may contribute to anti-emetic effects and modulate visceral sensitivity.[1][3] These properties make Renzapride a candidate for treating gastrointestinal disorders characterized by delayed motility, such as gastroparesis and constipation-predominant irritable bowel syndrome (IBS-C).[4][5]

These application notes provide detailed experimental protocols for evaluating the efficacy of Renzapride in established in vivo rodent models of delayed gastrointestinal transit.

Mechanism of Action: Signaling Pathway

Renzapride's prokinetic effects are primarily mediated through its interaction with serotonin (B10506) receptors on enteric neurons. As a 5-HT4 agonist, it stimulates a G-protein coupled receptor cascade that increases acetylcholine release, leading to smooth muscle contraction. As a 5-HT3 antagonist, it blocks an ion channel that can inhibit acetylcholine release, further promoting motility.

Caption: Renzapride's dual-action signaling pathway in enteric neurons.

Pharmacological and Toxicological Data

Quantitative data from in vitro and in vivo rodent studies are crucial for dose selection and study design.

Table 1: Renzapride Pharmacological Properties (In Vitro)

Parameter	Receptor	Species/System	Value	Reference
Binding Affinity (Ki)	Human 5-HT3	Cloned Human Receptors	17 nM	[3][6]
	Guinea-pig 5-HT4	Guinea-pig Striatum	477 nM	[3][6]

| Functional Activity (EC50) | 5-HT4 Agonism | Rat Isolated Oesophagus | 11 µmol/L |[3] |

Table 2: Renzapride Oral Dose-Range Finding Toxicology Summary (Juvenile Rats) Study conducted in Sprague-Dawley rats from Post-Natal Day 4 for two weeks.

Dose (mg/kg/day)	Observed Effects	Severity	Reference
50	Transient absence of milk intake, decreased motor activity, reduced body weight gain.	Mild
100	Deaths, marked absence of milk in stomach, decrease/absence of motor activity, marked decrease in body weight gain.	Marked

| ≥300 | All animals euthanized within 5 days due to severe toxic effects. | Severe | |

Experimental Workflow

A typical in vivo study workflow involves several key stages, from animal preparation to data analysis, to ensure reproducibility and validity of the results.

Caption: General experimental workflow for Renzapride studies in rodents.

Experimental Protocols

The following protocols are adapted from standard methodologies for assessing gastrointestinal motility in rodents and can be applied to evaluate Renzapride.

Protocol 1: Morphine-Induced Delayed Gastric Emptying in Mice

This model is used to assess the prokinetic potential of a compound to counteract opioid-induced gastroparesis.

1. Animals:

• Male Swiss albino or C57BL/6 mice (20-25 g).

• House animals under standard conditions (12h light/dark cycle, 22±2°C) with ad libitum access to food and water.

2. Materials:

• Renzapride

• Vehicle (e.g., 0.5% methylcellulose (B11928114) or sterile water)

• Morphine hydrochloride

• Phenol Red (non-absorbable marker)

• Test Meal: 1.5% methylcellulose with 0.05% Phenol Red in distilled water.

• 0.1 N NaOH

• Spectrophotometer

3. Procedure:

• Fasting: Fast mice for 18-24 hours prior to the experiment, with free access to water.

• Grouping: Randomly assign mice to treatment groups (n=8-10 per group):

  • Group 1: Vehicle + Saline

  • Group 2: Vehicle + Morphine

  • Group 3: Renzapride (e.g., 1, 5, 10 mg/kg) + Morphine

• Drug Administration:

  • Administer Renzapride or Vehicle by oral gavage (p.o.) at a volume of 10 mL/kg.

  • After 30 minutes, administer morphine (e.g., 5 mg/kg, s.c.) or saline to the respective groups.

• Test Meal: After another 30 minutes (60 minutes post-Renzapride), administer 0.5 mL of the Phenol Red test meal to each mouse via oral gavage.

• Gastric Emptying Period: Euthanize mice by an approved method (e.g., CO2 asphyxiation followed by cervical dislocation) exactly 20-30 minutes after the test meal administration.

• Sample Collection:

  • Immediately perform a laparotomy and clamp the pylorus and cardia of the stomach.

  • Carefully excise the stomach and place it into a tube containing a known volume (e.g., 10 mL) of 0.1 N NaOH.

• Quantification:

  • Homogenize the stomach and its contents in the NaOH solution.

  • Let the homogenate stand for 1 hour at room temperature to allow the Phenol Red to be extracted.

  • Centrifuge the samples at 3000 rpm for 10 minutes.

  • Measure the absorbance of the supernatant at 560 nm.

• Calculation:

  • A standard curve for Phenol Red should be prepared.

  • Gastric Emptying (%) = (1 - [Amount of Phenol Red in stomach / Average amount of Phenol Red in stomachs at time 0]) x 100.

Table 3: Example Data Presentation for Gastric Emptying Study

Treatment Group	Dose (mg/kg)	Gastric Emptying (%)
Vehicle + Saline	-	75.2 ± 5.1
Vehicle + Morphine	-	32.5 ± 4.3
Renzapride + Morphine	1	45.8 ± 4.9
Renzapride + Morphine	5	60.1 ± 5.5

| Renzapride + Morphine | 10 | 71.3 ± 6.2 |

Protocol 2: Whole Gut Transit Time (Charcoal Meal Assay) in Rats

This protocol measures the effect of Renzapride on the total transit time from the stomach to the cecum.

1. Animals:

• Male Sprague-Dawley or Wistar rats (200-250 g).

2. Materials:

• Renzapride

• Vehicle (e.g., 0.5% methylcellulose)

• Charcoal Meal: 10% activated charcoal suspension in 5% gum acacia or 0.5% methylcellulose.

3. Procedure:

• Fasting: Fast rats for 18-24 hours with free access to water.

• Grouping: Randomly assign rats to treatment groups (n=8-10 per group):

  • Group 1: Vehicle

  • Group 2: Renzapride (e.g., 5, 10, 20 mg/kg)

• Drug Administration: Administer Renzapride or Vehicle by oral gavage (p.o.) at a volume of 5 mL/kg.

• Test Meal: After 60 minutes, administer 2 mL of the charcoal meal suspension to each rat via oral gavage.

• Transit Period: Euthanize rats by an approved method 20-30 minutes after charcoal administration.

• Measurement:

  • Perform a laparotomy and carefully expose the entire gastrointestinal tract from the stomach to the cecum.

  • Measure the total length of the small intestine (from the pyloric sphincter to the ileocecal junction).

  • Measure the distance traveled by the charcoal meal from the pyloric sphincter to the leading edge of the charcoal.

• Calculation:

  • Intestinal Transit (%) = (Distance traveled by charcoal / Total length of small intestine) x 100.

References

• 1. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 2. Renzapride - Wikipedia [en.wikipedia.org]
• 3. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ambrosehc.com [ambrosehc.com]
• 5. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome PMID: 18922103 | MCE [medchemexpress.cn]
• 6. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Renzapride in Human Plasma using HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renzapride is a serotonin (B10506) 5-HT₄ receptor agonist and 5-HT₃ receptor antagonist that has been investigated for the treatment of irritable bowel syndrome with constipation (IBS-C). To support pharmacokinetic and toxicokinetic studies, a sensitive, selective, and robust bioanalytical method for the quantification of Renzapride in human plasma is essential. This application note provides a detailed protocol for the determination of Renzapride in human plasma using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). The method described herein is based on available scientific literature and established bioanalytical method validation principles, offering a comprehensive guide for researchers in the field.

Principle

This method utilizes protein precipitation for the extraction of Renzapride and an internal standard (IS) from human plasma. The separated analytes are then quantified using a reverse-phase HPLC system coupled to a triple quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode with positive ion electrospray ionization.

Materials and Reagents

• Renzapride reference standard

• Internal Standard (IS) (e.g., a stable isotope-labeled Renzapride or a structurally similar compound)

• Acetonitrile (HPLC grade)

• Ammonium acetate (B1210297) (ACS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (with anticoagulant, e.g., K₂EDTA)

Experimental Protocols

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare primary stock solutions of Renzapride and the IS in a suitable solvent (e.g., methanol (B129727) or DMSO) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the Renzapride stock solution with 50:50 (v/v) acetonitrile:water to create working solutions for calibration curve (CC) standards. Prepare separate working solutions for quality control (QC) samples at low, medium, and high concentrations.

• Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working solutions to achieve the desired concentrations for the calibration curve and QC samples. A typical calibration curve might range from 1 to 1000 ng/mL. QC samples should be prepared at a minimum of three concentration levels (low, medium, and high).

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, CC, QC, or unknown), add 200 µL of the internal standard working solution in acetonitrile.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

• Vortex briefly and inject a portion of the sample into the HPLC-MS/MS system.

HPLC-MS/MS Conditions

Table 1: HPLC Parameters

Parameter	Value
Column	Synergi RP, 4 µm, 250 x 4.6 mm or equivalent C18 column
Mobile Phase A	10 mmol/L Ammonium acetate in water, pH 4.0 (adjusted with formic acid)
Mobile Phase B	Acetonitrile
Gradient	Linear gradient from 5% to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	40°C
Injection Volume	10 µL

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Spray Voltage	5000 V
Desolvation Temperature	350°C
Nebulizer Gas Flow	8 L/min
Desolvation Gas Flow	5 L/min
Collision Gas	Nitrogen
Collision Energy	37 eV
Declustering Potential	71 V
Focusing Potential	350 V

Table 3: MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Renzapride	324.0	184.0
Internal Standard (IS)	-	-
(Note: An appropriate internal standard and its corresponding MRM transition should be selected and optimized during method development.)

Method Validation (Illustrative Data)

The following tables summarize the expected performance characteristics of a validated bioanalytical method for Renzapride in human plasma, based on regulatory guidelines (FDA and EMA).

Table 4: Linearity and Lower Limit of Quantification (LLOQ)

Parameter	Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99
LLOQ	1 ng/mL

Table 5: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
LLOQ	1	< 15	< 15	85 - 115	85 - 115
Low	3	< 15	< 15	85 - 115	85 - 115
Medium	500	< 15	< 15	85 - 115	85 - 115
High	800	< 15	< 15	85 - 115	85 - 115

Table 6: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low	3	> 85	85 - 115
High	800	> 85	85 - 115

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for Renzapride quantification in plasma.

Caption: Simplified signaling pathway of Renzapride.

Conclusion

The HPLC-MS/MS method described provides a framework for the sensitive and selective quantification of Renzapride in human plasma. The protocol, including sample preparation by protein precipitation and analysis by reverse-phase chromatography coupled with tandem mass spectrometry, is suitable for supporting pharmacokinetic studies in a drug development setting. It is recommended that a full method validation be performed according to regulatory guidelines before analyzing clinical samples.

Application Notes and Protocols for Renzapride Testing in a Loperamide-Induced Constipation Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for establishing a loperamide-induced constipation model in rodents for the purpose of evaluating the efficacy of Renzapride (B52152), a gastrointestinal prokinetic agent.

Introduction

Constipation is a common gastrointestinal disorder characterized by infrequent bowel movements, difficulty passing stool, and hard, dry stools.[1] Animal models are crucial for understanding the pathophysiology of constipation and for the preclinical evaluation of new therapeutic agents. Loperamide (B1203769), a peripherally acting µ-opioid receptor agonist, is widely used to induce constipation in rodents by inhibiting intestinal motility and fluid secretion.[2][3] This model mimics key aspects of spastic constipation in humans.[4][5]

Renzapride is a dual-action compound that acts as a full agonist at the 5-hydroxytryptamine type 4 (5-HT4) receptor and an antagonist at the 5-HT3 receptor.[6][7] Agonism of 5-HT4 receptors is known to have a prokinetic effect, accelerating gastrointestinal transit, while antagonism of 5-HT3 receptors can modulate visceral sensitivity.[7] These properties make Renzapride a promising candidate for the treatment of constipation-predominant irritable bowel syndrome (IBS-C).[6][8][9]

This document outlines the procedures for inducing constipation with loperamide and subsequently testing the effects of Renzapride on gastrointestinal motility and fecal parameters.

Mechanism of Action

Loperamide-Induced Constipation

Loperamide induces constipation by acting on the µ-opioid receptors in the myenteric plexus of the large intestine.[1] This activation inhibits the release of acetylcholine (B1216132) and prostaglandins, leading to a decrease in propulsive peristalsis and an increase in intestinal transit time.[1] The slower transit allows for more significant absorption of water and electrolytes from the fecal matter, resulting in harder and drier stools.[1]

Caption: Loperamide's Mechanism of Action in Inducing Constipation.

Renzapride's Prokinetic Action

Renzapride's therapeutic effect in constipation is primarily mediated through its interaction with serotonin (B10506) receptors in the gut. As a 5-HT4 receptor agonist, it stimulates gastrointestinal motility.[7] Its antagonist activity at 5-HT3 receptors may also contribute to its overall efficacy, particularly in the context of IBS-C.[6][7] The agonistic effect on 5-HT4 receptors appears to be dominant in promoting gut motility.[7]

Caption: Renzapride's Dual Mechanism of Action on Gut Motility.

Experimental Protocols

Materials and Reagents

• Animals: Male Sprague-Dawley or Wistar rats (180-220 g) or male ICR or C57BL/6 mice (20-25 g).[1][2]

• Loperamide hydrochloride: To be dissolved in a suitable vehicle.

• Renzapride: To be dissolved or suspended in a suitable vehicle.

• Vehicle: 0.9% saline or 0.5% carboxymethyl cellulose (B213188) (CMC) in water.[1]

• Gastrointestinal Transit Marker: 5% charcoal suspension in 10% gum arabic or 6% carmine (B74029) red in 0.5% methylcellulose.[1]

• Metabolic cages: For individual housing and fecal collection.[1]

• Standard laboratory equipment: Gavage needles, syringes, scales, etc.

Experimental Workflow

Caption: Experimental Workflow for Renzapride Testing.

Protocol 1: Loperamide-Induced Constipation in Rats

• Acclimatization: House rats in a controlled environment (22±2°C, 55±10% humidity, 12-hour light/dark cycle) for at least one week with free access to standard chow and water.[10]

• Baseline Measurement: Record the body weight, food and water intake, and collect fecal pellets over a 24-hour period to determine baseline fecal number, wet weight, and water content.

• Induction of Constipation: Administer loperamide hydrochloride orally or intraperitoneally. A common dosage is 5 mg/kg, administered twice daily for 7 consecutive days.[11] The control group should receive the vehicle only.

• Confirmation of Constipation: On the 7th day, monitor for signs of constipation, which include a significant decrease in the number of fecal pellets, reduced fecal water content, and decreased gastrointestinal motility compared to the control group.[4][12]

Protocol 2: Evaluation of Renzapride Efficacy

• Animal Grouping: Following the 7-day loperamide induction period, randomly divide the animals into the following groups (n=8-10 per group):

  • Normal Control: No loperamide, receives vehicle only.

  • Model Control: Loperamide-induced constipation, receives vehicle only.

  • Positive Control (Optional): Loperamide-induced constipation, receives a known prokinetic agent (e.g., mosapride).

  • Renzapride Treatment Groups: Loperamide-induced constipation, receive different doses of Renzapride (e.g., low, medium, high dose).

• Drug Administration: Administer Renzapride (or vehicle/positive control) orally once or twice daily for a period of 7 to 14 days, concurrently with continued loperamide administration to maintain the constipated state.

• Monitoring: Throughout the treatment period, record daily body weight, food and water intake, and collect fecal pellets at set intervals (e.g., every 24 hours) for analysis.

Protocol 3: Assessment of Constipation Parameters

• Fecal Parameter Analysis:

  • Collection: House animals individually in metabolic cages and collect all fecal pellets excreted over a specific period (e.g., 24 hours).[1]

  • Quantification: Count the total number of pellets and measure their total wet weight.

  • Water Content: Dry the pellets in an oven at 60°C until a constant weight is achieved. The water content is calculated as: [(Wet Weight - Dry Weight) / Wet Weight] x 100%.[12]

• Gastrointestinal Transit Time (Charcoal Meal Test):

  • Fasting: After the final drug administration, fast the animals for 12-18 hours with free access to water.[13]

  • Marker Administration: Administer 1-2 mL of a charcoal meal suspension (5% charcoal in 10% gum arabic) orally.[1]

  • Measurement: After a set time (e.g., 30 minutes for mice, 60-90 minutes for rats), euthanize the animals by cervical dislocation. Carefully dissect the small intestine from the pylorus to the cecum. Measure the total length of the small intestine and the distance traveled by the charcoal meal.

  • Calculation: The gastrointestinal transit rate is calculated as: (Distance traveled by charcoal / Total length of the small intestine) x 100%.[13][14]

• Histopathological Examination:

  • Tissue Collection: Collect a segment of the distal colon.

  • Processing: Fix the tissue in 10% neutral buffered formalin, embed in paraffin, and section.

  • Staining: Stain sections with Hematoxylin and Eosin (H&E).

  • Analysis: Examine the sections under a microscope to assess for changes in mucosal thickness, muscle layer thickness, and the number of goblet cells.[2]

Data Presentation

The following tables summarize typical dosages and expected outcomes for establishing the loperamide-induced constipation model.

Table 1: Loperamide Dosage and Administration for Inducing Constipation

Animal Species	Dosage Range (mg/kg)	Administration Route	Duration	Reference(s)
Rat	3 - 10	Oral, Intraperitoneal	3 - 7 days	[4][11][13]
Mouse	4 - 10	Oral, Subcutaneous	3 - 7 days	[1][2][5]

Table 2: Renzapride Clinical Trial Dosages (for reference)

Population	Dosage Range	Frequency	Reference(s)
Human (IBS-C)	1, 2, or 4 mg	Once or twice daily	[8][9][15]

Note: Preclinical dosages for Renzapride in rodent models should be determined based on literature review or pilot studies to establish an effective dose range.

Table 3: Expected Outcomes in Loperamide-Induced Constipation Model

Parameter	Expected Change in Loperamide Group (vs. Control)	Reference(s)
Fecal Pellet Number	Significant Decrease	[4][12]
Fecal Wet Weight	Significant Decrease	[2]
Fecal Water Content	Significant Decrease	[12][14]
Gastrointestinal Transit Rate	Significant Decrease	[13][14]
Colonic Mucosal Thickness	Decrease	[2]

Troubleshooting and Optimization

• Model Variability: The degree of constipation can vary between animal strains and sources.[2] It is essential to establish and validate the model in-house.

• Dosage Optimization: The optimal dose of loperamide may need to be adjusted to achieve a consistent level of constipation without causing excessive distress or mortality. Similarly, a dose-response study for Renzapride is recommended to identify the most effective dose.

• Administration Route: The choice between oral gavage, subcutaneous, or intraperitoneal injection can affect the onset and severity of constipation.[1] Oral gavage is often preferred for its clinical relevance.

References

• 1. benchchem.com [benchchem.com]
• 2. Characterization the response of Korl:ICR mice to loperamide induced constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. karger.com [karger.com]
• 6. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pilot study of the efficacy of renzapride on gastrointestinal motility and symptoms in patients with constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Frontiers | Multi-strain probiotics alleviate loperamide-induced constipation by adjusting the microbiome, serotonin, and short-chain fatty acids in rats [frontiersin.org]
• 12. Prevention of Loperamide-Induced Constipation in Mice and Alteration of 5-Hydroxytryotamine Signaling by Ligilactobacillus salivarius Li01 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effect of laxative polyherbal paste for loperamide induced constipation in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rifaximin Ameliorates Loperamide-Induced Constipation in Rats through the Regulation of Gut Microbiota and Serum Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Radioligand Binding Assays of Renzapride on 5-HT Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renzapride (B52152) is a substituted benzamide (B126) with a complex pharmacological profile, acting as a high-affinity ligand for multiple serotonin (B10506) (5-HT) receptor subtypes.[1][2][3] It has been investigated for the treatment of gastrointestinal disorders, such as irritable bowel syndrome (IBS), owing to its prokinetic properties.[4][5] Renzapride's mechanism of action involves a dual activity as a full agonist at the 5-HT4 receptor and an antagonist at the 5-HT3 receptor.[6][7][8] Additionally, it exhibits affinity for 5-HT2B receptors, where it also acts as an antagonist.[8]

These application notes provide a comprehensive overview of the in vitro radioligand binding properties of Renzapride at key 5-HT receptor subtypes. Detailed protocols for performing competitive radioligand binding assays are outlined to enable researchers to assess the binding affinity of Renzapride and similar compounds.

Data Presentation: Renzapride Binding Affinity (Ki) at 5-HT Receptors

The following table summarizes the quantitative data on the binding affinity of Renzapride for various human and guinea-pig 5-HT receptor subtypes, as determined by in vitro radioligand binding assays.

Receptor Subtype	Species	Binding Affinity (Ki) in nmol/L
5-HT3	Human	17
5-HT4	Guinea-pig	477
5-HT2B	Human	667
5-HT2A	Human	Modest micromolar affinity
5-HT2C	Human	Modest micromolar affinity

Data compiled from Charlton et al.[1]

Signaling Pathways and Experimental Workflow

To visually represent the molecular interactions and experimental procedures, the following diagrams have been generated.

Renzapride's dual mechanism of action at 5-HT4 and 5-HT3 receptors.

General workflow for a competitive radioligand binding assay.

Experimental Protocols

The following are detailed protocols for conducting in vitro radioligand binding assays to determine the affinity of Renzapride for 5-HT4, 5-HT3, and 5-HT2B receptors. These protocols are synthesized from established methodologies.[1][9][10][11]

Protocol 1: 5-HT4 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of Renzapride for the guinea-pig 5-HT4 receptor using a competitive radioligand binding assay with [3H]-GR113808.

Materials:

• Receptor Source: Membranes from guinea-pig striatum or a cell line stably expressing the guinea-pig 5-HT4 receptor.

• Radioligand: [3H]-GR113808 (a selective 5-HT4 antagonist).

• Test Compound: Renzapride.

• Non-specific Binding Control: A high concentration of an unlabeled 5-HT4 antagonist (e.g., 10 µM GR113808).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Plates: 96-well glass fiber filter plates (e.g., GF/B), pre-soaked in 0.5% polyethyleneimine (PEI) for at least 30 minutes.

• Scintillation Cocktail.

• Microplate Scintillation Counter.

Procedure:

• Membrane Preparation:

  • Homogenize guinea-pig striatum tissue or cell pellets in ice-cold assay buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the supernatant at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh assay buffer and repeating the centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay).

• Assay Setup (in a 96-well plate):

  • Total Binding: Add 50 µL of assay buffer, 50 µL of [3H]-GR113808 (at a concentration near its Kd, e.g., 0.2 nM), and 100 µL of membrane preparation.

  • Non-specific Binding: Add 50 µL of the non-specific binding control, 50 µL of [3H]-GR113808, and 100 µL of membrane preparation.

  • Competitive Binding: Add 50 µL of Renzapride at various concentrations, 50 µL of [3H]-GR113808, and 100 µL of membrane preparation.

• Incubation:

  • Incubate the plate at room temperature for 60 minutes with gentle agitation to allow the binding to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of the plate through the pre-soaked filter plate using a vacuum manifold.

  • Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Detection:

  • Dry the filter plate.

  • Add scintillation cocktail to each well.

  • Count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Renzapride concentration.

  • Determine the IC50 value (the concentration of Renzapride that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: 5-HT3 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of Renzapride for the human 5-HT3 receptor using a competitive radioligand binding assay with a suitable radioligand such as [3H]-BRL 43694 or [3H]-Granisetron.

Materials:

• Receptor Source: Membranes from a cell line stably expressing the human 5-HT3 receptor (e.g., HEK293 cells).

• Radioligand: [3H]-BRL 43694 or [3H]-Granisetron.

• Test Compound: Renzapride.

• Non-specific Binding Control: A high concentration of an unlabeled 5-HT3 antagonist (e.g., 10 µM ondansetron).

• Assay and Wash Buffers, Filtration Plates, and Detection Equipment: As described in Protocol 1.

Procedure:

• Membrane Preparation: Follow the same procedure as in Protocol 1, using cells expressing the human 5-HT3 receptor.

• Assay Setup: Similar to Protocol 1, but using the 5-HT3-specific radioligand and non-specific binding control.

• Incubation, Filtration, Washing, and Detection: Follow the same procedures as outlined in Protocol 1.

• Data Analysis: Analyze the data as described in Protocol 1 to determine the Ki of Renzapride for the 5-HT3 receptor.

Protocol 3: 5-HT2B Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of Renzapride for the human 5-HT2B receptor using a competitive radioligand binding assay.

Materials:

• Receptor Source: Membranes from a cell line stably expressing the human 5-HT2B receptor (e.g., CHO-K1 or HEK293 cells).[12]

• Radioligand: A suitable radioligand for the 5-HT2B receptor, such as [3H]-LSD or [3H]-mesulergine, may be used.[11][13]

• Test Compound: Renzapride.

• Non-specific Binding Control: A high concentration of an unlabeled 5-HT2B antagonist (e.g., 10 µM mianserin).

• Assay and Wash Buffers, Filtration Plates, and Detection Equipment: As described in Protocol 1.

Procedure:

• Membrane Preparation: Follow the same procedure as in Protocol 1, using cells expressing the human 5-HT2B receptor.

• Assay Setup: Similar to Protocol 1, but using the 5-HT2B-specific radioligand and non-specific binding control.

• Incubation, Filtration, Washing, and Detection: Follow the same procedures as outlined in Protocol 1.

• Data Analysis: Analyze the data as described in Protocol 1 to determine the Ki of Renzapride for the 5-HT2B receptor.

Disclaimer: These protocols provide a general framework. Researchers should optimize specific conditions such as protein concentration, incubation time, and temperature for their particular experimental setup.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of cisapride and renzapride on gastrointestinal motility and plasma motilin concentration in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Structural Determinants of 5-HT2B Receptor Activation and Biased Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reactionbiology.com [reactionbiology.com]
• 13. Pharmacological characterisation of the agonist radioligand binding site of 5-HT(2A), 5-HT(2B) and 5-HT(2C) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Assessing Renzapride's Prokinetic Effects Using Isolated Tissue Bath Assays

For Researchers, Scientists, and Drug Development Professionals

Application Note: Introduction to Renzapride (B52152) and In Vitro Assessment

Renzapride is a gastrointestinal prokinetic agent with a dual mechanism of action; it acts as a full agonist at the serotonin (B10506) 5-HT₄ receptor and an antagonist at the 5-HT₃ receptor.[1][2] This unique pharmacological profile suggests its potential for treating motility disorders like constipation-predominant irritable bowel syndrome (IBS-C).[1][3] The 5-HT₄ receptor agonism is believed to enhance gastrointestinal motility, while the 5-HT₃ receptor antagonism can help in mitigating symptoms like nausea and visceral pain.[1][4]

Isolated tissue bath assays are a cornerstone in vitro technique in pharmacology, providing a controlled environment to study the effects of compounds on intact tissues.[5][6][7] These assays allow for the characterization of a drug's potency, efficacy, and mechanism of action on smooth muscle contractility, independent of systemic influences.[8][9] For a prokinetic agent like Renzapride, tissue bath experiments using preparations from the esophagus, stomach, ileum, or colon are essential for elucidating its effects on contractility and neurotransmitter release, thereby providing crucial preclinical data.[1][10]

This document provides detailed protocols for utilizing isolated tissue bath systems to assess the prokinetic properties of Renzapride.

Renzapride's Dual Mechanism of Action

Renzapride's prokinetic effects stem from its interaction with two key serotonin receptors in the enteric nervous system (ENS):

• 5-HT₄ Receptor Agonism: Stimulation of 5-HT₄ receptors, located on presynaptic cholinergic neurons in the myenteric plexus, facilitates the release of acetylcholine (B1216132) (ACh).[11][12] ACh then acts on muscarinic receptors on smooth muscle cells, leading to increased muscle contraction and enhanced peristalsis.[1] This action is consistent with Renzapride's observed effects on gastric emptying and colonic transit.[1][13]

• 5-HT₃ Receptor Antagonism: 5-HT₃ receptors are ligand-gated ion channels that mediate rapid, excitatory neurotransmission in the ENS. Antagonism of these receptors by Renzapride can modulate visceral sensitivity and inhibit certain inhibitory reflexes, which may contribute to its overall therapeutic effect in IBS.[1][4]

The primary prokinetic drive of Renzapride is attributed to its 5-HT₄ agonist activity, which appears to predominate over the 5-HT₃ antagonism concerning gut motility.[1]

Caption: Renzapride's dual mechanism on an enteric neuron.

Summary of Renzapride's In Vitro Effects

While specific EC₅₀ or Kᵢ values from isolated tissue bath assays are not consistently detailed across publications, the qualitative effects of Renzapride on various gastrointestinal preparations have been characterized.

Tissue Preparation	Animal Model	Observed Effect of Renzapride	Implied Mechanism	Reference
Esophagus	Rat	Relaxation/Modulation of tone	5-HT₄ receptor agonism	[1]
Stomach Fundus	Rat	Contraction	5-HT₄ receptor agonism	[1]
Colonic Circular Muscle	Human	Inhibition of spontaneous activity	5-HT₄ receptor agonism	[1]
Ileum Longitudinal Muscle	Guinea Pig	Increased acetylcholine release	5-HT₄ receptor agonism	[11][12][14]
Antrum & Duodenum	Dog (in vivo)	Increased contractile activity	Cholinergic stimulation	[15]

Experimental Protocols

The following are generalized protocols that can be adapted to assess Renzapride's prokinetic activity. Researchers should optimize parameters based on their specific equipment and tissue source.

Caption: General workflow for isolated tissue bath experiments.

General Materials & Solutions

• Isolated Tissue Bath System: Including water-jacketed organ baths (5-20 mL), isometric force transducers, amplifiers, and a data acquisition system.[6][7]

• Krebs-Henseleit Solution (Physiological Salt Solution - PSS):

  • Composition (in mM): NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, Glucose 11.

  • Continuously aerate with 95% O₂ / 5% CO₂ (carbogen) to maintain a pH of ~7.4.[10][12]

  • Maintain temperature at 37°C.[1]

• Renzapride Stock Solution: Prepare a high-concentration stock (e.g., 10 mM) in a suitable solvent (e.g., 0.1% DMSO in aqueous medium) and make serial dilutions.[1]

• Other Reagents: Acetylcholine (ACh), Carbachol, KCl (for viability checks), Tetrodotoxin (TTX, to confirm neurally-mediated effects), appropriate 5-HT receptor antagonists (for mechanism validation).

Protocol 1: Assessing 5-HT₄ Agonist-Induced Contraction in Guinea Pig Ileum

This protocol measures the contractile response of the guinea pig ileum, a classic model for studying prokinetic agents that act via cholinergic pathways.[10][11]

1. Tissue Preparation: a. Humanely euthanize a guinea pig (250-350g) according to institutional guidelines. b. Isolate a terminal section of the ileum and place it in chilled, aerated Krebs solution. c. Gently flush the lumen to remove contents. d. Cut segments of 2-3 cm and clear away the mesentery. Prepare longitudinal muscle strips.[11]

2. Mounting and Equilibration: a. Suspend each ileum segment vertically in an organ bath filled with Krebs solution (37°C, aerated). b. Attach the lower end to a fixed hook and the upper end to an isometric force transducer.[10] c. Apply a resting tension of approximately 1.0 g and allow the tissue to equilibrate for 45-60 minutes. Wash the tissue with fresh Krebs solution every 15 minutes.[12]

3. Viability and Standardization: a. After equilibration, test tissue viability by inducing a contraction with a submaximal concentration of a standard agonist like Carbachol (e.g., 1 µM) or KCl (e.g., 60 mM). b. Once a stable plateau is reached, wash the tissue repeatedly until it returns to the baseline tension.

4. Experimental Procedure: a. Once the baseline is stable, begin the cumulative addition of Renzapride to the organ bath. b. Add increasing concentrations of Renzapride in a logarithmic fashion (e.g., 1 nM to 10 µM), allowing the response to each concentration to stabilize before adding the next. c. Record the isometric tension continuously. d. (Optional) To confirm the mechanism, pre-incubate a separate tissue preparation with a 5-HT₄ antagonist or the neural blocker Tetrodotoxin (TTX) for 20-30 minutes before repeating the Renzapride concentration-response curve.

5. Data Analysis: a. Measure the peak contractile response at each Renzapride concentration, expressed in grams of tension. b. Normalize the data by expressing each response as a percentage of the maximum contraction achieved with a reference agonist (e.g., Carbachol). c. Plot the normalized response against the log concentration of Renzapride to generate a concentration-response curve. d. Calculate the EC₅₀ (concentration producing 50% of the maximal response) and Eₘₐₓ (maximal effect) using non-linear regression analysis.

Protocol 2: Assessing Effects on Rat Stomach Fundus Strips

This protocol evaluates the direct contractile effect of Renzapride on smooth muscle from the upper gastrointestinal tract.[1]

1. Tissue Preparation: a. Humanely euthanize a Wistar rat (250-300g) according to institutional guidelines. b. Excise the stomach and place it in chilled, aerated Krebs solution. c. Isolate the fundus region and cut longitudinal strips (approx. 10 mm x 2 mm).[1]

2. Mounting and Equilibration: a. Suspend the fundic strips in organ baths containing Krebs solution (37°C, aerated). b. Apply a resting tension of 1.0 g and allow the tissue to equilibrate for 60 minutes, with washes every 15-20 minutes.

3. Experimental Procedure: a. After equilibration and a viability check (as described in 4.2.3), allow the tissue to return to a stable baseline. b. Construct a cumulative concentration-response curve for Renzapride (e.g., 1 nM to 10 µM). c. Record the contractile responses.

4. Data Analysis: a. Analyze the data as described in Protocol 4.2.5 to determine the EC₅₀ and Eₘₐₓ of Renzapride in this tissue.

Conclusion

Isolated tissue bath assays are an indispensable tool for the preclinical evaluation of prokinetic agents like Renzapride.[5][16] The protocols outlined here provide a robust framework for characterizing Renzapride's 5-HT₄ receptor-mediated contractile effects on various regions of the gastrointestinal tract. The data generated—such as potency (EC₅₀) and efficacy (Eₘₐₓ)—are critical for understanding its mechanism of action and for guiding further in vivo studies and clinical development.[1][7]

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic potential of drugs with mixed 5-HT4 agonist/5-HT3 antagonist action in the control of emesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dmt.dk [dmt.dk]
• 6. reprocell.com [reprocell.com]
• 7. Measurement of smooth muscle function in the isolated tissue bath-applications to pharmacology research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isolated organ/tissue test – organ bath [panlab.com]
• 9. In vitro contractile studies within isolated tissue baths: Translational research from Visible Heart® Laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 10. portfolio.unisza.edu.my [portfolio.unisza.edu.my]
• 11. Release of 3H-acetylcholine from isolated guinea pig ileum. A radiochemical method for studying the release on the cholinergic neurotransmitter in the intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. THE ORIGIN OF THE ACETYLCHOLINE RELEASED SPONTANEOUSLY FROM THE GUINEA-PIG ISOLATED ILEUM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Acetylcholine release from guinea-pig ileum by parasympathetic ganglion stimulants and gastrin-like polypeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effect of cisapride and renzapride on gastrointestinal motility and plasma motilin concentration in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The rebirth of isolated organ contraction studies for drug discovery and repositioning - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Evaluating Renzapride Efficacy in Animal Models of Gastroparesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gastroparesis is a debilitating disorder characterized by delayed gastric emptying of solid food in the absence of mechanical obstruction, leading to symptoms such as nausea, vomiting, early satiety, and abdominal pain. The development of effective prokinetic agents is a key therapeutic goal. Renzapride (B52152) is an investigational drug with a dual mechanism of action, functioning as a full 5-HT₄ receptor agonist and a 5-HT₃ receptor antagonist.[1][2][3] This profile suggests its potential as a gastrointestinal prokinetic agent for treating conditions like gastroparesis and constipation-predominant irritable bowel syndrome (IBS-C).[1][2][4]

These application notes provide a comprehensive overview of relevant animal models and detailed protocols for the preclinical evaluation of Renzapride's efficacy in treating gastroparesis.

Renzapride's Mechanism of Action

Renzapride's prokinetic activity stems from its interaction with the serotonergic system in the enteric nervous system (ENS).[1]

• 5-HT₄ Receptor Agonism : Activation of 5-HT₄ receptors on enteric neurons enhances the release of acetylcholine (B1216132) (ACh), a primary excitatory neurotransmitter. This increased ACh activity stimulates smooth muscle contraction in the gut wall, promoting gastrointestinal motility and accelerating gastric emptying.[1][5]

• 5-HT₃ Receptor Antagonism : Blockade of 5-HT₃ receptors is known to reduce visceral sensitivity and has anti-emetic effects, which can help alleviate symptoms of nausea and vomiting associated with gastroparesis.[1][6]

The combination of these actions suggests that Renzapride can both accelerate delayed gastric transit and alleviate associated upper gastrointestinal symptoms.[6]

Diagram 1: Renzapride's signaling pathway in enteric neurons.

Application Notes: Selection of Animal Models

Choosing an appropriate animal model is critical for evaluating the prokinetic effects of Renzapride. The ideal model should exhibit delayed gastric emptying that can be reliably and reproducibly measured.

Model Type	Species	Induction Method	Key Features & Pathophysiology	Suitability for Renzapride Studies
Pharmacological	Dog, Rat	Administration of α2-adrenergic agonists (e.g., clonidine, xylazine).[5]	Induces transient, dose-dependent inhibition of antroduodenal motility and delayed gastric emptying.[5]	High: Excellent for acute screening of prokinetic agents. A study has validated this model with Renzapride in dogs.[5]
Diabetic	Rat, Mouse	Chemical induction with Streptozotocin (B1681764) (STZ) or genetic models (e.g., ob/ob mice, Wistar-Kyoto rats).[7][8][9]	Mimics diabetic gastroparesis, often involving neuropathy, loss of ICCs (Interstitial Cells of Cajal), and oxidative stress.[10]	High: Clinically relevant model for a primary etiology of gastroparesis. Allows for chronic dosing studies.
Surgical/Ablation	Mouse	Focal administration of diphtheria toxin (DT) to the antrum in Wnt1-iDTR mice to induce hypoganglionosis.[10]	Creates a specific and localized loss of the enteric nervous system in the antrum, leading to significant delays in emptying.[10]	Moderate: Highly specific model for studying neuronally-mediated gastroparesis. Technically demanding but provides clear mechanistic insight.
Stress-Induced	Mouse, Rat	Timed maternal separation in neonates or water avoidance stress in adults.[11][12]	Stress is known to alter gastrointestinal motility. These models induce anxiety-like behaviors and associated gastric dysfunction.[11]	Moderate: Useful for exploring the interplay between stress, the central nervous system, and gastric motility in response to Renzapride.

Experimental Protocols

The following protocols provide detailed methodologies for inducing gastroparesis and assessing the efficacy of Renzapride.

Protocol 1: Pharmacologically-Induced Gastroparesis in Dogs

This protocol is adapted from studies using an α2-adrenergic agonist to transiently induce gastroparesis, a model in which Renzapride has been shown to be effective.[5]

1. Animals:

• Adult beagle dogs of either sex, trained to stand in a Pavlov sling.

• Animals should be fasted for 18-24 hours with free access to water.

2. Induction of Gastroparesis:

• Administer an α2-adrenergic agonist (e.g., SC-39585A at 30 µg/kg, subcutaneously) to inhibit antroduodenal motility and delay gastric emptying.[5]

3. Dosing:

• Administer Renzapride (e.g., 100 µg/kg, intravenously or orally) or vehicle control in a crossover design.[5] The drug should be given shortly after the induction agent.

4. Gastric Emptying Measurement (Solid Phase Scintigraphy):

• Test Meal: A meal of canned dog food mixed with a radiolabel, such as ⁹⁹ᵐTc-sulfur colloid.

• Imaging: Immediately after meal consumption, acquire dorsal images of the stomach using a gamma camera at regular intervals (e.g., 0, 30, 60, 90, 120, 180, 240 minutes).

• Data Analysis: Correct images for radioactive decay. Draw a region of interest (ROI) around the stomach to determine the counts at each time point. Express the results as the percentage of the meal remaining in the stomach over time.

5. Endpoint:

• Compare the gastric emptying rate (e.g., T₅₀, the time for 50% of the meal to empty) between the vehicle and Renzapride treatment groups.

Protocol 2: Diabetic Gastroparesis Model in Rodents (STZ-Induced)

This is a widely used, clinically relevant model of gastroparesis secondary to diabetes.[9]

1. Animals:

• Male Sprague-Dawley or Wistar rats (200-250 g).

2. Induction of Diabetes:

• Fast animals overnight.

• Administer a single intraperitoneal (IP) injection of streptozotocin (STZ) at 50-65 mg/kg, freshly dissolved in a citrate (B86180) buffer (pH 4.5).

• Confirm diabetes 48-72 hours later by measuring blood glucose levels; animals with levels >250 mg/dL are considered diabetic.

3. Model Development:

• Maintain diabetic animals on a high-fat, high-sugar diet for 6-8 weeks to allow for the development of gastroparesis complications.[9]

4. Dosing:

• Administer Renzapride or vehicle control via oral gavage daily for a predetermined period (e.g., 1-2 weeks for chronic studies) or as a single dose for acute studies.

5. Gastric Emptying Measurement (Non-digestible Solid Marker):

• Fast animals for 12-16 hours with free access to water.

• Administer the final dose of Renzapride or vehicle.

• 30 minutes later, administer a gavage of 5-10 small (1-mm diameter) steel beads in a non-nutrient, viscous vehicle (e.g., 1.5% methylcellulose).[10]

• Euthanize animals at a fixed time point (e.g., 2 hours) post-gavage.

• Surgically remove the stomach and count the number of beads remaining.

• Calculation: Gastric Emptying (%) = [1 – (Beads in stomach / Total beads administered)] x 100.

Protocol 3: Measurement of Gastric Emptying (¹³C-Octanoic Acid Breath Test)

This non-invasive method allows for repeated measurements in the same animal and is suitable for both rodent and canine models.[13][14]

1. Animals:

• Acclimatize animals to the breath collection chambers.

2. Test Meal Preparation:

• A solid meal (e.g., cooked egg yolk for rats) is mixed with ¹³C-octanoic acid.

3. Procedure:

• Fast animals overnight.

• Administer Renzapride or vehicle at the desired dose and route.

• After an appropriate absorption time (e.g., 30 minutes), provide the ¹³C-labeled test meal.

• Place the animal in the metabolic chamber and collect breath samples (expired CO₂) at regular intervals (e.g., every 15 minutes for 4-6 hours).

4. Sample Analysis:

• Analyze the ratio of ¹³CO₂ to ¹²CO₂ in the breath samples using gas chromatography-mass spectrometry.

5. Data Analysis:

• The rate of ¹³CO₂ excretion reflects the rate of gastric emptying. Plot the cumulative percent ¹³C dose recovered over time. Calculate parameters such as the gastric half-emptying time (T₁/₂) and the lag phase (T_lag).

Data Presentation and Interpretation

A structured experimental workflow is crucial for obtaining reliable data. Quantitative results should be tabulated for clear comparison between treatment groups.

Diagram 2: A generalized workflow for preclinical Renzapride studies.

Example Data Tables

Table 1: Effect of Renzapride on Delayed Solid Gastric Emptying in a Dog Model (Data are hypothetical, based on principles from published studies[5])

Treatment Group	N	Gastric Retention at 2h (%)	Gastric Retention at 4h (%)	T₅₀ (minutes)
Normal Control (No Induction)	8	45.2 ± 5.1	10.5 ± 3.3	110 ± 12
Disease Control (α2-Agonist + Vehicle)	8	88.6 ± 6.3	65.1 ± 7.8	255 ± 21
Renzapride (100 µg/kg IV)	8	65.9 ± 7.0#	30.4 ± 6.5#	168 ± 18#
Data presented as Mean ± SEM. p<0.05 vs. Normal Control; #p<0.05 vs. Disease Control.

Table 2: Effect of Renzapride on Delayed Solid Gastric Emptying in STZ-Diabetic Rats (Hypothetical data for a rodent study)

Treatment Group	N	Dose (mg/kg, p.o.)	Beads Administered	Beads Remaining in Stomach	Gastric Emptying (%)
Non-Diabetic Control	10	Vehicle	10	2.1 ± 0.4	79.0 ± 4.2
Diabetic Control	10	Vehicle	10	6.8 ± 0.7	32.0 ± 6.9
Renzapride (Low Dose)	10	1.0	10	4.5 ± 0.6#	55.0 ± 5.8#
Renzapride (High Dose)	10	3.0	10	3.1 ± 0.5#	69.0 ± 5.1#
*Data presented as Mean ± SEM. p<0.05 vs. Non-Diabetic Control; #p<0.05 vs. Diabetic Control.

Conclusion

The successful evaluation of Renzapride for gastroparesis relies on the use of robust and clinically relevant animal models. Pharmacologically-induced and diabetic models in both canines and rodents have proven effective for demonstrating the prokinetic activity of novel compounds. By employing standardized protocols for model induction and utilizing validated techniques for measuring gastric emptying, such as scintigraphy or solid marker transit, researchers can generate the critical data needed to advance the development of promising therapies like Renzapride.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. | BioWorld [bioworld.com]
• 5. Alpha 2-adrenergic model of gastroparesis: validation with renzapride, a stimulator of motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Therapeutic potential of drugs with mixed 5-HT4 agonist/5-HT3 antagonist action in the control of emesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ob/ob mice as a model of delayed gastric emptying - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Gastroparesis and lipid metabolism-associated dysbiosis in Wistar-Kyoto rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Atractylenolide-1 alleviates gastroparesis in diabetic rats by activating the stem cell factor/c-kit signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hypoganglionosis in the Gastric Antrum Causes Delayed Gastric Emptying - PMC [pmc.ncbi.nlm.nih.gov]
• 11. "Site-Specific Pathophysiology in a Neonatal Mouse Model of Gastropares" by Price T Edwards, Krishnakant G Soni et al. [digitalcommons.library.tmc.edu]
• 12. Animal Models for Functional Gastrointestinal Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Novel Method for Measurement Gastric Emptying Using Three-dimensional Micro Computed Tomography in Small Live Animal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Time-course of recovery of gastric emptying and motility in rats with experimental spinal cord injury - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Scintigraphic Measurement of Gastric Emptying Following Renzapride Administration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for utilizing gastric emptying scintigraphy to assess the pharmacological effects of Renzapride, a 5-HT4 receptor agonist and 5-HT3 receptor antagonist.

Introduction

Renzapride is a gastrointestinal prokinetic agent that has been investigated for its potential to accelerate gastric emptying. Its dual mechanism of action, involving the stimulation of promotility 5-HT4 receptors and the blockade of anti-motility 5-HT3 receptors, makes it a compound of interest in conditions characterized by delayed gastric emptying, such as gastroparesis. Gastric emptying scintigraphy is the gold standard for quantitatively measuring the rate at which a meal empties from the stomach, providing crucial data for evaluating the efficacy of prokinetic drugs like Renzapride.[1]

Mechanism of Action of Renzapride in Gastric Motility

Renzapride's prokinetic effects are primarily mediated through its interaction with two subtypes of serotonin (B10506) receptors in the enteric nervous system:

• 5-HT4 Receptor Agonism: Renzapride stimulates 5-HT4 receptors on presynaptic cholinergic neurons in the myenteric plexus. This activation triggers a signaling cascade involving the Gs alpha-subunit, which in turn activates adenylyl cyclase.[2][3] Adenylyl cyclase increases the intracellular concentration of cyclic AMP (cAMP), leading to the activation of Protein Kinase A (PKA).[2][3] PKA then facilitates the release of acetylcholine (B1216132) (ACh) from the neuron.[2][3] The increased availability of ACh at the neuromuscular junction of gastric smooth muscle cells enhances the force and frequency of antral contractions, thereby promoting gastric emptying.

• 5-HT3 Receptor Antagonism: Enterochromaffin cells in the gastrointestinal mucosa release serotonin (5-HT) in response to various stimuli. This 5-HT can activate 5-HT3 receptors on vagal afferent nerve fibers, which can induce nausea and vomiting and inhibit gastric motility.[4][5] Renzapride acts as an antagonist at these 5-HT3 receptors, blocking the inhibitory signals and contributing to its antiemetic and prokinetic effects.[5]

Signaling Pathways

Renzapride's 5-HT4 Agonist Signaling Pathway.

Renzapride's 5-HT3 Antagonist Signaling Pathway.

Quantitative Data Summary

The following tables summarize the quantitative effects of Renzapride on gastric emptying parameters as measured by scintigraphy in a study involving patients with diabetic gastroparesis.

Table 1: Effect of Renzapride on Solid Phase Gastric Emptying (Lag Phase) in Patients with Diabetic Gastroparesis [6]

Treatment Group	Mean Lag Phase (minutes ± SEM)
Placebo	40 ± 7
Renzapride (0.5 mg)	14 ± 3
Renzapride (1.0 mg)	20 ± 5
Renzapride (2.0 mg)	17 ± 4

Table 2: Effect of Renzapride on Liquid Phase Gastric Emptying (Half-Emptying Time - T50) in Patients with Diabetic Gastroparesis [6]

Treatment Group	Mean Liquid T50 (minutes ± SEM)
Placebo	30 ± 6
Renzapride (0.5 mg)	23 ± 4
Renzapride (1.0 mg)	20 ± 3
Renzapride (2.0 mg)	18 ± 3

Experimental Protocols

This section details the methodology for conducting a dual-isotope gastric emptying scintigraphy study to evaluate the effect of Renzapride. This protocol is based on established consensus guidelines and specific details from a clinical trial of Renzapride in patients with diabetic gastroparesis.[6][7][8]

Experimental Workflow

Workflow for Gastric Emptying Scintigraphy with Renzapride.

I. Patient Preparation

• Informed Consent: Obtain written informed consent from all participants.

• Fasting: Patients should fast overnight for at least 8 hours before the study.

• Medication Washout: Medications that may affect gastric motility should be discontinued (B1498344) for an appropriate period before the study (typically 48-72 hours), as determined by the study protocol and the half-life of the medications. This includes prokinetic agents, anticholinergics, and opioids.[7]

• Diabetes Management: For diabetic patients, blood glucose should be monitored and managed to avoid significant hyperglycemia, which can independently delay gastric emptying.

II. Renzapride Administration

• Dosing: Administer the specified dose of Renzapride (e.g., 0.5 mg, 1.0 mg, 2.0 mg) or placebo in a double-blind, randomized fashion.[6]

• Timing: The drug should be administered at a predetermined time before the ingestion of the radiolabeled meal to allow for adequate absorption and onset of action.

III. Radiolabeled Meal Preparation

A standardized dual-isotope meal allows for the simultaneous measurement of solid and liquid gastric emptying.

• Solid Component:

  • Radiotracer: Technetium-99m (99mTc) sulfur colloid.

  • Meal: A standardized low-fat meal, such as two large eggs or equivalent egg substitute, is recommended.[7][8]

  • Labeling: Mix the 99mTc sulfur colloid with the liquid egg before cooking to ensure stable binding of the radiotracer to the solid phase.

• Liquid Component:

  • Radiotracer: Indium-113m (113mIn) or Indium-111 (111In) DTPA (diethylenetriaminepentaacetic acid).[6]

  • Meal: A standard volume of a non-caloric liquid, such as water.

  • Labeling: The radiotracer is mixed with the liquid component.

IV. Image Acquisition

• Gamma Camera: Use a large-field-of-view gamma camera equipped with a low-energy, all-purpose collimator.

• Energy Windows: Set appropriate energy windows for the selected isotopes (e.g., for 99mTc and 111In).

• Imaging Schedule: Acquire images immediately after meal ingestion (time 0) and at subsequent time points, such as 1, 2, and 4 hours post-ingestion.[7][8] For detailed analysis of the lag phase, more frequent imaging during the first hour may be necessary.[7]

• Patient Positioning: Maintain a consistent patient position (e.g., standing or sitting) during all acquisitions.

V. Data Analysis

• Region of Interest (ROI): Draw regions of interest around the stomach on the anterior and posterior images at each time point.

• Geometric Mean: Calculate the geometric mean of the counts in the anterior and posterior ROIs to correct for tissue attenuation.

• Decay Correction: Correct the counts for the radioactive decay of the isotopes.

• Gastric Retention Calculation: Calculate the percentage of the meal remaining in the stomach at each time point relative to the initial counts at time 0.

• Data Modeling:

  • Solid Emptying: Plot the percentage of gastric retention against time. The lag phase is determined as the time before a significant amount of the solid meal has emptied. The half-emptying time (T50) can be calculated by fitting the data to an appropriate mathematical model.

  • Liquid Emptying: Plot the percentage of gastric retention against time. The half-emptying time (T50) is calculated, typically by fitting the data to a single exponential function.[6]

Conclusion

Gastric emptying scintigraphy is a robust and reliable method for quantifying the prokinetic effects of Renzapride. By following standardized protocols, researchers can obtain valuable data on the pharmacodynamics of this compound, aiding in its clinical development for the treatment of disorders associated with delayed gastric emptying. The dual-isotope technique provides a comprehensive assessment of both solid and liquid phase emptying, offering deeper insights into the specific actions of Renzapride on gastric motility.

References

• 1. aci.health.nsw.gov.au [aci.health.nsw.gov.au]
• 2. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutics of 5-HT3 Receptor Antagonists: Current Uses and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-HT3 Receptor Antagonism: A Potential Therapeutic Approach for the Treatment of Depression and other Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effects of renzapride, a novel prokinetic agent, in diabetic gastroparesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tech.snmjournals.org [tech.snmjournals.org]
• 8. med.emory.edu [med.emory.edu]

Application Notes and Protocols for Electrophysiological Recording of Enteric Neuron Responses to Renzapride

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Renzapride is a 5-HT₄ receptor agonist and a 5-HT₃ receptor antagonist that has been investigated for its prokinetic effects in the gastrointestinal tract.[1][2] Its mechanism of action involves the stimulation of 5-HT₄ receptors on enteric neurons, leading to enhanced acetylcholine (B1216132) release and increased gastrointestinal motility.[2][3][4] Electrophysiological studies are crucial for elucidating the precise effects of Renzapride on neuronal excitability and synaptic transmission within the enteric nervous system (ENS). These application notes provide detailed protocols for intracellular electrophysiological recordings from myenteric neurons to assess the impact of Renzapride on synaptic function.

Quantitative Data Summary

The following table summarizes the key quantitative findings from electrophysiological studies on the effects of Renzapride on fast excitatory postsynaptic potentials (fEPSPs) in guinea pig ileum myenteric neurons.

Parameter	Control	Renzapride (0.1 µM)	Reference
fEPSP Rundown Time Constant (10 Hz stimulation)	0.6 ± 0.1 s	No significant change	[3][5]
fEPSP Recovery Time Constant (post-stimulation)	7 ± 2 s	1.6 ± 0.2 s	[3][5]
Acetylcholine Release Probability	-	Increased 2-fold	[3][5][6]

Experimental Protocols

Preparation of Longitudinal Muscle-Myenteric Plexus (LMMP)

This protocol is adapted from methods used for intracellular recordings from guinea pig ileum myenteric neurons.[3][6]

Materials:

• Male guinea pigs (250–350 g)

• Krebs' solution (in mM: 117 NaCl, 4.7 KCl, 2.5 CaCl₂, 1.2 MgCl₂, 25 NaHCO₃, 1.2 NaH₂PO₄, and 11 glucose)

• Oxygen (95% O₂ / 5% CO₂)

• Sylgard-lined petri dish

• Dissection microscope

• Fine dissection forceps

• Nicardipine (1.25 µM) and Hyoscine (1 µM) to minimize muscle contractions[7]

Procedure:

• Humanely euthanize a guinea pig following approved institutional animal care and use committee protocols.[3][6]

• Harvest a segment of the ileum (15–20 cm proximal to the ileocecal junction) and place it in a petri dish containing oxygenated Krebs' solution.[6]

• Open the ileal segment along the mesenteric border and pin it flat, mucosal side up, in a Sylgard-lined dish.[7]

• Carefully remove the mucosa and submucosal plexus.[7]

• Turn the preparation over and remove the circular muscle layer to expose the myenteric plexus, which is attached to the longitudinal muscle layer (LMMP preparation).

• Transfer the LMMP preparation to the recording chamber.

Intracellular Electrophysiological Recording

This protocol details the setup for intracellular recordings from myenteric S neurons, which are characterized by receiving fast excitatory synaptic inputs mediated by acetylcholine.[3]

Equipment and Reagents:

• Inverted microscope with differential interference contrast (DIC) optics

• Micromanipulators

• Glass microelectrodes (tip resistance ~100 MΩ)

• Microelectrode puller

• Microelectrode amplifier (e.g., Axoclamp 2A)

• Data acquisition system (e.g., PowerLab/4SP) and software (e.g., Chart5)[7]

• Focal stimulating electrode (glass pipette with ~100 µm tip diameter)

• Stimulator and stimulus isolation unit

• 2 M KCl for filling microelectrodes

• Renzapride stock solution

• Krebs' solution with 95% O₂ / 5% CO₂ aeration, warmed to 35-37°C[8]

Procedure:

• Place the LMMP preparation in the recording chamber and superfuse with warmed, oxygenated Krebs' solution at a constant rate (e.g., 5 mL/min).[7]

• Allow the preparation to equilibrate for at least 1 hour.[7]

• Visualize individual myenteric ganglia using the inverted microscope.[3]

• Pull glass microelectrodes and fill them with 2 M KCl.[3]

• Using a micromanipulator, carefully impale a myenteric neuron with a microelectrode.

• Record the resting membrane potential. For studying fEPSPs, adjust the membrane potential to -70 mV using DC current injection to prevent action potential firing.[3][6]

• Position the focal stimulating electrode on an interganglionic connective that projects to the ganglion containing the impaled neuron.[3][6]

• Apply trains of electrical stimulation (e.g., 10 Hz for 2 seconds, 0.5 ms (B15284909) pulse duration, 40–60 V) to elicit fEPSPs and study synaptic rundown.[3][6]

• To study recovery from rundown, apply a 10 Hz, 2s stimulus train, followed by single test stimuli at varying intervals (e.g., every 1 second for up to 10 seconds).[3]

• After obtaining baseline recordings, apply Renzapride (e.g., 0.1 µM) to the superfusing Krebs' solution for at least 10 minutes before repeating the stimulation protocols.[3]

• Record and analyze the amplitude and time course of fEPSPs before and after the application of Renzapride.

Visualizations

Signaling Pathway of Renzapride in Enteric Neurons

References

• 1. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 2. Role of serotonin in the pathophysiology of the irritable bowel syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Signalling mechanism coupled to 5-hydroxytryptamine4 receptor-mediated facilitation of fast synaptic transmission in the guinea-pig ileum myenteric plexus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Intracellular recordings and post hoc immunofluorescence [protocols.io]
• 8. Intracellular recording from myenteric neurons of the guinea-pig ileum that respond to stretch - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Functional Assays of Renzapride's 5-HT4 Agonism

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for key cell-based functional assays to characterize the 5-HT4 receptor agonism of Renzapride (B52152). The included methodologies, data presentation, and visual diagrams are designed to guide researchers in the comprehensive evaluation of Renzapride and other 5-HT4 receptor modulators.

Introduction to Renzapride and 5-HT4 Receptor Activation

Renzapride is a substituted benzamide (B126) that acts as a full agonist at the serotonin (B10506) 5-HT4 receptor and an antagonist at the 5-HT3 receptor.[1][2] The 5-HT4 receptor, a G-protein coupled receptor (GPCR), is primarily coupled to the Gαs subunit. Agonist binding to the 5-HT4 receptor stimulates adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[1] This signaling cascade is pivotal in various physiological processes, particularly in the gastrointestinal tract where it modulates motility.[1][3]

Quantitative Data Summary of 5-HT4 Receptor Agonists

The following table summarizes the in vitro potency and binding affinity of Renzapride and other notable 5-HT4 receptor agonists. This data is compiled from various cell-based and tissue-based assays, providing a comparative overview of their activity.

Compound	Assay Type	Cell Line/Tissue	Parameter	Value	Reference(s)
Renzapride	Radioligand Binding	Cloned human 5-HT4 receptors	Ki	115 nM	[4]
Renzapride	Radioligand Binding	Guinea-pig 5-HT4 receptors	Ki	477 nM	[4]
Renzapride	Functional Agonism	Rat isolated oesophagus	EC50	11 µM	[1]
Renzapride	cAMP Accumulation	Guinea pig myenteric ganglia	-	Evoked cAMP rise at 1.0-10.0 µM	[5]
Tegaserod	cAMP Accumulation	HEK293 cells (human 5-HT4(c))	pEC50	8.6	[6]
Velusetrag	cAMP Accumulation	HEK293 cells (human 5-HT4(c))	pEC50	8.3	[6]
Prucalopride	-	-	-	High affinity and selectivity	[3]

Signaling Pathways and Experimental Workflows

5-HT4 Receptor Signaling Pathway

Activation of the 5-HT4 receptor by an agonist like Renzapride primarily initiates the canonical Gs-protein coupled signaling cascade. This leads to the activation of adenylyl cyclase, which catalyzes the conversion of ATP to cAMP. The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), which then phosphorylates various downstream targets to elicit a cellular response. Evidence also suggests a non-canonical, G-protein independent pathway involving the activation of Src tyrosine kinase.

5-HT4 Receptor Signaling Pathways

General Experimental Workflow for 5-HT4 Agonist Screening

The following diagram outlines the general workflow for the cell-based functional assays described in this document.

General Experimental Workflow

Detailed Experimental Protocols

Protocol 1: cAMP Accumulation Assay (HTRF-Based)

This assay measures the intracellular accumulation of cAMP following stimulation of the 5-HT4 receptor with an agonist. A Homogeneous Time-Resolved Fluorescence (HTRF) format is a common, high-throughput method.

Materials and Reagents:

• Cell Line: HEK293 or CHO cells stably expressing the human 5-HT4 receptor.

• Cell Culture Medium: DMEM or Ham's F-12 supplemented with 10% FBS, antibiotics, and a selection agent (if applicable).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) or other suitable buffer.

• Phosphodiesterase (PDE) Inhibitor: 3-isobutyl-1-methylxanthine (B1674149) (IBMX) to prevent cAMP degradation.

• 5-HT4 Agonist: Renzapride and a reference agonist (e.g., Serotonin).

• cAMP Assay Kit: A commercial HTRF cAMP assay kit (e.g., from Cisbio, PerkinElmer).[7]

• Plates: 384-well low-volume white plates.

• Plate Reader: HTRF-compatible microplate reader.

Procedure:

• Cell Culture and Plating: Culture cells to 80-90% confluency. Harvest cells and resuspend them in assay buffer containing a PDE inhibitor (e.g., 500 µM IBMX) at a density of 2,000-5,000 cells per 5 µL. Dispense 5 µL of the cell suspension into each well of a 384-well plate.[8][9]

• Compound Addition: Prepare serial dilutions of Renzapride and the reference agonist in assay buffer. Add 5 µL of each compound dilution to the appropriate wells. Include a vehicle control.[10]

• Incubation: Seal the plate and incubate at room temperature for 30-60 minutes to stimulate cAMP production.[8][10]

• Cell Lysis and HTRF Detection: Prepare the HTRF detection reagents (cAMP-d2 and anti-cAMP cryptate) in lysis buffer according to the manufacturer's protocol. Add 10 µL of the detection reagent mix to each well.[8][11]

• Final Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.[7]

• Data Acquisition and Analysis: Read the plate on an HTRF-compatible reader, measuring fluorescence at 665 nm (acceptor) and 620 nm (donor). Calculate the HTRF ratio. Plot the HTRF ratio against the logarithm of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC50 and Emax values.[7]

Protocol 2: CRE-Luciferase Reporter Gene Assay

This assay measures the transcriptional activation of a luciferase reporter gene under the control of a cAMP Response Element (CRE) following 5-HT4 receptor activation.

Materials and Reagents:

• Cell Line: HEK293 or CHO-K1 cells.

• Plasmids:

  • An expression vector containing the human 5-HT4 receptor cDNA.

  • A reporter plasmid with the firefly luciferase gene downstream of a CRE promoter (e.g., pCRE-Luc).

  • A control plasmid expressing Renilla luciferase for normalization (e.g., pRL-TK).

• Transfection Reagent: A suitable lipid-based transfection reagent.

• Cell Culture Medium: As described in Protocol 1.

• Assay Medium: Serum-free medium.

• 5-HT4 Agonist: Renzapride and a reference agonist.

• Luciferase Assay System: e.g., Dual-Glo® Luciferase Assay System (Promega).

• Plates: 96-well or 384-well white, clear-bottom plates.

• Luminometer: A plate-reading luminometer.

Procedure:

• Cell Transfection: Seed cells in a 96-well plate to achieve 70-80% confluency on the day of transfection. Co-transfect the cells with the 5-HT4 receptor expression plasmid, the CRE-luciferase reporter plasmid, and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's protocol. Incubate for 24 hours.[12]

• Compound Treatment: After 24 hours, replace the medium with serum-free assay medium containing serial dilutions of Renzapride or a reference agonist. Include a vehicle control. Incubate for an additional 4-6 hours.[13][14]

• Cell Lysis and Luciferase Assay: Equilibrate the plate to room temperature. Add the luciferase assay reagent to each well according to the manufacturer's instructions. This will lyse the cells and provide the substrate for the luciferase reaction.

• Data Acquisition and Analysis: Measure the firefly and Renilla luciferase luminescence using a luminometer. Normalize the firefly luciferase signal to the Renilla luciferase signal for each well. Plot the normalized luminescence against the logarithm of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC50 and Emax values.[15]

Protocol 3: Calcium Mobilization Assay

While 5-HT4 receptors are primarily Gs-coupled, they can also influence intracellular calcium levels, potentially through G-protein βγ subunits or by co-expression with a promiscuous G-protein like Gα16. This assay measures changes in intracellular calcium concentration upon receptor activation.

Materials and Reagents:

• Cell Line: HEK293 cells stably expressing the 5-HT4 receptor (and potentially a promiscuous G-protein).

• Cell Culture Medium: As described in Protocol 1.

• Assay Buffer: HBSS with 20 mM HEPES.

• Calcium Indicator Dye: Fluo-4 AM.[16][17][18]

• Probenecid (optional): To inhibit the extrusion of the dye from the cells.[18]

• 5-HT4 Agonist: Renzapride and a reference agonist.

• Plates: 96-well or 384-well black, clear-bottom plates.

• Fluorescence Plate Reader: A plate reader with bottom-read fluorescence capabilities and automated injection (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed cells into black, clear-bottom 96-well plates and culture overnight to form a confluent monolayer.[16]

• Dye Loading: Prepare a Fluo-4 AM dye-loading solution in assay buffer (with or without probenecid). Remove the culture medium from the cells and add the dye-loading solution. Incubate at 37°C for 1 hour, followed by 15-30 minutes at room temperature.[16][19]

• Compound Plate Preparation: Prepare serial dilutions of Renzapride and a reference agonist in assay buffer in a separate plate.

• Data Acquisition: Place both the cell plate and the compound plate into the fluorescence plate reader. Set the instrument to monitor fluorescence (Ex/Em ~490/525 nm). Establish a stable baseline reading, and then program the instrument to inject the compounds from the compound plate into the cell plate. Continue to record the fluorescence signal for a set period after injection.

• Data Analysis: The change in fluorescence intensity over time reflects the intracellular calcium mobilization. Determine the peak fluorescence response for each well. Plot the peak response against the logarithm of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC50 and Emax values.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Systematic review: cardiovascular safety profile of 5-HT4 agonists developed for gastrointestinal disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Serotonin-induced increase in cAMP in ganglia isolated from the myenteric plexus of the guinea pig small intestine: mediation by a novel 5-HT receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. HTRF cAMP HiRange Assay on SpectraMax Multi-Mode Microplate Readers [moleculardevices.com]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Figure 1. [Principles of the HTRF cAMP...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Luciferase Reporter Assay System for Deciphering GPCR Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. promega.com [promega.com]
• 14. bpsbioscience.com [bpsbioscience.com]
• 15. Luciferase Reporter Assay for Deciphering GPCR Pathways [promega.com]
• 16. Fluo-4 Assay Kit (Calcium) (ab228555) | Abcam [abcam.com]
• 17. assets.fishersci.com [assets.fishersci.com]
• 18. Fluo-4 | AAT Bioquest [aatbio.com]
• 19. Fluo-4 Direct Calcium Assay Kit | Thermo Fisher Scientific - JP [thermofisher.com]

Application Notes and Protocols for Assessing Visceral Pain in Rats Treated with Renzapride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Visceral pain, a hallmark of functional gastrointestinal disorders such as Irritable Bowel Syndrome (IBS), presents a significant challenge in drug development. Renzapride (B52152), a dual-action compound with 5-HT4 receptor agonist and 5-HT3 receptor antagonist properties, has been investigated for its potential to alleviate symptoms associated with IBS, including abdominal pain and discomfort.[1] This document provides detailed protocols for assessing the analgesic efficacy of Renzapride on visceral pain in rat models. The methodologies described herein are established preclinical assays for quantifying visceral nociception and hypersensitivity.

Renzapride's mechanism of action is centered on the modulation of serotonin (B10506) receptors in the gastrointestinal tract. As a 5-HT4 receptor agonist, it is expected to stimulate the adenylate cyclase/cAMP/protein kinase A pathway, which can influence neurotransmitter release and promote motility.[2] Its 5-HT3 receptor antagonist activity is hypothesized to inhibit the release of sensory neuropeptides, such as substance P and calcitonin gene-related peptide (CGRP), from primary afferent neurons, thereby reducing pain signaling.[3]

The following protocols detail two primary methods for evaluating visceral pain in rats: the Colorectal Distension (CRD) model to assess visceral sensitivity and the Acetic Acid-Induced Writhing Test for chemical-induced visceral nociception.

Key Signaling Pathways

The analgesic effect of Renzapride in the context of visceral pain is believed to be mediated through two primary signaling pathways initiated by its interaction with serotonin receptors.

Caption: Renzapride's 5-HT4 Receptor Agonist Pathway.

Caption: Renzapride's 5-HT3 Receptor Antagonist Pathway.

Experimental Protocols

Protocol 1: Visceromotor Response to Colorectal Distension (CRD)

This protocol assesses visceral sensitivity by measuring the visceromotor response (VMR), typically as abdominal muscle contractions, in response to graded mechanical distension of the colon and rectum.

Experimental Workflow

Caption: Workflow for the Colorectal Distension experiment.

Materials:

• Male Wistar or Sprague-Dawley rats (200-250 g)

• Renzapride

• Vehicle (e.g., sterile saline or 0.5% methylcellulose)

• Anesthetic (e.g., isoflurane)

• Balloon catheter (e.g., 4 cm latex balloon attached to polyethylene (B3416737) tubing)

• Pressure transducer and inflation system (barostat)

• Electromyography (EMG) recording system (optional, for quantitative VMR)

• Restraint devices

Procedure:

• Animal Preparation: House rats individually and allow them to acclimate to the facility for at least one week. Fast rats for 12-18 hours with free access to water before the experiment.

• EMG Electrode Implantation (Optional): For quantitative measurement of the VMR, electrodes can be surgically implanted into the external oblique abdominal musculature under anesthesia. Allow for a recovery period of 3-5 days.

• Balloon Catheter Insertion: On the day of the experiment, lightly anesthetize the rat with isoflurane. Gently insert the lubricated balloon catheter into the descending colon via the anus, to a depth of approximately 6-8 cm. Secure the catheter to the tail with tape.

• Acclimation: Place the rat in a restraint device and allow it to acclimate for at least 30 minutes.

• Baseline VMR Recording:

  • Record a baseline of abdominal muscle activity (if using EMG) or visually score the abdominal withdrawal reflex (AWR).

  • Perform graded colorectal distensions by inflating the balloon to various pressures (e.g., 10, 20, 40, 60, 80 mmHg) or volumes (e.g., 0.5, 1.0, 1.5, 2.0 mL).[4][5]

  • Each distension should last for a fixed duration (e.g., 20 seconds) with a sufficient rest period in between (e.g., 4 minutes) to allow the response to return to baseline.[6]

  • Record the VMR for each distension level.

• Treatment Administration: Administer Renzapride or vehicle via the desired route (e.g., oral gavage, intraperitoneal injection). The dosage and timing will depend on the pharmacokinetic profile of Renzapride.

• Post-Treatment VMR Recording: At the appropriate time point after treatment, repeat the graded colorectal distension protocol as described in step 5.

• Data Analysis:

  • If using EMG, calculate the area under the curve (AUC) of the rectified EMG signal during each distension period, subtracting the baseline activity.

  • If using AWR scoring, assign a score for each distension based on a predefined scale (see table below).[7][8]

  • Compare the post-treatment VMR/AWR scores to the baseline scores for both the Renzapride and vehicle groups.

Abdominal Withdrawal Reflex (AWR) Scoring [7][8]

Score	Behavioral Response
0	No behavioral response to distension.
1	Brief head movement followed by immobility.
2	Contraction of abdominal muscles without lifting of the abdomen.
3	Lifting of the abdomen.
4	Body arching and lifting of the pelvic structures.

Protocol 2: Acetic Acid-Induced Writhing Test

This protocol assesses visceral pain by chemically inducing a stereotyped behavioral response (writhing) through the intraperitoneal injection of a dilute acetic acid solution.

Materials:

• Male Wistar or Sprague-Dawley rats (180-220 g)

• Renzapride

• Vehicle (e.g., sterile saline)

• Positive control (e.g., Diclofenac sodium)

• 1% Acetic acid solution

• Observation chambers

Procedure:

• Animal Preparation and Grouping: Acclimate rats as previously described. On the day of the experiment, divide the animals into at least three groups: Vehicle control, Renzapride-treated, and Positive control.

• Treatment Administration: Administer Renzapride, vehicle, or the positive control at the appropriate dose and route. A typical pre-treatment time is 30-60 minutes before the acetic acid injection.

• Induction of Writhing: Inject 1% acetic acid solution intraperitoneally (e.g., 10 mL/kg body weight).

• Observation: Immediately after the acetic acid injection, place each rat individually into an observation chamber.

• Data Collection: After a latency period of approximately 5 minutes, count the number of writhes for a defined period (e.g., 20-30 minutes). A writhe is characterized by a wave of contraction of the abdominal musculature followed by extension of the hind limbs.

• Data Analysis:

  • Calculate the mean number of writhes for each group.

  • Determine the percentage inhibition of writhing for the Renzapride and positive control groups compared to the vehicle control group using the following formula: % Inhibition = [(Mean writhes in control group - Mean writhes in treated group) / Mean writhes in control group] x 100

Data Presentation

Table 1: Representative Data for Visceromotor Response to Colorectal Distension

Treatment Group	Dose (mg/kg)	VMR (AUC of EMG) at 20 mmHg	VMR (AUC of EMG) at 40 mmHg	VMR (AUC of EMG) at 60 mmHg	VMR (AUC of EMG) at 80 mmHg
Vehicle	-	100 ± 10	250 ± 25	450 ± 40	600 ± 55
Renzapride	X	80 ± 9	180 ± 20	300 ± 35	400 ± 42
Renzapride	Y	65 ± 7	150 ± 15	250 ± 28	320 ± 30*

Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle. Data are hypothetical.

Table 2: Representative Data for Acetic Acid-Induced Writhing Test

Treatment Group	Dose (mg/kg)	Mean Number of Writhes (in 20 min)	% Inhibition
Vehicle	-	35 ± 4	-
Renzapride	X	20 ± 3	42.9%
Renzapride	Y	12 ± 2	65.7%
Diclofenac	10	8 ± 1*	77.1%

Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle. Data are hypothetical.

Conclusion

The protocols outlined provide a robust framework for the preclinical assessment of Renzapride's analgesic effects on visceral pain in rats. The colorectal distension model offers a detailed characterization of visceral sensitivity, while the acetic acid-induced writhing test serves as a reliable screening tool for visceral nociception. Consistent and reproducible data generated from these models are crucial for understanding the therapeutic potential of Renzapride and for guiding further drug development efforts in the management of visceral pain disorders.

References

• 1. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of Colonic Mucosal 5-HT4 Receptors Accelerates Propulsive Motility and Inhibits Visceral Hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-HT3 receptor antagonists inhibit sensory neuropeptide release from the rat spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The visceromotor response to colorectal distention fluctuates with the estrous cycle in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Absence of diurnal variation in visceromotor response to colorectal distention in normal Long Evans rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synergistic effect of 5-hydroxytryptamine 3 and neurokinin 1 receptor antagonism in rodent models of somatic and visceral pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Establishment of model of visceral pain due to colorectal distension and its behavioral assessment in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. P2Y1R is involved in visceral hypersensitivity in rats with experimental irritable bowel syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Renzapride Administration Routes in Preclinical Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renzapride is a benzamide (B126) derivative with prokinetic properties, acting as a potent 5-HT4 receptor agonist and a 5-HT3 receptor antagonist.[1][2] This dual mechanism of action makes it a compound of interest for treating gastrointestinal motility disorders. In preclinical research, understanding the pharmacokinetic profile of a drug candidate is crucial for predicting its efficacy and safety. The route of administration is a key determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile. This document provides detailed application notes and protocols for the administration of Renzapride via oral gavage and intravenous (IV) injection in preclinical animal models, primarily focusing on rodents.

While extensive clinical research on Renzapride for conditions like irritable bowel syndrome with constipation (IBS-C) and diabetic gastroparesis has been conducted, publicly available preclinical studies directly comparing the pharmacokinetic parameters of oral gavage versus intravenous administration in the same animal model are limited.[1][3] Therefore, this document provides generalized protocols and a framework for conducting such comparative studies.

Data Presentation

A direct quantitative comparison of preclinical pharmacokinetic parameters for Renzapride following oral gavage and IV administration from a single, publicly available study is not available at this time. Preclinical studies have confirmed Renzapride's prokinetic activity in rats and dogs.[4] However, for the purpose of these application notes, the following table structure is provided as a template for researchers to populate with their own experimental data.

Table 1: Comparative Pharmacokinetic Parameters of Renzapride in [Specify Animal Model]

Pharmacokinetic Parameter	Oral Gavage (Dose: X mg/kg)	Intravenous (Dose: Y mg/kg)
Cmax (ng/mL)	Data not available	Data not available
Tmax (h)	Data not available	Data not available
AUC (0-t) (ng·h/mL)	Data not available	Data not available
AUC (0-inf) (ng·h/mL)	Data not available	Data not available
Bioavailability (%)	Data not available	100% (by definition)
Half-life (t½) (h)	Data not available	Data not available
Clearance (CL) (L/h/kg)	Data not available	Data not available
Volume of Distribution (Vd) (L/kg)	Data not available	Data not available

Researchers should replace "Data not available" with their experimentally determined values.

Experimental Protocols

The following are detailed, generalized protocols for the oral gavage and intravenous administration of test compounds like Renzapride to rodents, based on established guidelines.[5][6][7][8][9]

Protocol 1: Oral Gavage Administration in Rodents

Objective: To administer a precise dose of Renzapride directly into the stomach of a rodent.

Materials:

• Renzapride formulation (solution or suspension)

• Appropriately sized gavage needles (flexible or rigid with a ball-tip)[9]

• Syringes

• Animal scale

• Personal Protective Equipment (PPE)

Procedure:

• Animal Preparation: Acclimatize animals to handling and the experimental environment to minimize stress. Fasting animals overnight may be required depending on the study design to ensure gastric emptying and reduce variability in absorption.[6]

• Dose Calculation: Weigh each animal accurately to calculate the precise volume of the Renzapride formulation to be administered based on the desired mg/kg dose. The maximum recommended dosing volume for rats is typically 10-20 mL/kg, and for mice is 10 mL/kg.[8]

• Gavage Needle Selection and Measurement: Select a gavage needle of the appropriate size for the animal.[9] Measure the length of the needle from the tip of the animal's nose to the last rib to estimate the distance to the stomach and mark the needle accordingly.[8]

• Restraint: Restrain the animal firmly but gently to prevent movement and injury. For mice, this can be achieved by scruffing the neck. For rats, a towel wrap can be used for secure handling.[9]

• Administration:

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth.[8]

  • The animal should swallow as the tube enters the esophagus. The tube should pass with minimal resistance. If resistance is met, do not force the tube. Withdraw and re-insert.[8]

  • Once the needle is inserted to the pre-measured depth, administer the formulation slowly and steadily.[9]

  • Withdraw the needle gently in the same direction it was inserted.

• Post-Administration Monitoring: Observe the animal for at least 15-30 minutes post-dosing for any signs of distress, such as labored breathing or lethargy.[7]

Protocol 2: Intravenous (IV) Administration in Rodents

Objective: To administer Renzapride directly into the systemic circulation for 100% bioavailability.

Materials:

• Sterile Renzapride formulation suitable for IV injection

• Sterile syringes and needles (e.g., 27-30 gauge)[5]

• Animal restrainer (for tail vein injection)

• Anesthetic (if required for other injection sites)

• Animal scale

• PPE

Procedure:

• Animal Preparation: Acclimatize animals to handling. For tail vein injections in rats and mice, anesthesia is often not required for experienced personnel.[5] For other sites like the jugular vein in rats, anesthesia and aseptic preparation are necessary.[5]

• Dose Calculation: Weigh each animal to determine the correct injection volume. The maximum bolus IV injection volume is typically 5 mL/kg for both mice and rats.[5]

• Injection Site Preparation: For tail vein injection, warm the tail using a heat lamp or warm water to dilate the lateral tail veins, making them more visible and accessible.

• Administration (Tail Vein):

  • Place the animal in a suitable restrainer.

  • Swab the tail with 70% ethanol.

  • Insert the needle into one of the lateral tail veins, bevel up, at a shallow angle.

  • Successful entry into the vein is often indicated by a flash of blood in the needle hub.

  • Inject the Renzapride formulation slowly and observe for any signs of extravasation (swelling at the injection site). If this occurs, withdraw the needle and apply gentle pressure.

  • After successful injection, withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

• Post-Administration Monitoring: Monitor the animal for any adverse reactions immediately following the injection and at regular intervals as per the study protocol.

Visualizations

Signaling Pathway of Renzapride

Caption: Renzapride's dual mechanism of action.

Experimental Workflow for Comparative Pharmacokinetic Study

Caption: Workflow for a preclinical pharmacokinetic study.

References

• 1. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 2. Renzapride - Wikipedia [en.wikipedia.org]
• 3. The effects of renzapride, a novel prokinetic agent, in diabetic gastroparesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 6. downstate.edu [downstate.edu]
• 7. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 9. iacuc.wsu.edu [iacuc.wsu.edu]

Application Notes and Protocols for Measuring Changes in Stool Consistency and Frequency with Renzapride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to measuring the effects of Renzapride (B52152), a dual 5-HT4 receptor agonist and 5-HT3 receptor antagonist, on stool consistency and frequency. The protocols outlined below are based on methodologies employed in clinical trials investigating the efficacy of Renzapride for constipation-predominant irritable bowel syndrome (IBS-C).

Introduction to Renzapride and its Mechanism of Action

Renzapride is a gastrointestinal prokinetic agent that modulates serotonergic pathways in the gut. Its dual mechanism of action is key to its therapeutic effects on bowel function:

• 5-HT4 Receptor Agonism: Renzapride stimulates 5-HT4 receptors on enteric neurons. This activation leads to the release of acetylcholine, a neurotransmitter that enhances peristalsis and accelerates colonic transit.

• 5-HT3 Receptor Antagonism: By blocking 5-HT3 receptors on enteric neurons, Renzapride can reduce visceral hypersensitivity, which may contribute to symptoms of abdominal discomfort and bloating often associated with IBS.

This combined action makes Renzapride a candidate for improving both the frequency and consistency of bowel movements in individuals with constipation.

Quantitative Data Summary

Clinical studies have demonstrated that Renzapride can significantly alter key parameters of bowel function. The following tables summarize the quantitative findings from notable clinical trials.

Parameter	Placebo	Renzapride (4 mg/day)	Study
Median Ascending Colon Half-Time Transit (hours)	17.5	5.0	Camilleri et al., 2004[1]

Table 1: Effect of Renzapride on Colonic Transit Time.

Parameter	Outcome with Renzapride (4 mg/day)	Study
Bowel Movement Frequency	Statistically significant improvement compared to placebo.	George et al., 2008[2]
Stool Consistency	Statistically significant improvement compared to placebo.	George et al., 2008[2]
Overall IBS Symptom Relief	Statistically significant improvement in the number of months with relief compared to placebo.	Lembo et al., 2010[3]

Table 2: Summary of Renzapride's Effects on Bowel Function and Symptoms.

Experimental Protocols

The following are detailed protocols for assessing changes in stool consistency and frequency, as utilized in clinical trials of Renzapride.

Protocol 1: Assessment of Stool Consistency using the Bristol Stool Form Scale (BSFS)

The Bristol Stool Form Scale is a validated visual assessment tool used to classify the form of human feces into seven categories.

Objective: To qualitatively and quantitatively assess changes in stool consistency.

Materials:

• Bristol Stool Form Scale chart (with images and descriptions of the seven stool types).

• Patient daily diary or electronic data capture device.

Procedure:

• Patient Training: At the beginning of the study, provide each participant with a Bristol Stool Form Scale chart. Thoroughly explain each of the seven stool types and ensure the patient understands how to classify their stool.

• Daily Recording: Instruct participants to record the Bristol Stool Form Scale score for each bowel movement they have throughout the study period. This should be done as soon as possible after the bowel movement to ensure accuracy.

• Data Collection: Collect the daily diaries or electronic data at each study visit.

• Data Analysis: For each participant, calculate the mean weekly Bristol Stool Form Scale score. Compare the mean scores between the Renzapride and placebo groups at baseline and at specified time points throughout the study. An increase in the mean score indicates a shift towards looser stools.

Bristol Stool Form Scale Categories:

• Type 1: Separate hard lumps, like nuts (hard to pass)

• Type 2: Sausage-shaped but lumpy

• Type 3: Like a sausage but with cracks on its surface

• Type 4: Like a sausage or snake, smooth and soft

• Type 5: Soft blobs with clear-cut edges (passed easily)

• Type 6: Fluffy pieces with ragged edges, a mushy stool

• Type 7: Watery, no solid pieces, entirely liquid

Protocol 2: Measurement of Bowel Movement Frequency

Objective: To quantitatively assess the number of bowel movements over a specified period.

Materials:

• Patient daily diary or electronic data capture device.

Procedure:

• Patient Instructions: Instruct participants to record the time and date of every bowel movement in their daily diary.

• Data Collection: Collect the diaries or electronic data at each study visit.

• Data Analysis: Calculate the total number of bowel movements per week for each participant. Compare the mean weekly bowel movement frequency between the Renzapride and placebo groups at baseline and at various intervals during the study.

Protocol 3: Assessment of Colonic Transit Time using Radio-Opaque Markers

This method provides an objective measure of the speed at which food transits through the colon.

Objective: To measure the effect of Renzapride on whole and segmental colonic transit time.

Materials:

• Gelatin capsules containing a known number of radio-opaque markers.

• Standardized meals.

• X-ray equipment.

Procedure:

• Marker Ingestion: On specified days of the study (e.g., days 1, 2, and 3), instruct the participant to ingest one capsule containing radio-opaque markers with a standardized meal.

• Abdominal X-rays: On a predetermined day (e.g., day 4 or 5), perform an abdominal X-ray. A second X-ray may be taken on a later day (e.g., day 7) if a significant number of markers are retained.

• Marker Quantification: A radiologist, blinded to the treatment allocation, will count the number of markers visible in different segments of the colon (ascending, transverse, descending, and rectosigmoid).

• Transit Time Calculation: The total and segmental colonic transit times are calculated based on the number of markers remaining in each colonic region and the time elapsed since ingestion. The following formula can be used for a single film on day 4 after three days of marker ingestion:

  • Segmental Transit (hours) = (Number of markers in segment) x 0.8

  • Total Colonic Transit (hours) = (Total number of markers) x 0.8 (Note: The multiplication factor may vary depending on the specific protocol and number of markers used).

• Data Analysis: Compare the mean colonic transit times between the Renzapride and placebo groups.

Signaling Pathways and Experimental Workflows

Renzapride's Dual Mechanism of Action

The following diagram illustrates the signaling pathways activated by Renzapride in the enteric nervous system.

Caption: Renzapride's dual action on 5-HT4 and 5-HT3 receptors.

Experimental Workflow for a Clinical Trial

The following diagram outlines a typical workflow for a clinical trial investigating the effects of Renzapride on stool consistency and frequency.

Caption: A typical clinical trial workflow for Renzapride.

These application notes and protocols provide a framework for the rigorous assessment of Renzapride's effects on bowel function. Adherence to these standardized methods will ensure the generation of high-quality, comparable data essential for drug development and clinical research.

References

• 1. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical trial: renzapride treatment of women with irritable bowel syndrome and constipation - a double-blind, randomized, placebo-controlled, study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Renzapride in Organoid Models of the Human Gut: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renzapride (B52152) is a gastrointestinal prokinetic agent with a dual mechanism of action; it is a full agonist of the serotonin (B10506) 5-HT4 receptor and an antagonist of the 5-HT3 receptor.[1][2] This unique pharmacological profile gives it the potential to modulate gut motility and sensation. Clinically, Renzapride has been investigated for the treatment of constipation-predominant irritable bowel syndrome (IBS-C) and gastroparesis, where it has been shown to accelerate colonic transit.[2][3][4] Human gut organoids, three-dimensional self-organizing structures derived from intestinal stem cells, have emerged as a powerful in vitro model to study gastrointestinal physiology and pharmacology.[5] They recapitulate the cellular diversity and architecture of the native intestinal epithelium, including the presence of enteroendocrine cells which produce and respond to serotonin.[6][7] This makes them a highly relevant system for investigating the effects of compounds like Renzapride.

These application notes provide a framework for utilizing human gut organoid models to study the pharmacological effects of Renzapride. The protocols detailed below are based on established methodologies for gut organoid culture and functional assays, adapted for the specific investigation of a dual 5-HT3/5-HT4 modulating compound.

Data Presentation

Quantitative Data from Clinical Trials with Renzapride

The following tables summarize key quantitative findings from clinical studies of Renzapride, which can serve as a benchmark for prospective organoid-based investigations.

Table 1: Effect of Renzapride on Gastrointestinal Transit in Patients with IBS-C

Parameter	Placebo (n=12)	Renzapride (1 mg/day, n=12)	Renzapride (2 mg/day, n=12)	Renzapride (4 mg/day, n=12)
Ascending Colon Emptying t1/2 (hours, median)	17.5	-	-	5.0
Overall Gastrointestinal Transit Time (days, mean ± SD)	2.9 ± 1.6	2.6 ± 1.4 (2mg o.d.)	1.9 ± 1.6 (2mg b.d.)	-

Data sourced from clinical trials investigating the efficacy of Renzapride in patients with constipation-predominant irritable bowel syndrome.[4][8]

Experimental Protocols

Protocol 1: Generation and Maintenance of Human Intestinal Organoids

This protocol outlines the basic steps for establishing and maintaining human intestinal organoid cultures from cryopreserved stocks or primary tissue.

Materials:

• Cryopreserved human intestinal organoids

• Basement membrane matrix (e.g., Matrigel®)

• Intestinal organoid growth medium (e.g., IntestiCult™ Organoid Growth Medium)

• Advanced DMEM/F12

• Gentle cell dissociation reagent

• 24-well tissue culture plates

Procedure:

• Thawing Organoids: Rapidly thaw a cryovial of organoids in a 37°C water bath. Transfer the contents to a 15 mL conical tube containing 9 mL of cold Advanced DMEM/F12. Centrifuge at 300 x g for 5 minutes.

• Embedding in Basement Membrane Matrix: Resuspend the organoid pellet in a basement membrane matrix at a density of approximately 50-100 organoids per 50 µL.

• Plating: Dispense 50 µL domes of the organoid-matrix suspension into the center of pre-warmed 24-well plates. Allow the domes to solidify at 37°C for 10-15 minutes.

• Culture: Add 500 µL of intestinal organoid growth medium to each well. Culture at 37°C and 5% CO2.

• Maintenance: Change the medium every 2-3 days. Passage the organoids every 7-10 days by disrupting the domes, dissociating the organoids into smaller fragments, and re-plating as described above.

Protocol 2: Assessment of Renzapride's Effect on Enteroendocrine Cell Function and Serotonin Release

This protocol details a method to investigate the impact of Renzapride on serotonin (5-HT) release from enteroendocrine cells within the organoids.

Materials:

• Mature human intestinal organoids (cultured for at least 7 days)

• Renzapride stock solution (dissolved in a suitable vehicle, e.g., DMSO)

• Vehicle control

• Serotonin ELISA kit

• Fast-Scan Cyclic Voltammetry (FSCV) system (optional, for real-time measurements)

• Plate reader

Procedure:

• Organoid Preparation: Culture human intestinal organoids in a 24-well plate as described in Protocol 1.

• Drug Treatment: On the day of the experiment, replace the culture medium with fresh medium containing various concentrations of Renzapride (e.g., 1 nM to 10 µM) or vehicle control.

• Sample Collection: After a defined incubation period (e.g., 24 hours), collect the culture supernatant from each well.

• Serotonin Quantification (ELISA): Measure the concentration of serotonin in the collected supernatants using a commercially available serotonin ELISA kit, following the manufacturer's instructions.

• Real-time Serotonin Measurement (FSCV - Optional): For real-time analysis, an FSCV electrode can be positioned near the organoids to measure dynamic serotonin release in response to Renzapride application.[9][10][11]

• Data Analysis: Normalize the serotonin concentration to the total protein content or cell number in each well. Compare the serotonin release in Renzapride-treated wells to the vehicle control.

Protocol 3: Co-culture of Intestinal Organoids with Smooth Muscle Cells and Interstitial Cells of Cajal to Model Gut Motility

This protocol describes the generation of a more complex "contractile organoid" model to assess the prokinetic effects of Renzapride.

Materials:

• Human intestinal organoids

• Human intestinal smooth muscle cells (SMCs)

• Human intestinal interstitial cells of Cajal (ICCs)

• Co-culture medium

• Video microscopy setup

Procedure:

• Cell Preparation: Culture human intestinal organoids, SMCs, and ICCs separately to sufficient numbers.

• Co-culture Seeding: On the day of setting up the co-culture, dissociate the intestinal organoids into small fragments. Mix the organoid fragments with SMCs and ICCs in a basement membrane matrix.

• Plating and Culture: Plate the cell-matrix mixture as domes in a 24-well plate and culture in a co-culture medium that supports all three cell types. Allow the "contractile organoids" to form and mature for 7-10 days. These organoids should exhibit spontaneous contractions.[12][13]

• Drug Treatment: Add Renzapride at various concentrations or vehicle control to the culture medium.

• Assessment of Contractility: Using video microscopy, record the contractile activity of the organoids before and after the addition of Renzapride.

• Data Analysis: Quantify the frequency and amplitude of contractions. Compare the contractility in Renzapride-treated organoids to the vehicle control.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Renzapride's dual-action signaling pathway in the gut.

Caption: Experimental workflow for testing Renzapride in gut organoids.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ambrosehc.com [ambrosehc.com]
• 3. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. stemcell.com [stemcell.com]
• 6. Human intestinal organoids from Cronkhite-Canada syndrome patients reveal link between serotonin and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intestinal organoids as tools for enriching and studying specific and rare cell types: advances and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pilot study of the efficacy of renzapride on gastrointestinal motility and symptoms in patients with constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Measurement of Real-Time Serotonin Dynamics from Human-Derived Gut Organoids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. The gut contractile organoid for studying the gut motility regulated by coordinating signals between interstitial cells of Cajal and smooth muscles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The gut contractile organoid for studying the gut motility regulated by coordinating signals between interstitial cells of Cajal and smooth muscles | eLife [elifesciences.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Renzapride Dosage for Maximal Efficacy in Mouse Models

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers in optimizing Renzapride dosage for maximal efficacy in mouse models of gastrointestinal dysfunction.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Renzapride?

A1: Renzapride is a dual-acting compound that functions as a full agonist of the serotonin (B10506) 5-HT4 receptor and an antagonist of the 5-HT3 receptor.[1][2] Its prokinetic effects are primarily mediated through the activation of 5-HT4 receptors in the gastrointestinal tract.[2]

Q2: What is the downstream signaling pathway of Renzapride's 5-HT4 receptor activation?

A2: Activation of the 5-HT4 receptor by Renzapride stimulates the Gs alpha subunit of the G-protein complex. This leads to the activation of adenylyl cyclase, which in turn increases intracellular levels of cyclic AMP (cAMP). Elevated cAMP activates Protein Kinase A (PKA), which then phosphorylates downstream targets to modulate cellular function, leading to increased acetylcholine (B1216132) release and enhanced gastrointestinal motility.

Q3: What are the reported effective dosages of Renzapride in animal models?

A3: In mice, oral administration of Renzapride at doses of 0.5-1 mg/kg has been shown to significantly increase the rate of gastric emptying. In dogs, an intravenous dose of 100 µg/kg partially reversed delayed solid and liquid gastric emptying in a gastroparesis model.

Q4: What is a suitable vehicle for oral administration of Renzapride in mice?

A4: A common vehicle for oral gavage of investigational compounds in mice is a 0.5% solution of carboxymethyl cellulose (B213188) (CMC) in water. It is recommended to prepare a homogenous suspension of Renzapride in the vehicle before each administration.

Troubleshooting Guides

Problem 1: No significant prokinetic effect is observed in a loperamide-induced constipation mouse model.

Possible Cause	Troubleshooting Step
Suboptimal Dosage	The effective dose may vary depending on the severity of the constipation model. Consider performing a dose-response study, starting from 0.5 mg/kg and escalating to 5 mg/kg or higher.
Timing of Administration	The timing of Renzapride administration relative to the loperamide (B1203769) challenge and the efficacy measurement is critical. Administer Renzapride 30-60 minutes before the efficacy assessment (e.g., fecal pellet output measurement or colonic transit time assay).
Model Induction	Ensure the loperamide-induced constipation model is robust. Confirm a significant decrease in fecal pellet output and/or an increase in colonic transit time in the vehicle-treated control group compared to untreated animals.
Route of Administration	While oral gavage is common, consider subcutaneous injection if oral absorption is a concern.

Problem 2: High variability in gastrointestinal transit time measurements between animals.

Possible Cause	Troubleshooting Step
Animal Stress	Stress from handling and experimental procedures can significantly impact gastrointestinal motility. Acclimate mice to handling and the experimental setup for several days before the study. Ensure all procedures are performed consistently and by experienced personnel.
Fasting Period	Inconsistent fasting times can lead to variability. Ensure a consistent and appropriate fasting period (typically 4-6 hours for gastrointestinal transit studies) for all animals before administering the charcoal meal or other markers.
Circadian Rhythm	Gastrointestinal motility follows a circadian rhythm. Conduct all experiments at the same time of day to minimize variability.

Data Presentation

Table 1: Summary of Renzapride Efficacy Data in Preclinical Models

Species	Model	Dose	Route of Administration	Efficacy Endpoint	Observed Effect
Mouse	Normal	0.5 - 1 mg/kg	Oral	Gastric Emptying Rate	Significant increase
Dog	α2-adrenergic agonist-induced gastroparesis	100 µg/kg	Intravenous	Gastric Emptying	Partial reversal of delay
Dog	α2-adrenergic agonist-induced gastroparesis	Not specified	Oral	Gastric Emptying	Reversal of delay

Experimental Protocols

Protocol 1: Loperamide-Induced Constipation Model in Mice

Objective: To evaluate the efficacy of Renzapride in a mouse model of opioid-induced constipation.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Loperamide hydrochloride

• Renzapride

• Vehicle (0.5% Carboxymethyl cellulose in sterile water)

• Oral gavage needles (20-22 gauge)

• Metabolic cages or individual housing with gridded floors

Procedure:

• Acclimation: Acclimate mice to individual housing for at least 3 days before the experiment.

• Baseline Fecal Output: For 2 consecutive days, collect and count the number of fecal pellets produced by each mouse over a 6-hour period to establish a baseline.

• Induction of Constipation: On the day of the experiment, administer loperamide (5 mg/kg, intraperitoneally or subcutaneously) to all mice except the naive control group.

• Renzapride Administration: 60 minutes after loperamide administration, orally administer Renzapride at the desired doses (e.g., 0.5, 1, 2.5, 5 mg/kg) or vehicle to the respective groups.

• Fecal Pellet Collection: Immediately after Renzapride/vehicle administration, place mice in individual cages without bedding and collect all fecal pellets for the next 4-6 hours.

• Data Analysis: Count the number of fecal pellets for each mouse. Compare the fecal output of the Renzapride-treated groups to the vehicle-treated, loperamide-challenged group.

Protocol 2: Whole Gut Transit Time Measurement in Mice

Objective: To assess the effect of Renzapride on whole gut transit time.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Renzapride

• Vehicle (0.5% Carboxymethyl cellulose in sterile water)

• Charcoal meal (e.g., 5% activated charcoal in 10% gum arabic)

• Oral gavage needles

Procedure:

• Fasting: Fast mice for 4-6 hours with free access to water.

• Renzapride Administration: Administer Renzapride orally at the desired doses or vehicle 30 minutes before the charcoal meal.

• Charcoal Meal Administration: Administer 0.2 mL of the charcoal meal via oral gavage.

• Observation: Place mice in individual cages with white bedding or paper for easy visualization of the charcoal-containing feces.

• Time to First Black Pellet: Record the time from charcoal meal administration to the appearance of the first black fecal pellet. This is the whole gut transit time.

• Data Analysis: Compare the whole gut transit time of the Renzapride-treated groups to the vehicle-treated group.

Mandatory Visualizations

Caption: Renzapride's 5-HT4 Receptor Signaling Pathway.

Caption: Loperamide-Induced Constipation Model Workflow.

Caption: Troubleshooting Logic for Lack of Efficacy.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]

Minimizing stress-induced artifacts in Renzapride visceral sensitivity assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers minimize stress-induced artifacts in visceral sensitivity assays involving Renzapride (B52152).

Frequently Asked Questions (FAQs)

Q1: What is Renzapride and how does it affect visceral sensitivity?

Renzapride is a dual-action compound that functions as both a serotonin (B10506) 5-HT4 receptor agonist and a 5-HT3 receptor antagonist.[1][2][3][4][5][6] Its agonistic activity at 5-HT4 receptors is thought to promote gastrointestinal motility.[1][2][6] The antagonistic effect on 5-HT3 receptors may help in reducing visceral hypersensitivity, which is the heightened perception of pain in the internal organs.[1][3] This dual mechanism makes it a compound of interest for conditions like irritable bowel syndrome (IBS).[1][2]

Q2: What is a visceral sensitivity assay and why is it important?

A visceral sensitivity assay is a preclinical procedure used to assess pain perception originating from internal organs, most commonly the colon.[7] The colorectal distension (CRD) model is a widely used and reproducible method for this purpose.[7] In this assay, a small balloon is inserted into the colon and inflated to various pressures to mimic bloating and distension.[8][9] The animal's pain response, often measured as a visceromotor response (VMR) through abdominal muscle contractions, is then quantified.[8][10] These assays are crucial for evaluating the efficacy of potential new drugs, like Renzapride, for treating visceral pain associated with functional gastrointestinal disorders.[7]

Q3: How can stress impact the results of my visceral sensitivity assay?

Stress is a significant confounding factor in visceral sensitivity assays and can lead to unreliable and misleading results.[10][11][12] Depending on the nature and duration of the stressor, animals can exhibit either stress-induced hyperalgesia (increased sensitivity to pain) or analgesia (decreased sensitivity to pain).[10][13] Factors such as handling, housing conditions (e.g., single housing), and the experimental procedure itself can all act as stressors.[14][15][16] It is critical to implement protocols that minimize stress to ensure the validity of the experimental data.[11][12]

Troubleshooting Guide

Problem 1: High variability in baseline visceral sensitivity readings across animals.

• Possible Cause: Inadequate acclimation to the housing facility, laboratory environment, or experimental procedures. Animals that are not properly habituated will experience higher levels of stress, leading to inconsistent physiological responses.[11][12][17]

• Solution:

  • Acclimation Period: Upon arrival at the facility, allow animals to acclimate for at least one week before any procedures begin.[17]

  • Habituation to Handling: Handle the animals for several days leading up to the experiment using gentle, consistent techniques such as cupped hands or tunnels instead of tail-lifting.[16]

  • Procedural Habituation: Habituate the animals to the restraining devices and the presence of the lubricated (but not inflated) balloon catheter for several consecutive days before the actual experiment.[13]

Problem 2: My results show stress-induced analgesia, masking the potential effects of Renzapride.

• Possible Cause: The stress of the experimental procedure itself may be potent enough to induce an analgesic effect, where the animal shows a reduced response to the painful stimulus.[13] This can be triggered by acute stressors like restraint or the distension procedure in a novel environment.[11]

• Solution:

  • Minimize Restraint Time: If restraint is necessary, keep the duration to an absolute minimum.

  • Familiar Environment: Conduct experiments in a quiet, familiar room to which the animal has been previously acclimated.[11]

  • Refine Handling Techniques: Ensure all handling is calm and gentle to reduce acute stress responses.[16]

Problem 3: I am observing signs of chronic stress in my animals, such as weight loss or altered grooming.

• Possible Cause: Sub-optimal housing conditions or repeated exposure to stressors can lead to chronic stress, which has long-term effects on visceral sensitivity.[10] Single housing, in particular, can be a significant stressor for social animals like rodents.[15]

• Solution:

  • Social Housing: House animals in compatible social groups whenever possible, unless scientifically justified to do otherwise.[14]

  • Environmental Enrichment: Provide an enriched environment with items like nesting material, tunnels, and chew toys to reduce stress and promote natural behaviors.[17] Studies have shown that environmental enrichment can ameliorate chronic stress-induced visceral hypersensitivity.[17]

Problem 4: Inconsistent visceromotor responses (VMR) to colorectal distension.

• Possible Cause: Inconsistent experimental technique can introduce significant variability. This includes variations in balloon placement, inflation pressures, and the timing of measurements.

• Solution:

  • Standardize Balloon Placement: Ensure the balloon is inserted to the same depth in the colon for every animal. A common placement is with the distal end of the balloon 1 cm from the anus.[13]

  • Calibrate Equipment: Regularly calibrate the barostat or pressure-infusion system to ensure accurate and consistent distension pressures.

  • Automate Distension Protocol: Use a computer-controlled system to deliver a standardized sequence of pressures and durations, eliminating manual timing errors.[9]

Data Presentation

Table 1: Effect of Repeated Water Avoidance Stress (rWAS) on Visceromotor Response (VMR) to Colorectal Distension (CRD) in Rats

Group	CRD Pressure	Mean Change in VMR from Baseline (%) ± SEM
Standard Diet + No Stress	40 mmHg	+7.5 ± 38.7
Standard Diet + rWAS (Day 10)	40 mmHg	-36.2 ± 17.8
ERF Diet + No Stress	40 mmHg	No significant change
ERF Diet + rWAS (Day 10)	40 mmHg	-49.3 ± 11.6

Data synthesized from a study on stress-induced visceral analgesia, indicating that repeated stress can decrease the VMR, an effect modulated by diet.[13]

Table 2: Comparison of Visceromotor Response (VMR) in High-Anxiety vs. Low-Anxiety Rat Strains

Rat Strain	CRD Pressure	Mean Abdominal Contractions ± SEM	% Increase in WKY vs. F344
F344 (Low Anxiety)	15 mmHg	~18 ± 2
WKY (High Anxiety)	15 mmHg	~28 ± 3	54.5%
F344 (Low Anxiety)	30 mmHg	~25 ± 3
WKY (High Anxiety)	30 mmHg	~33 ± 4	32.8%
F344 (Low Anxiety)	45 mmHg	~30 ± 3
WKY (High Anxiety)	45 mmHg	~44 ± 5	45.6%
F344 (Low Anxiety)	60 mmHg	~35 ± 4
WKY (High Anxiety)	60 mmHg	~48 ± 5	36.7%

Data adapted from a study demonstrating inherent differences in visceral sensitivity between rat strains, highlighting the importance of strain selection.[8]

Experimental Protocols & Visualizations

Detailed Protocol: Colorectal Distension (CRD) for Visceral Sensitivity

• Animal Preparation:

  • Acclimate male Wistar rats (200-250g) to the facility for 7 days, followed by 3 days of handling and habituation to the experimental setup (e.g., restraint cages).[13]

  • On the day of the experiment, briefly anesthetize the rat with isoflurane.[13]

• Catheter Insertion:

  • Gently insert a lubricated balloon catheter (e.g., 4-5 cm long) into the rectum and distal colon, positioning the distal end approximately 1 cm from the anus.[13]

  • Secure the catheter to the base of the tail with tape.

• Recovery and Baseline:

  • Place the animal in a restraint cage and allow it to recover from anesthesia for at least 30-60 minutes before starting the distension protocol.[13]

• Distension Protocol:

  • Connect the catheter to a barostat or pressure control system.

  • Perform an initial distension at a high pressure (e.g., 60 mmHg) to unfold the balloon.

  • Apply a series of graded, phasic distensions at pressures such as 10, 20, 40, and 60 mmHg.[13]

  • Each distension should last for a standardized duration (e.g., 20 seconds) with a consistent inter-stimulus interval (e.g., 4 minutes).[13]

• Data Acquisition:

  • Record the visceromotor response (VMR) throughout the procedure. This is typically done by measuring electromyographic (EMG) activity of the abdominal muscles or by recording pressure changes within the balloon catheter itself.[13][15]

  • The VMR is quantified as the area under the curve (AUC) of the muscle activity or pressure signal during the distension period, corrected for the baseline.[13]

Diagrams

Caption: Experimental workflow for a Renzapride visceral sensitivity assay.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Treating irritable bowel syndrome: overview, perspective and future therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Therapeutic Approaches in IBS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. archivesofmedicalscience.com [archivesofmedicalscience.com]
• 6. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 7. Rodent models of colorectal distension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Importance of Stress Receptor-Mediated Mechanisms in the Amygdala on Visceral Pain Perception in an Intrinsically Anxious Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Stress-Related Alterations of Visceral Sensation: Animal Models for Irritable Bowel Syndrome Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CRITICAL EVALUATION OF ANIMAL MODELS OF VISCERAL PAIN FOR THERAPEUTICS DEVELOPMENT: A FOCUS ON IRRITABLE BOWEL SYNDROME - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]
• 13. Stress-induced visceral analgesia assessed non-invasively in rats is enhanced by prebiotic diet - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Avoiding, Minimizing, and Alleviating Distress - Recognition and Alleviation of Distress in Laboratory Animals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. Reduce Rodent Stress with Proper Handling Techniques | Taconic Biosciences [taconic.com]
• 17. journals.physiology.org [journals.physiology.org]

Best practices for long-term Renzapride administration in chronic studies

Disclaimer: The development of Renzapride (B52152) for irritable bowel syndrome with constipation (IBS-C) was discontinued (B1498344), and it is currently being investigated for other indications.[1][2] The following information is based on preclinical and clinical data from studies conducted prior to its discontinuation for IBS-C and should be used for research and informational purposes only. It does not constitute a recommendation for clinical use.

Frequently Asked Questions (FAQs)

General Information

Q1: What is Renzapride and what is its mechanism of action?

Renzapride is an orally bioavailable small molecule with a dual mode of action on the gastrointestinal (GI) tract.[3] It is a potent full agonist of the 5-HT4 receptor and an antagonist of the 5-HT3 receptor.[4][5]

• 5-HT4 Receptor Agonism: Stimulation of 5-HT4 receptors in the gut wall promotes the release of acetylcholine, which increases peristalsis and GI motility.[3][5]

• 5-HT3 Receptor Antagonism: Blockade of 5-HT3 receptors contributes to an anti-emetic effect and may also play a role in modulating visceral sensitivity.[3][5] Renzapride also has some antagonist activity at 5-HT2B receptors.[4][5]

Q2: Why was the development of Renzapride for IBS-C discontinued?

The development for constipation-predominant IBS (IBS-C) was discontinued because Phase III clinical trials showed that the improvement in symptoms compared to placebo was not sufficient to justify further development for this indication.[1] While the drug demonstrated some therapeutic benefit and was generally well-tolerated, the efficacy was limited.[1][6] Additionally, a long-term, open-label study reported three cases of ischaemic colitis, raising safety concerns that impacted the benefit/risk ratio for IBS-C.[6]

Q3: What is the current development status of Renzapride?

As of 2024, Renzapride has been acquired by Ambrose Healthcare, which is focusing on its development for managing gastrointestinal motility in patients with cystic fibrosis.[4] It has also been previously considered for diabetic gastroparesis.[3][7]

Dosing and Administration

Q4: What doses of Renzapride have been used in chronic (≥12 weeks) clinical studies?

In Phase II and III trials for IBS-C, Renzapride was typically administered orally once or twice daily. Common total daily doses investigated were 1 mg, 2 mg, and 4 mg.[4][8] A long-term safety study protocol specified a dose of 4 mg taken once daily for 12 months.[9]

Q5: How is Renzapride metabolized and are there known drug interactions?

Renzapride undergoes limited metabolism by liver microsomes.[5] Importantly, it is not metabolized by cytochrome P450 (CYP) enzymes and does not inhibit major CYP enzymes (CYP2C9, CYP2D6, CYP1A2, CYP2A6, CYP2C19, CYP2E1, or CYP3A4) at clinically relevant concentrations.[5][10] This suggests a low potential for drug-drug interactions via these common pathways. The drug is primarily excreted renally.[10][11]

Troubleshooting Guide for Preclinical and Clinical Research

This guide addresses potential issues that may be encountered during investigational studies with Renzapride, based on published clinical trial data.

Issue 1: Managing Gastrointestinal Adverse Events

• Problem: The most frequently reported adverse event in clinical trials that was significantly higher than placebo was diarrhea.[10][11] This is a predictable effect given the drug's prokinetic mechanism.

• Possible Cause: The 5-HT4 receptor agonism accelerates colonic transit.[12]

• Suggested Action (for clinical research setting):

  • Dose Adjustment: In dose-ranging studies, assess if a lower dose can maintain efficacy while minimizing diarrhea.[8]

  • Symptomatic Management: Standard anti-diarrheal agents could be considered as per study protocol.

  • Subject Monitoring: Closely monitor fluid and electrolyte balance in subjects experiencing significant diarrhea.

Issue 2: Suboptimal or Variable Efficacy

• Problem: Clinical trials for IBS-C reported statistically significant but small therapeutic gains over placebo, particularly in the overall relief of symptoms.[1][6] A notable gender difference was observed, with women showing a better response.[4][8]

• Possible Causes:

  • Placebo Effect: IBS trials are known to have a high placebo response rate.[13]

  • Population Heterogeneity: The pathophysiology of IBS-C can vary significantly between individuals.

  • Gender Differences: The reason for the enhanced effect in females is not fully elucidated but is a noted finding.[4]

• Suggested Action (for study design):

  • Stratification: Stratify study populations by gender to better assess efficacy.

  • Objective Endpoints: In addition to subjective symptom relief, include objective measures like colonic transit time, which has shown a dose-dependent response to Renzapride.[12]

  • Enrichment Strategies: Design trials with a run-in period to identify and exclude high-placebo responders.

Issue 3: Long-Term Safety Monitoring

• Problem: Although generally well-tolerated in 12-week studies, a 12-month open-label extension study reported three cases of ischaemic colitis.[6]

• Possible Cause: The mechanism is not established, but vascular effects of serotonergic agents can be complex.

• Suggested Action (for long-term studies):

  • Exclusion Criteria: Exclude subjects with a history of or significant risk factors for ischemic bowel disease.

  • Vigilant Monitoring: The study protocol must include specific monitoring for signs and symptoms of ischemic colitis, such as sudden onset of severe abdominal pain, bloody diarrhea, or rectal bleeding.

  • Cardiac Safety: While a Thorough QT trial showed no cardiac safety issues, continuous monitoring via ECG in long-term studies is a standard best practice, especially for drugs acting on serotonin (B10506) receptors.[3]

Data Presentation

Table 1: Pharmacokinetic Parameters of Renzapride

Parameter	Value	Species	Reference
Mean Half-life (t½)	~10 hours	Human	[12]
Kinetics	Linear	Human	[12]
Metabolism	Limited; Not via CYP450 enzymes	Human	[5][11]
Excretion	Renal	Human	[10][11]

Table 2: Summary of Adverse Events (Relative Risk vs. Placebo) from a Meta-Analysis in IBS Patients

Adverse Event	Relative Risk (RR)	95% Confidence Interval (CI)	P-value	Note	Reference
Diarrhea	1.61	1.16 – 2.24	0.004	Statistically Significant	[10]
Headache	1.21	0.93 – 1.56	0.16	Not Significant	[10]
Abdominal Pain	1.37	0.95 – 1.98	0.09	Not Significant	[10]
Withdrawal due to AE	1.58	1.26 – 2.07	0.0007	Statistically Significant	[10][11]

Experimental Protocols

Protocol: Assessment of Gastrointestinal Transit by Scintigraphy

This method was used in clinical studies to provide objective evidence of Renzapride's prokinetic effect.[12]

• Objective: To measure gastric emptying (GE), small bowel transit (SBT), and colonic transit (CT) in subjects.

• Materials:

  • Radiolabeled tracer (e.g., ¹¹¹In adsorbed to activated charcoal particles).

  • Low-fat, low-fiber meal (e.g., two scrambled eggs, one slice of bread, one glass of milk).

  • Gamma camera for imaging.

• Procedure:

  • Day 1 (Ingestion): Subjects consume the radiolabeled meal. A ¹¹¹In-charcoal capsule is administered simultaneously to assess colonic transit.

  • Imaging Schedule:

    • Anterior and posterior images are taken immediately after the meal and at specified intervals (e.g., 1, 2, 4, and 6 hours) to calculate GE and SBT.

    • Further images are taken at 24, 48, and 72 hours to assess colonic transit.

  • Data Analysis:

    • Regions of interest (ROIs) are drawn around the stomach, small bowel, and colon segments (ascending, transverse, descending).

    • The geometric mean of counts in anterior and posterior images is calculated and corrected for isotope decay.

    • Transit times (e.g., half-emptying time for the stomach, geometric center for the colon at 24h) are calculated.

• Endpoint: Change in transit time from baseline or compared to a placebo group. A dose-response relationship was observed for Renzapride on colonic transit.[12]

Visualizations

Renzapride's Dual Mechanism of Action

Caption: Renzapride acts as a 5-HT4 agonist and a 5-HT3 antagonist on enteric neurons.

Preclinical Chronic Toxicity Study Workflow (Example)

Caption: A generalized workflow for a preclinical chronic toxicology study.

References

• 1. pharmatimes.com [pharmatimes.com]
• 2. ambrosehc.com [ambrosehc.com]
• 3. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 4. Renzapride - Wikipedia [en.wikipedia.org]
• 5. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical trial: renzapride treatment of women with irritable bowel syndrome and constipation - a double-blind, randomized, placebo-controlled, study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EndoLogic Acquires Renzapride from Alizyme, plc [globenewswire.com]
• 8. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. archivesofmedicalscience.com [archivesofmedicalscience.com]
• 12. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Renzapride hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Identifying and mitigating potential Renzapride off-target effects in assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and mitigating potential off-target effects of Renzapride in various assays.

Frequently Asked Questions (FAQs)

Q1: What are the primary on-target and known off-target activities of Renzapride?

Renzapride is a dual-acting compound, primarily characterized as a potent 5-HT₄ receptor full agonist and a 5-HT₃ receptor antagonist.[1][2] These on-target activities are responsible for its prokinetic and anti-emetic effects.[1] However, Renzapride also exhibits off-target activities, including antagonism at the 5-HT₂B receptor and some affinity for 5-HT₂A and 5-HT₂C receptors.[2][3]

Q2: Why is it crucial to consider Renzapride's off-target effects in my experiments?

Q3: How can I proactively mitigate potential off-target effects in my assays?

Several strategies can be employed:

• Use of Selective Antagonists: In your experimental setup, include selective antagonists for the known off-target receptors (5-HT₂A, 5-HT₂B, and 5-HT₂C) to block these interactions and isolate the effects of Renzapride's on-target activity.

• Cell Line Selection: Whenever possible, use cell lines that endogenously express the target receptor (5-HT₄ or 5-HT₃) but have low or no expression of the off-target receptors.

• Dose-Response Curves: Generate comprehensive dose-response curves. Off-target effects often occur at higher concentrations, so understanding the concentration at which these effects become prominent is key to defining an appropriate experimental window for on-target activity.

Quantitative Data Summary

The following table summarizes the known binding affinities and functional potencies of Renzapride at its primary and off-target receptors.

Receptor	Species	Assay Type	Parameter	Value	Reference
5-HT₄	Guinea-pig	Radioligand Binding	Kᵢ	477 nM	[4][5]
5-HT₄	Rat	Functional (Isolated Oesophagus)	EC₅₀	11 µM	[3]
5-HT₃	Human	Radioligand Binding	Kᵢ	17 nM	[4][5]
5-HT₂A	Human	Radioligand Binding	Kᵢ	>10 µM (modest micromolar affinity)	[3]
5-HT₂B	Human	Radioligand Binding	Kᵢ	667 nM	[3]
5-HT₂C	Human	Radioligand Binding	Kᵢ	>10 µM (modest micromolar affinity)	[3]

Signaling Pathways and Experimental Workflows

Signaling Pathways

The following diagrams illustrate the signaling pathways for Renzapride's on-target and off-target receptors.

5-HT₄ Receptor Signaling Pathway

5-HT₃ Receptor Signaling Pathway

5-HT₂ Receptor Signaling Pathway

Experimental Workflow

General Experimental Workflow

Troubleshooting Guides

Radioligand Binding Assays

Issue	Possible Cause(s)	Recommended Solution(s)
High Non-Specific Binding	- Radioligand degradation.- Insufficient blocking of non-specific sites.- Inappropriate buffer composition.	- Aliquot and properly store radioligand to avoid freeze-thaw cycles.- Use a high concentration of a known competing unlabeled ligand to define non-specific binding.- Optimize assay buffer (e.g., add BSA or use specific blockers).
Low Specific Binding	- Low receptor expression in cell membranes.- Inactive radioligand or test compound.- Incorrect incubation time or temperature.	- Use a cell line with higher receptor expression or increase the amount of membrane protein per well.- Verify the activity of all reagents.- Optimize incubation time and temperature to ensure equilibrium is reached.
High Well-to-Well Variability	- Inconsistent pipetting.- Incomplete mixing of reagents.- Uneven cell membrane suspension.	- Use calibrated pipettes and ensure proper technique.- Gently agitate plates during incubation.- Thoroughly resuspend membrane preparations before aliquoting.

Functional Assays (cAMP and Calcium Flux)

Issue	Possible Cause(s)	Recommended Solution(s)
No or Low Signal Window	- Low receptor expression or coupling.- Cell health issues.- Inactive agonist or antagonist.	- Ensure use of a validated cell line with robust receptor expression and G-protein coupling.- Maintain optimal cell culture conditions and passage number.- Confirm the activity of control compounds.
High Background Signal	- Basal receptor activity.- Assay component interference.- Autofluorescence of Renzapride.	- Consider using an inverse agonist to reduce basal activity.- Run controls for buffer and vehicle to identify interfering components.- Test Renzapride alone for autofluorescence at the assay wavelengths and subtract this background if necessary.
Inconsistent Dose-Response Curves	- Renzapride solubility or stability issues.- Edge effects in the microplate.- Inaccurate compound dilutions.	- Check the solubility of Renzapride in the assay buffer; consider using a different solvent or adding a carrier protein like BSA.- Avoid using the outer wells of the microplate or ensure proper plate sealing and incubation conditions.- Prepare fresh serial dilutions for each experiment.

Detailed Experimental Protocols

Protocol 1: Radioligand Binding Assay for 5-HT₃ Receptor

Objective: To determine the binding affinity (Kᵢ) of Renzapride for the human 5-HT₃ receptor.

Materials:

• HEK293 cells stably expressing the human 5-HT₃A receptor.

• Binding Buffer: 50 mM Tris-HCl, pH 7.4.

• Radioligand: [³H]-GR65630 (specific activity ~80 Ci/mmol).

• Non-specific control: Granisetron (10 µM).

• Renzapride.

• GF/B glass fiber filters, pre-soaked in 0.5% polyethyleneimine (PEI).

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Membrane Preparation:

  • Harvest cultured HEK293-h5-HT₃A cells and resuspend in ice-cold lysis buffer.

  • Homogenize the cells and centrifuge to pellet the membranes.

  • Wash the membrane pellet and resuspend in Binding Buffer. Determine the protein concentration.

• Assay Setup (in a 96-well plate):

  • Total Binding: 50 µL of [³H]-GR65630, 50 µL of Binding Buffer, and 100 µL of cell membrane suspension.

  • Non-specific Binding: 50 µL of [³H]-GR65630, 50 µL of Granisetron (10 µM), and 100 µL of cell membrane suspension.

  • Competitive Binding: 50 µL of [³H]-GR65630, 50 µL of varying concentrations of Renzapride, and 100 µL of cell membrane suspension.

• Incubation: Incubate the plate for 60 minutes at room temperature with gentle agitation.

• Filtration: Rapidly filter the contents of each well through the pre-soaked GF/B filters using a cell harvester. Wash the filters three times with ice-cold wash buffer.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percent specific binding against the log concentration of Renzapride and use non-linear regression to determine the IC₅₀. Calculate the Kᵢ using the Cheng-Prusoff equation.

Protocol 2: cAMP Accumulation Assay for 5-HT₄ Receptor

Objective: To determine the functional potency (EC₅₀) of Renzapride as a 5-HT₄ receptor agonist.

Materials:

• CHO-K1 cells stably expressing the human 5-HT₄ receptor.

• Assay Buffer: HBSS with 5 mM HEPES, 0.1% BSA.

• Phosphodiesterase (PDE) inhibitor: IBMX (500 µM).

• Renzapride.

• HTRF cAMP assay kit.

Procedure:

• Cell Preparation:

  • Harvest CHO-K1-h5-HT₄ cells and resuspend in Assay Buffer containing IBMX.

• Assay Setup (in a 384-well plate):

  • Add 5 µL of varying concentrations of Renzapride to the wells.

  • Dispense 5 µL of the cell suspension into each well.

• Incubation: Incubate the plate for 30 minutes at room temperature.

• Detection: Add the HTRF detection reagents (cAMP-d2 conjugate and anti-cAMP cryptate-labeled antibody) according to the manufacturer's protocol.

• Reading: Incubate for 60 minutes at room temperature, protected from light, and then read the plate on an HTRF-compatible microplate reader.

• Data Analysis: Calculate the HTRF ratio and plot it against the log concentration of Renzapride. Use a sigmoidal dose-response curve fit to determine the EC₅₀.

Protocol 3: Calcium Flux Assay for 5-HT₂ Receptors

Objective: To determine the functional potency (IC₅₀) of Renzapride as a 5-HT₂ receptor antagonist.

Materials:

• HEK293 cells stably expressing the human 5-HT₂A, 5-HT₂B, or 5-HT₂C receptor.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Buffer: HBSS with 20 mM HEPES.

• 5-HT (as the agonist).

• Renzapride.

• Fluorescence plate reader with kinetic read capabilities (e.g., FLIPR).

Procedure:

• Cell Plating: Seed the cells in a 96-well, black, clear-bottom plate and incubate overnight.

• Dye Loading: Remove the culture medium and add the Fluo-4 AM dye solution. Incubate for 1 hour at 37°C.

• Assay Protocol:

  • Wash the cells with Assay Buffer.

  • Place the plate in the fluorescence plate reader and begin recording the baseline fluorescence.

  • Add varying concentrations of Renzapride and incubate for a pre-determined time.

  • Add a fixed concentration of 5-HT (typically the EC₈₀) to stimulate the calcium flux and continue recording the fluorescence.

• Data Analysis: Measure the peak fluorescence response after 5-HT addition. Plot the percent inhibition of the 5-HT response against the log concentration of Renzapride. Use a sigmoidal dose-response curve fit to determine the IC₅₀.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Refining analytical methods for detecting Renzapride metabolites

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on the analytical methods for detecting Renzapride (B52152) and its metabolites.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary metabolite of Renzapride and where is it formed? A1: The primary metabolite of Renzapride is Renzapride N-oxide.[1][2] It is formed in the liver, and in vitro studies have shown it can be produced by incubating Renzapride with human liver microsomes.[1][2]

Q2: What is the main metabolic pathway for Renzapride? A2: Renzapride undergoes limited metabolism primarily to Renzapride N-oxide.[1][2] It is not significantly metabolized by the major Cytochrome P450 (CYP) enzymes, suggesting a low likelihood of drug-drug interactions via this pathway.[1][3]

Caption: Metabolic pathway of Renzapride to its primary N-oxide metabolite.

Q3: How does the pharmacological activity of Renzapride N-oxide compare to the parent drug? A3: Renzapride N-oxide and its enantiomers show significantly lower affinity for serotonin (B10506) receptors (5-HT) compared to the parent Renzapride molecule.[1][2] This suggests that the metabolite is unlikely to contribute significantly to the therapeutic effects of the drug.[2]

Q4: What are the recommended analytical techniques for identifying and quantifying Renzapride metabolites? A4: High-Performance Liquid Chromatography (HPLC) with UV detection is suitable for initial detection and quantification.[1][2] For more definitive identification and structural confirmation, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method.[1]

Section 2: Experimental Protocols

Protocol 1: In Vitro Metabolism using Human Liver Microsomes

This protocol outlines the procedure for assessing the formation of Renzapride N-oxide in a controlled in vitro environment.

• Preparation:

  • Prepare a stock solution of Renzapride (e.g., 0.5 mmol/L).

  • Thaw pooled human liver microsomes on ice.

  • Prepare a phosphate (B84403) buffer solution (100 mmol/L, pH 7.4).

• Incubation Mixture:

  • In a microcentrifuge tube, combine the phosphate buffer, human liver S9 fraction (e.g., 1 mg protein/mL), and an enzyme co-factor solution.

  • Pre-incubate the mixture for 5 minutes at 37°C.

• Reaction Initiation:

  • Initiate the metabolic reaction by adding Renzapride to a final concentration of 10 µmol/L.[1][2]

  • Incubate for 60 minutes at 37°C.[1][2]

  • For a zero-time point control, add the quenching solvent (see next step) and Renzapride simultaneously.[1]

• Reaction Termination (Quenching):

  • Stop the reaction by adding a cold quenching solvent, such as acetonitrile (B52724) or methanol.[1]

• Sample Preparation for Analysis:

  • Centrifuge the quenched sample to pellet the precipitated proteins.[1][2]

  • Carefully transfer the supernatant to a clean vial for HPLC or LC-MS/MS analysis.[1][2]

Caption: General workflow for in vitro Renzapride metabolite analysis.

Protocol 2: HPLC-UV Method for Metabolite Detection

This method is suitable for the initial detection of the N-oxide metabolite.

• Column: Genesis C18, 4 µm, 50 × 2.1 mm.[1]

• Mobile Phase: Isocratic mixture of ammonium (B1175870) acetate (B1210297) (10 mmol/L, pH 4.0) and acetonitrile.[1]

• Flow Rate: 0.2 mL/min.[1]

• Detection: UV detector set to 270 nm.[1]

• Expected Elution: The Renzapride N-oxide metabolite (M-1) is expected to elute shortly after the parent Renzapride peak under reverse-phase conditions.[1]

Protocol 3: LC-MS/MS Method for Metabolite Confirmation

This method provides confirmation of the metabolite's identity.

• LC System: Use the same column and mobile phase conditions as the HPLC-UV method.

• Mass Spectrometer: An instrument such as an API3000 LC-MS/MS or equivalent.[1]

• Interface: TurboIonspray.[1]

• Ionization Mode: Positive ion detection mode.[1]

• Analysis: Use Multiple Reaction Monitoring (MRM) to track the specific parent-to-fragment ion transition for Renzapride and its expected N-oxide metabolite.

Section 3: Troubleshooting Guides

HPLC-UV Analysis

Q: My chromatographic peaks for Renzapride or its metabolite are broad or tailing. What are the possible causes and solutions? A: Peak tailing or broadening can compromise resolution and quantification.[4] Common causes include secondary interactions between the analyte and the stationary phase, a contaminated guard or analytical column, or extra-column effects.[5][6]

• Solutions:

  • Adjust Mobile Phase: Ensure the mobile phase pH is appropriate to keep the analyte fully ionized or neutral.[5]

  • Check for Contamination: Flush the column with a strong solvent or replace the guard column.[5][7] A partially plugged column frit can also cause peak distortion.[6]

  • Minimize Extra-Column Volume: Use tubing with the smallest possible internal diameter and ensure all fittings are secure to minimize dead volume.[6]

Caption: Logical troubleshooting flow for HPLC peak tailing issues.

Q: I'm seeing unexpected "ghost" peaks in my chromatogram. What is the cause? A: Ghost peaks are typically due to contamination or carryover from a previous injection.[4][8]

• Solutions:

  • Clean the System: Ensure the autosampler needle and injection port are thoroughly cleaned.[8]

  • Use High-Purity Solvents: Impurities in the mobile phase can contribute to ghost peaks.[4]

  • Incorporate a Wash Step: Add a needle wash step with a strong solvent in your injection sequence, especially after running concentrated samples.[8]

Q: My baseline is noisy or drifting. How can I improve it? A: Baseline instability can be caused by several factors, including air bubbles, temperature fluctuations, or an unstable detector lamp.[8][9]

• Solutions:

  • Degas Mobile Phase: Thoroughly degas your mobile phase using sonication, vacuum, or helium sparging to remove dissolved air.[8]

  • Ensure Temperature Stability: Use a column oven to maintain a consistent temperature.[8]

  • Check Detector Lamp: If the lamp is old or failing, it can cause noise. Check its intensity and stability.[8]

LC-MS/MS Analysis

Q: I am getting a weak signal or no signal at all for my metabolites. What should I check? A: Low signal intensity can stem from issues with the sample, the LC system, or the MS settings.[5][10]

• Solutions:

  • MS Settings: Ensure the MS is tuned and calibrated. Verify that the ionization source parameters (gas flows, temperatures) and compound-specific settings (e.g., collision energy) are appropriate.[10]

  • LC Flow: Check that the LC outlet is properly connected to the ion source and that there is stable mobile phase flow. Purge the pump to remove any air bubbles.[10]

  • Sample Preparation: The concentration of the metabolite may be below the limit of detection. Consider concentrating the sample or adjusting the sample preparation to remove interfering matrix components.[5][10]

Q: I suspect ion suppression from my biological matrix is affecting my results. How can I address this? A: Ion suppression is a common matrix effect where components in the sample co-elute with the analyte and reduce its ionization efficiency.[10]

• Solutions:

  • Improve Sample Cleanup: Use a more rigorous sample preparation method, such as solid-phase extraction (SPE), to remove interfering components.

  • Modify Chromatography: Adjust the LC gradient to better separate the metabolites from the matrix components.

  • Use an Internal Standard: A stable isotope-labeled internal standard that co-elutes with the analyte can help correct for quantification errors caused by ion suppression.

Section 4: Quantitative Data Summary

Table 1: In Vitro Formation of Renzapride N-oxide from Enantiomers Data shows the relative formation of the N-oxide metabolite after incubating the individual enantiomers of Renzapride with supplemented human liver S9 fractions.[1]

Renzapride Enantiomer	N-oxide Formation (% of combined drug-related peak area)
(-)-Renzapride	21%
(+)-Renzapride	16%

Table 2: Renzapride's Inhibitory Effects on Key CYP Enzymes In Vitro This table summarizes the extent to which Renzapride inhibits the metabolism of specific substrates for various CYP enzymes.[1]

CYP Enzyme	Renzapride Concentration	% Inhibition
CYP1A2	500 µmol/L	11.7%
CYP2A6	200 µmol/L	6.9%
CYP2C9	500 µmol/L	58.1%
CYP2C19	500 µmol/L	37.9%
CYP2D6	50 µmol/L	54.4%
CYP2E1	2 µmol/L	34.0%
CYP3A4	500 µmol/L	16.4%

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. technewslit.com [technewslit.com]
• 5. labcompare.com [labcompare.com]
• 6. agilent.com [agilent.com]
• 7. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 8. medikamenterqs.com [medikamenterqs.com]
• 9. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 10. shimadzu.at [shimadzu.at]

Validating the specificity of Renzapride's action in a new experimental setup

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in validating the specificity of Renzapride's action in a new experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Renzapride?

A1: Renzapride is a dual-action compound that functions as a full agonist at the serotonin (B10506) 5-HT4 receptor and an antagonist at the 5-HT3 receptor.[1][2][3] Its prokinetic effects in the gastrointestinal tract are primarily attributed to its 5-HT4 receptor agonism, which facilitates the release of acetylcholine (B1216132) and enhances gut motility.[1] Its 5-HT3 receptor antagonism contributes to its anti-emetic properties.[1]

Q2: What are the known off-target activities of Renzapride?

A2: Renzapride exhibits some affinity for other serotonin receptor subtypes, including 5-HT2A, 5-HT2B, and 5-HT2C receptors.[1] It has been identified as having inhibitory properties at 5-HT2B receptors.[1] However, its affinity for these subtypes is considerably lower than for 5-HT4 and 5-HT3 receptors. Renzapride has been shown to have no significant affinity for catecholaminergic receptors, such as dopamine (B1211576) D2-like receptors.[1]

Q3: How can I be sure that the observed effects in my experiment are specific to Renzapride's action on 5-HT4 or 5-HT3 receptors?

A3: To ensure the specificity of Renzapride's action, it is crucial to include appropriate controls in your experimental design. This includes using selective antagonists for the 5-HT4 and 5-HT3 receptors to see if they can block the effects of Renzapride. Additionally, performing experiments in cell lines that do not express these receptors can help identify any off-target effects.

Troubleshooting Guides

Issue 1: Unexpected or inconsistent results in functional assays.

• Possible Cause: Your experimental system may be responding to both the 5-HT4 agonist and 5-HT3 antagonist activities of Renzapride, leading to a mixed or unpredictable response.

• Solution: To dissect the individual contributions of Renzapride's actions, you can employ the following strategies:

  • Selective Antagonism: In an assay measuring a downstream effect of 5-HT4 activation (e.g., cAMP production), pre-treat your cells with a selective 5-HT3 antagonist (e.g., ondansetron) before adding Renzapride. This will isolate the 5-HT4-mediated effects.

  • Specific Cell Lines: Utilize cell lines that express only the 5-HT4 receptor or only the 5-HT3 receptor. This will allow you to study each activity of Renzapride in isolation.

  • Orthogonal Assays: Use distinct functional assays that are specific to the signaling pathway of each receptor. For example, a cAMP assay for the Gs-coupled 5-HT4 receptor and an ion flux assay for the ligand-gated ion channel 5-HT3 receptor.

Issue 2: Higher than expected off-target effects observed.

• Possible Cause: The concentration of Renzapride being used may be too high, leading to engagement with lower-affinity off-target receptors like the 5-HT2 subtypes.

• Solution:

  • Dose-Response Curve: Perform a full dose-response curve for Renzapride in your assay to determine the optimal concentration that elicits a robust on-target effect with minimal off-target activity.

  • Consult Affinity Data: Refer to the binding affinity data provided in this guide to inform your concentration selection. Aim for concentrations that are well above the Ki for 5-HT4 and 5-HT3 receptors but below the Ki for the 5-HT2 subtypes.

Data Presentation

Table 1: Renzapride's Binding Affinity (Ki) and Functional Potency (EC50/IC50) at Serotonin and Dopamine Receptors

Receptor Subtype	Action	Binding Affinity (Ki)	Functional Potency	Reference(s)
5-HT4	Full Agonist	477 nM (guinea-pig)	EC50: 11 µM (rat oesophagus)	[1]
5-HT3	Antagonist	17 nM (human)	Data not available	[1]
5-HT2A	Weak Affinity	Micromolar range	Not determined	[1]
5-HT2B	Antagonist	667 nM	Not determined	[1][4]
5-HT2C	Weak Affinity	Micromolar range	Not determined	[1]
Dopamine D2	No Significant Affinity	>10 µM	Not applicable	[1]

Note: The EC50 value for the 5-HT4 receptor was determined in a tissue-based assay and may vary in different experimental systems.

Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay for Ki Determination

This protocol is designed to determine the binding affinity (Ki) of Renzapride for the 5-HT3, 5-HT2 subtypes, and Dopamine D2 receptors.

Materials:

• Membrane preparations from cells expressing the receptor of interest (e.g., HEK293 cells)

• Radioligand specific for the target receptor (e.g., [3H]Granisetron for 5-HT3, [3H]Ketanserin for 5-HT2A, [3H]Spiperone for D2)

• Renzapride

• Assay Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM MgCl2, 2 mM CaCl2, pH 7.4)

• Non-specific binding control (a high concentration of an unlabeled ligand for the target receptor)

• Glass fiber filters (pre-soaked in 0.3-0.5% polyethyleneimine)

• Filtration apparatus

• Scintillation counter and scintillation cocktail

Procedure:

• In a 96-well plate, add the following to each well:

  • Total Binding: Assay buffer, membrane preparation, and radioligand.

  • Non-Specific Binding: Assay buffer, membrane preparation, radioligand, and the non-specific binding control.

  • Competition: Assay buffer, membrane preparation, radioligand, and varying concentrations of Renzapride.

• Incubate the plate at room temperature for 60-90 minutes.

• Terminate the reaction by rapid vacuum filtration through the glass fiber filters.

• Wash the filters multiple times with ice-cold wash buffer.

• Dry the filters and place them in scintillation vials with scintillation cocktail.

• Measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 of Renzapride and then calculate the Ki using the Cheng-Prusoff equation.

Protocol 2: cAMP Functional Assay for 5-HT4 Agonist Activity (EC50 Determination)

This protocol measures the ability of Renzapride to stimulate the production of cyclic AMP (cAMP) via the 5-HT4 receptor.

Materials:

• Cells expressing the 5-HT4 receptor (e.g., CHO-K1 cells)

• Renzapride

• Stimulation buffer (e.g., HBSS)

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

• cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based)

• 96- or 384-well plates

• Plate reader compatible with the chosen detection kit

Procedure:

• Seed the cells into the appropriate multi-well plates and allow them to adhere overnight.

• On the day of the assay, replace the culture medium with stimulation buffer containing a PDE inhibitor and incubate.

• Add varying concentrations of Renzapride to the wells.

• Incubate for a time sufficient to allow for cAMP production (e.g., 30 minutes).

• Lyse the cells and measure the cAMP levels using your chosen detection kit, following the manufacturer's instructions.

• Data Analysis: Plot the cAMP concentration against the log of the Renzapride concentration and fit the data to a sigmoidal dose-response curve to determine the EC50.

Protocol 3: Ion Flux Functional Assay for 5-HT3 Antagonist Activity (IC50 Determination)

This protocol measures the ability of Renzapride to inhibit the ion flux induced by a 5-HT3 agonist.

Materials:

• Cells expressing the 5-HT3 receptor (e.g., HEK293 cells)

• Renzapride

• 5-HT3 receptor agonist (e.g., Serotonin or 2-methyl-5-HT)

• Fluorescent ion indicator dye (e.g., a calcium-sensitive or membrane potential-sensitive dye)

• Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4)

• 96- or 384-well plates

• Fluorescence plate reader with an injector

Procedure:

• Seed the cells into the appropriate multi-well plates and allow them to adhere overnight.

• Load the cells with the fluorescent ion indicator dye according to the manufacturer's protocol.

• Pre-incubate the cells with varying concentrations of Renzapride.

• Using the fluorescence plate reader, establish a baseline reading and then inject the 5-HT3 agonist.

• Measure the change in fluorescence over time.

• Data Analysis: Plot the agonist-induced response against the log of the Renzapride concentration and fit the data to a sigmoidal dose-response curve to determine the IC50.

Mandatory Visualizations

Caption: Signaling pathways of Renzapride's primary and off-target actions.

Caption: Experimental workflow for validating Renzapride's specificity.

Caption: Logical workflow for troubleshooting unexpected experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. giffordbioscience.com [giffordbioscience.com]

Technical Support Center: Enhancing the Reproducibility of Renzapride Behavioral Assays

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in conducting reproducible behavioral assays with Renzapride.

Frequently Asked Questions (FAQs)

Q1: What is Renzapride and what is its primary mechanism of action?

A1: Renzapride is a benzamide (B126) derivative that acts as a dual 5-HT receptor ligand. It is a full agonist at the 5-hydroxytryptamine type 4 (5-HT4) receptor and an antagonist at the 5-hydroxytryptamine type 3 (5-HT3) receptor.[1][2] Its primary clinical application has been as a prokinetic agent to enhance gastrointestinal motility.[1][2]

Q2: What are the potential applications of Renzapride in preclinical behavioral research?

A2: Beyond its effects on gut motility, Renzapride's modulation of the serotonergic system suggests its potential to influence a range of behaviors. Preclinical research indicates that 5-HT4 receptor agonism can impact cognitive function, anxiety, and depression-like behaviors. The 5-HT3 receptor antagonism component may also contribute to anxiolytic and anti-emetic effects.

Q3: How should Renzapride be prepared for in vivo administration in rodents?

A3: For in vitro studies, Renzapride has been dissolved in 0.1% DMSO in aqueous mediums.[1] For in vivo administration, it is crucial to use a vehicle that is well-tolerated by the animals and does not have behavioral effects of its own. A common starting point for dissolving Renzapride for oral or parenteral administration is sterile saline with a small amount of a solubilizing agent like Tween 80 or DMSO, ensuring the final concentration of the solubilizing agent is minimal (e.g., <5% for DMSO). It is recommended to perform a small pilot study to confirm the solubility and tolerability of your chosen formulation.

Q4: What are the typical dosage ranges for Renzapride in rodent behavioral studies?

A4: Dosages of Renzapride in preclinical studies have varied depending on the species and the specific assay. For instance, in mice, oral doses of 0.5-1 mg/kg have been shown to significantly increase the rate of gastric emptying. In dogs, an intravenous dose of 5 mg has been used to study gastroduodenal motility.[3] For behavioral assays, it is crucial to conduct a dose-response study to determine the optimal dose for the desired effect, as serotonergic compounds can sometimes exhibit a U-shaped dose-response curve.

Troubleshooting Guide

This guide addresses common issues encountered during behavioral experiments with Renzapride.

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in behavioral responses between animals in the same treatment group.	Genetic and Sex Differences: Different rodent strains and sexes can exhibit varying sensitivities to serotonergic compounds.	- Use a consistent inbred strain and sex of animals for your experiments.- If feasible, test both males and females to identify any sex-specific effects.
Environmental Stressors: High levels of stress can alter baseline behavior and drug responses.	- Ensure a quiet and controlled testing environment with consistent lighting and temperature.- Acclimate animals to the testing room and procedures before the experiment.
Experimenter Effects: The handling and presence of the experimenter can be a source of variability.	- Have the same experimenter conduct all behavioral tests within a study.- Handle animals consistently and gently.
Unexpected or paradoxical behavioral effects (e.g., increased anxiety with a potential anxiolytic).	Dose-Response Relationship: Serotonergic drugs can have complex, non-linear dose-response curves. A higher dose may not always produce a stronger effect and can sometimes lead to opposite effects.	- Conduct a thorough dose-response study to identify the optimal dose range for the desired behavioral outcome.
Dual Receptor Action: Renzapride's mixed 5-HT4 agonism and 5-HT3 antagonism can lead to complex behavioral outputs. For example, while 5-HT3 antagonism is generally associated with anxiolysis, 5-HT4 agonism's role in anxiety is less clear and could be context-dependent.	- To dissect the contribution of each receptor, consider co-administration with selective 5-HT4 antagonists or 5-HT3 agonists as controls.
No significant difference between Renzapride and vehicle-treated groups.	Inappropriate Timing of Administration: The time between drug administration and behavioral testing may not align with the drug's peak pharmacokinetic profile.	- Conduct a pilot study to determine the optimal time window for behavioral testing after Renzapride administration.
Low Bioavailability: The chosen route of administration may result in insufficient brain penetration for centrally-mediated behavioral effects.	- While Renzapride has been noted to have limited brain penetration, consider alternative routes of administration (e.g., intraperitoneal vs. oral) that might alter its pharmacokinetic profile.
Assay Insensitivity: The chosen behavioral assay may not be sensitive enough to detect the effects of Renzapride.	- Ensure the chosen behavioral paradigm is validated and sensitive to serotonergic modulation. Consider using a positive control (a compound with known effects in that assay) to validate your experimental setup.
Observed effects on locomotor activity confounding interpretation of other behavioral measures.	Direct Effect on Locomotion: Both 5-HT3 and 5-HT4 receptors are present in brain regions that regulate motor activity.	- Always include a specific locomotor activity test (e.g., open field test) to assess the effects of Renzapride on motor function at the doses used in your other behavioral assays.- If significant locomotor effects are observed, use statistical methods to covary for locomotor activity when analyzing data from other tests.

Quantitative Data from Preclinical Studies

The following tables summarize available quantitative data for Renzapride and other relevant 5-HT4 agonists in preclinical models.

Table 1: Renzapride In Vitro Receptor Affinity

Receptor	Species	Ki (nM)
5-HT3	Human	17
5-HT4	Guinea-pig	477

Data from in vitro radioligand binding inhibition studies.[1]

Table 2: Renzapride In Vivo Effects on Gastrointestinal Motility

Species	Dose	Route of Administration	Effect	Reference
Mouse	0.5-1 mg/kg	p.o.	Significantly increased the rate of gastric emptying of a liquid meal.	In vivo study cited in a review
Dog	5 mg	i.v.	Increased plasma motilin concentration and gastroduodenal motility.	[3]

Table 3: Effects of 5-HT4 Agonists in Rodent Behavioral Assays

Compound	Assay	Species	Dose	Effect	Reference
RS67333 (5-HT4 agonist)	Novel Object Recognition	Mouse	1.5 mg/kg/day (chronic)	Restored cognitive deficits in a model of anxiety/depression.	[4]
SL65.0155 (5-HT4 partial agonist)	Five-Choice Serial Reaction Time Task	Rat	0.1 and 1 mg/kg s.c.	Improved performance by reducing incorrect responses.	[5]

Detailed Experimental Protocols

Drug Preparation and Administration

Objective: To provide a standardized method for preparing and administering Renzapride to rodents for behavioral experiments.

Materials:

• Renzapride powder

• Vehicle (e.g., sterile saline, 0.5% carboxymethylcellulose)

• Solubilizing agent (e.g., DMSO, Tween 80)

• Vortex mixer

• Sonicator (optional)

• Appropriate gauge needles and syringes for the chosen route of administration

Procedure:

• Vehicle Selection: Choose a vehicle that is appropriate for your route of administration and has been shown to be inert in behavioral assays. For oral gavage, 0.5% carboxymethylcellulose in sterile water is a common choice. For intraperitoneal (i.p.) injection, sterile saline is standard.

• Solubilization: Renzapride may require a solubilizing agent. Start by creating a stock solution in a small amount of DMSO. For the final injection volume, the percentage of DMSO should be kept to a minimum (ideally below 5%).

• Preparation of Dosing Solution:

  • Calculate the required amount of Renzapride based on the desired dose (mg/kg) and the average weight of the animals.

  • If using a stock solution, calculate the volume needed.

  • Add the Renzapride (or stock solution) to the chosen vehicle.

  • Vortex thoroughly until the compound is fully dissolved or forms a homogenous suspension. Gentle warming or sonication may aid in dissolution, but be cautious of compound stability.

  • Prepare fresh solutions daily unless stability data indicates otherwise.

• Administration:

  • Oral Gavage (p.o.): Use a proper-sized gavage needle for the animal's weight. Ensure proper technique to avoid injury.

  • Intraperitoneal (i.p.) Injection: Inject into the lower abdominal quadrant, aspirating to ensure no entry into the bladder or intestines.

  • Subcutaneous (s.c.) Injection: Inject into the loose skin over the back or flank.

• Timing: The time of administration relative to the behavioral test is critical. Based on available data for other 5-HT4 agonists, administration 30-60 minutes prior to testing is a reasonable starting point, but this should be optimized for your specific experimental conditions.

Elevated Plus Maze (EPM) for Anxiety-Like Behavior

Objective: To assess anxiety-like behavior in rodents following Renzapride administration.

Apparatus: A plus-shaped maze with two open and two closed arms, elevated from the floor.

Procedure:

• Acclimate the animals to the testing room for at least 30 minutes before the test.

• Administer Renzapride or vehicle at the predetermined time before the test.

• Place the animal in the center of the maze, facing one of the open arms.

• Allow the animal to explore the maze for a 5-minute session.

• Record the session using a video tracking system.

• Parameters to Measure:

  • Time spent in the open arms

  • Number of entries into the open arms

  • Time spent in the closed arms

  • Number of entries into the closed arms

  • Total distance traveled (to assess locomotor activity)

• Thoroughly clean the maze with 70% ethanol (B145695) between each animal.

Novel Object Recognition (NOR) Test for Recognition Memory

Objective: To evaluate the effect of Renzapride on recognition memory.

Apparatus: An open-field arena and two sets of identical objects.

Procedure:

• Habituation (Day 1): Allow each animal to freely explore the empty arena for 5-10 minutes.

• Training/Familiarization (Day 2):

  • Administer Renzapride or vehicle.

  • After the appropriate pre-treatment time, place the animal in the arena with two identical objects.

  • Allow the animal to explore the objects for a set period (e.g., 5-10 minutes).

• Testing (Day 2, after a retention interval):

  • After a retention interval (e.g., 1 hour or 24 hours), place the animal back in the arena where one of the familiar objects has been replaced with a novel object.

  • Allow the animal to explore for 5 minutes.

• Parameters to Measure:

  • Time spent exploring the novel object

  • Time spent exploring the familiar object

  • Discrimination Index: (Time exploring novel object - Time exploring familiar object) / (Total exploration time)

• Clean the objects and the arena thoroughly between each animal.

Assessment of Visceral Hypersensitivity

Objective: To determine if Renzapride can modulate visceral pain perception.

Methodology: Visceromotor response (VMR) to colorectal distension (CRD).

Procedure:

• Surgical Preparation (if applicable): For electromyography (EMG) recordings, electrodes are surgically implanted into the abdominal musculature. Allow for a recovery period post-surgery.

• Acclimation: Acclimate the animals to the testing apparatus.

• Administration: Administer Renzapride or vehicle.

• Colorectal Distension:

  • A small balloon catheter is inserted into the colon.

  • Graded pressure distensions are applied (e.g., 20, 40, 60, 80 mmHg) for a set duration (e.g., 20 seconds) with an inter-stimulus interval.

• Measurement of VMR:

  • Abdominal Withdrawal Reflex (AWR): A semi-quantitative scoring of the animal's behavioral response to the distension.

  • Electromyography (EMG): Quantitative measurement of the electrical activity of the abdominal muscles.

• Data Analysis: Compare the AWR scores or EMG activity at each pressure level between the Renzapride and vehicle-treated groups.

Mandatory Visualizations

Renzapride's dual mechanism of action.

Experimental workflow for the Elevated Plus Maze (EPM) test.

A logical approach to troubleshooting common issues.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. protocols.io [protocols.io]
• 3. maze.conductscience.com [maze.conductscience.com]
• 4. mdpi.com [mdpi.com]
• 5. CRITICAL EVALUATION OF ANIMAL MODELS OF VISCERAL PAIN FOR THERAPEUTICS DEVELOPMENT: A FOCUS ON IRRITABLE BOWEL SYNDROME - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Renzapride and Tegaserod on Visceral Hypersensitivity

For Immediate Release

This guide provides a detailed comparison of Renzapride (B52152) and Tegaserod (B130379), focusing on their differential effects on visceral hypersensitivity, a key component in disorders of gut-brain interaction like Irritable Bowel Syndrome (IBS). This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of available preclinical and clinical data, detailed experimental methodologies, and an exploration of their distinct pharmacological pathways.

Introduction

Visceral hypersensitivity, characterized by a lowered pain threshold to stimuli within the gastrointestinal (GI) tract, is a primary therapeutic target in managing symptoms of IBS, such as abdominal pain and discomfort. Both Renzapride and Tegaserod modulate serotonergic pathways in the gut, but their unique receptor profiles suggest different mechanisms and potentially different efficacies in addressing visceral pain. Renzapride is a 5-HT4 receptor full agonist and a 5-HT3 receptor antagonist, a dual mechanism that is predicted to both enhance motility and reduce pain signaling.[1] Tegaserod is a partial agonist of the 5-HT4 receptor, which has been shown to modulate both GI motility and visceral sensitivity.[2] This guide will objectively compare their performance based on supporting experimental data.

Mechanism of Action and Signaling Pathways

Renzapride's dual action offers a multi-pronged approach. Its 5-HT4 receptor agonism is expected to stimulate peristalsis and intestinal secretion, while its 5-HT3 receptor antagonism is predicted to directly address visceral hypersensitivity by blocking pain signals transmitted via 5-HT3 receptors on afferent nerves.[1]

Tegaserod, as a 5-HT4 partial agonist, also stimulates GI motility.[2] Preclinical studies suggest its analgesic effect is not peripherally mediated but involves the activation of supraspinal 5-HT4 receptors. This triggers the release of opioids in the rostroventral medulla (RVM), which in turn activates descending noradrenergic pathways to the spinal cord, ultimately producing an analgesic effect.[3][4]

Below are diagrams illustrating the proposed signaling pathways for each compound.

Caption: Renzapride's dual mechanism of action.

Caption: Tegaserod's supraspinal analgesic pathway.

Comparative Efficacy Data

Direct comparative clinical trials evaluating the effects of Renzapride and Tegaserod on visceral hypersensitivity are not available in the published literature. However, data from separate preclinical and clinical studies provide insights into their individual effects.

Preclinical Data: Animal Models

Preclinical studies in rodent models of visceral hypersensitivity have provided quantitative evidence for Tegaserod's analgesic effects. In contrast, while the 5-HT3 antagonist component of Renzapride is predicted to reduce visceral pain, specific preclinical data quantifying this effect is lacking.

Parameter	Tegaserod	Renzapride	Reference
Abdominal Withdrawal Reflex (AWR) Score in Hypersensitive Rats (in response to colorectal distension)	Significantly inhibited AWR at doses of 0.1, 0.3, and 1.0 mg/kg. For example, at 0.8 mL distension, AWR score was reduced from 3.5 to 1.5.	Data not available.	[5]
c-Fos Expression in Limbic System (marker of neuronal activation)	Dose-dependently attenuated the number of c-Fos positive neurons. At 1.0 mg/kg, there was a 43% reduction in hypersensitive rats.	Data not available.	[5]
Visceromotor Response (VMR) to Colorectal Distension (CRD)	Systemic injection attenuated VMR in both naive and TNBS-treated (inflamed) rats.	Data not available.	[4]

Clinical Data: Human Studies

Clinical trials for Renzapride have primarily focused on overall IBS symptom improvement and motility endpoints, with some data on abdominal pain. Studies on Tegaserod have more directly assessed its impact on visceral sensitivity.

Parameter	Tegaserod	Renzapride	Reference
Facilitation of Nociceptive Flexion (RIII) Reflex by Rectal Distension	Reduced the facilitatory effects by -30.3% compared to -10.1% with placebo (P < 0.001).	Data not available.	[6]
Abdominal Pain/Discomfort Score (in IBS-C patients)	Significantly lower mean abdominal pain score compared to placebo (2.45 vs 3.06, P < 0.05).	Dose-dependent numerical increase in responder rates for relief of abdominal pain/discomfort, but no statistically significant difference from placebo.	[6][7]
Global Relief of IBS Symptoms	Significantly improved global IBS symptoms compared to placebo.	In a large study, the mean number of months with relief was significantly higher than placebo (0.60 vs 0.44 for 2mg b.d.).	[8][9]

Experimental Protocols

Preclinical Assessment of Visceral Hypersensitivity (Tegaserod)

• Animal Model: Male Sprague-Dawley rats. Visceral hypersensitivity was induced by neonatal maternal separation.[5]

• Visceral Stimulus: Colorectal distension (CRD) was performed using a balloon catheter inserted into the rectum and colon. The balloon was inflated to various pressures or volumes (e.g., 0.4, 0.8, 1.2 mL).[5]

• Pain Response Measurement: The visceromotor response (VMR) was quantified by measuring the electromyographic (EMG) activity of the abdominal oblique musculature. An Abdominal Withdrawal Reflex (AWR) score (0-4 scale) was also used to grade the behavioral response to CRD.[4][5]

• Drug Administration: Tegaserod (0.1, 0.3, and 1.0 mg/kg) or saline was administered intraperitoneally.[5]

• Neurobiological Correlate: c-Fos immunohistochemistry was used to quantify neuronal activation in brain regions associated with pain processing (e.g., anterior cingulate cortex) following CRD.[5]

Caption: Preclinical workflow for visceral pain assessment.

Clinical Assessment of Visceral Sensitivity (Tegaserod)

• Study Design: Randomized, double-blind, placebo-controlled, parallel study in female patients with constipation-predominant IBS (IBS-C).[6]

• Intervention: Tegaserod 6 mg twice daily or placebo for 8 days.[6]

• Visceral Sensitivity Assessment: The nociceptive flexion (RIII) reflex, a reliable index of spinal nociceptive transmission, was used. The RIII reflex is elicited by electrical stimulation of the sural nerve and recorded from the biceps femoris muscle. Its modulation by rectal distension was measured.[6]

• Procedure: A barostat was used for rectal distension. The RIII reflex was recorded at baseline and during phasic rectal distensions. The facilitatory or inhibitory effect of rectal distension on the reflex was calculated.[6]

• Primary Outcome: Change in the modulation of the RIII reflex by rectal distension after 8 days of treatment.[6]

Caption: Clinical trial workflow for visceral sensitivity.

Discussion and Conclusion

The available evidence indicates that Tegaserod has a demonstrable effect on reducing visceral hypersensitivity, supported by both preclinical and clinical quantitative data. Its mechanism appears to involve a complex, centrally-mediated analgesic pathway.[4]

For Renzapride, the therapeutic rationale for its effect on visceral pain is strong, based on its 5-HT3 receptor antagonism.[1] However, there is a notable lack of direct experimental evidence to quantify this effect. Clinical trials have shown a potential benefit for abdominal pain, particularly at higher doses, but these findings have not always reached statistical significance and were secondary to motility-related endpoints.[7][10]

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Visceral analgesic effect of 5-HT(4) receptor agonist in rats involves the rostroventral medulla (RVM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Visceral analgesic effect of 5-HT4 receptor agonist in rats involves the rostroventral medulla (RVM) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tegaserod inhibits noxious rectal distention induced responses and limbic system c-Fos expression in rats with visceral hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sensory signalling effects of tegaserod in patients with irritable bowel syndrome with constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. Clinical trial: renzapride treatment of women with irritable bowel syndrome and constipation - a double-blind, randomized, placebo-controlled, study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]

Validating Renzapride's 5-HT4 selectivity against other serotonergic agents

A Comparative Analysis of Renzapride's 5-HT4 Receptor Selectivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Renzapride's selectivity for the serotonin (B10506) 5-HT4 receptor against other serotonergic agents. The data presented is compiled from in vitro pharmacological studies to assist in evaluating its potential for targeted therapeutic applications.

Comparative Selectivity Profile: Renzapride vs. Other Serotonergic Agents

Renzapride is a benzamide (B126) derivative that functions as a full agonist at 5-HT4 receptors and an antagonist at 5-HT3 receptors.[1] Its selectivity profile is crucial for its therapeutic action, primarily in gastrointestinal (GI) disorders, and for avoiding off-target effects.[2][3] The affinity of a compound for a receptor is typically measured by its inhibition constant (Ki), with a lower Ki value indicating a higher binding affinity.

The following table summarizes the binding affinities (Ki, nmol/L) of Renzapride and other reference serotonergic agents across a panel of human serotonin receptor subtypes.

Table 1: Comparative Binding Affinity (Ki, nmol/L) of Serotonergic Agents

Compound	5-HT4	5-HT3	5-HT2A	5-HT2B	5-HT2C	Primary Mechanism(s)
Renzapride	477	17	>10,000	>10,000	>10,000	5-HT4 Agonist / 5-HT3 Antagonist
Cisapride	Moderate Affinity	Low Affinity	Moderate Affinity	High Affinity	Low Affinity	Non-selective 5-HT4 Agonist
Prucalopride	~2.5 - 6.3	>15,000	>15,000	>15,000	>15,000	Highly Selective 5-HT4 Agonist
Tegaserod	High Affinity	Low Affinity	Moderate Affinity	High Affinity	Moderate Affinity	5-HT4 Agonist / 5-HT2B Antagonist

Data compiled from publicly available pharmacological studies.[1][4] Note: Specific Ki values for Cisapride and Tegaserod can vary between studies; the table reflects relative affinities. Prucalopride's high affinity is represented by pKi values of 8.1-8.6, corresponding to the nanomolar range shown.[4]

Analysis: The data indicates that Renzapride possesses a notable dual activity, with high affinity for the 5-HT3 receptor and moderate affinity for the 5-HT4 receptor.[1] In contrast, Prucalopride demonstrates exceptionally high affinity and selectivity for the 5-HT4 receptor, with over 290-fold selectivity against other tested receptors.[4] Older, non-selective agents like Cisapride and Tegaserod show significant affinity for other receptor subtypes, such as 5-HT2B, which has been linked to adverse cardiovascular events.[3][5] Renzapride's profile suggests a more selective action compared to first-generation agents, though it is less selective for the 5-HT4 receptor than Prucalopride.[2]

Experimental Methodologies

The determination of receptor binding affinity and functional activity is critical for validating selectivity. The data presented in this guide is primarily derived from two key experimental protocols: Radioligand Binding Assays and cAMP Accumulation Assays.

Radioligand Binding Assays

This technique is the gold standard for quantifying the affinity of a test compound for a specific receptor.

• Objective: To determine the inhibition constant (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.

• Principle: A radiolabeled ligand with known high affinity for the target receptor is incubated with a preparation of cell membranes expressing that receptor. A competing, unlabeled test compound (e.g., Renzapride) is added at various concentrations. The effectiveness of the test compound in displacing the radioligand is measured, allowing for the calculation of its half-maximal inhibitory concentration (IC50). The IC50 is then converted to the Ki value using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.[6][7]

• Generalized Protocol:

  • Membrane Preparation: Cell lines (e.g., CHO-K1, HEK293) are transfected to express a high density of the specific human serotonin receptor subtype of interest (e.g., 5-HT4a).[8] The cells are harvested and homogenized to create a membrane preparation containing the receptors.

  • Incubation: The membrane preparation is incubated in a buffer solution with a specific radioligand (e.g., [3H]GR113808 for 5-HT4 receptors) and varying concentrations of the unlabeled test compound.[8]

  • Separation: The reaction is terminated, and the mixture is rapidly filtered through a glass fiber filter. This separates the receptor-bound radioligand from the unbound radioligand.

  • Quantification: The radioactivity trapped on the filter is measured using a scintillation counter.

  • Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated. Non-specific binding is determined in the presence of a high concentration of an unlabeled reference compound.[8]

cAMP Accumulation Assay (Functional Assay)

This assay measures the functional consequence of receptor activation, specifically for Gs-protein coupled receptors like 5-HT4.

• Objective: To determine the potency (EC50) and efficacy of an agonist by measuring the production of cyclic adenosine (B11128) monophosphate (cAMP) following receptor stimulation.

• Principle: The 5-HT4 receptor is coupled to a stimulatory G-protein (Gs), which activates the enzyme adenylyl cyclase.[9][10] This enzyme catalyzes the conversion of ATP to the second messenger cAMP.[11] An agonist binding to the receptor will increase intracellular cAMP levels in a dose-dependent manner.

• Generalized Protocol:

  • Cell Culture: A suitable cell line expressing the 5-HT4 receptor is cultured in assay plates.

  • Incubation: Cells are incubated with the test agonist (e.g., Renzapride) at various concentrations, typically in the presence of a phosphodiesterase inhibitor to prevent cAMP degradation.

  • Lysis and Detection: After incubation, the cells are lysed, and the amount of cAMP produced is quantified using methods such as HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA (Enzyme-Linked Immunosorbent Assay).

  • Data Analysis: A dose-response curve is generated by plotting the cAMP concentration against the agonist concentration. The EC50 (the concentration of agonist that produces 50% of the maximal response) is calculated from this curve to determine the agonist's potency.

Visualization of the 5-HT4 Receptor Signaling Pathway

Activation of the 5-HT4 receptor by an agonist like Renzapride initiates a well-characterized intracellular signaling cascade. This pathway is fundamental to the receptor's physiological effects.

Caption: Canonical Gs-protein signaling pathway activated by a 5-HT4 receptor agonist.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Systematic review: cardiovascular safety profile of 5-HT4 agonists developed for gastrointestinal disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-HT4 receptor agonists: similar but not the same - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Systematic review: cardiovascular safety profile of 5-HT(4) agonists developed for gastrointestinal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. 5-HT1A receptor agonist-antagonist binding affinity difference as a measure of intrinsic activity in recombinant and native tissue systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The novel, potent and highly selective 5‐HT4 receptor agonist YH12852 significantly improves both upper and lower gastrointestinal motility - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. What are 5-HT4 receptor agonists and how do they work? [synapse.patsnap.com]

Replicating Renzapride's Clinical Efficacy in Preclinical Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Renzapride, a dual-action 5-HT4 receptor agonist and 5-HT3 receptor antagonist, has been investigated in clinical trials for gastrointestinal (GI) motility disorders, primarily gastroparesis and constipation-predominant irritable bowel syndrome (IBS-C). While clinical outcomes have shown varied results, preclinical animal models provide a crucial platform to dissect its pharmacological effects and benchmark its performance against other prokinetic agents. This guide offers a comparative analysis of key preclinical findings that mirror the clinical applications of Renzapride, supported by experimental data and detailed methodologies.

I. Gastroparesis: Accelerating Gastric Emptying

Clinical trials in patients with diabetic gastroparesis have suggested a beneficial effect of Renzapride on gastric emptying.[1] This prokinetic activity has been replicated in a well-established canine model of delayed gastric emptying.

Animal Model and Key Findings

A common method to induce gastroparesis in animal models is through the administration of an alpha 2-adrenergic agonist, which inhibits antroduodenal motility.[2] In a study utilizing this model in dogs, Renzapride demonstrated a significant reversal of delayed gastric emptying for both solid and liquid components of a meal. This effect is attributed to its 5-HT4 receptor agonist activity, which promotes the release of acetylcholine (B1216132) and enhances gastrointestinal peristalsis.[2]

Table 1: Effect of Renzapride on Delayed Gastric Emptying in a Canine Model

Treatment Group	Intervention	Outcome Measure	Result
Control	Alpha 2-adrenergic agonist	Delayed gastric emptying of solid and liquid meals	Gastroparesis induced
Renzapride	Alpha 2-adrenergic agonist + Renzapride (intravenous and oral)	Reversal of delayed gastric emptying	Significant acceleration of both solid and liquid emptying[2]

Experimental Protocol: Alpha 2-Adrenergic Agonist-Induced Gastroparesis in Dogs

This protocol outlines the methodology for inducing and evaluating gastroparesis in a canine model, as described in preclinical studies of Renzapride.[2]

Animals: Beagle dogs of either sex.

Induction of Gastroparesis:

• Administer an alpha 2-adrenergic agonist (e.g., clonidine (B47849) or a research compound like SC-3958A) subcutaneously to inhibit antroduodenal motility. The dosage should be titrated to induce a consistent delay in gastric emptying without causing excessive sedation.

Measurement of Gastric Emptying:

• Feed the dogs a standardized meal consisting of a solid component (e.g., cooked egg labeled with 99mTc-sulfur colloid) and a liquid component (e.g., water labeled with 111In-DTPA).

• Perform scintigraphic imaging of the stomach at regular intervals to quantify the rate of gastric emptying for both solid and liquid phases.

Drug Administration:

• Administer Renzapride either intravenously or orally at predetermined doses prior to the test meal.

• A placebo group receiving the vehicle should be included for comparison.

Data Analysis:

• Calculate gastric emptying parameters such as the lag phase and the half-emptying time (T50) for the solid meal, and the half-emptying time for the liquid meal.

• Compare the gastric emptying parameters between the placebo and Renzapride-treated groups to determine the prokinetic effect of the drug.

Signaling Pathway: 5-HT4 Receptor-Mediated Prokinetic Effect

Caption: 5-HT4 receptor signaling cascade initiated by Renzapride.

II. Constipation-Predominant Irritable Bowel Syndrome (IBS-C): Enhancing Colonic Transit

Clinical studies of Renzapride in IBS-C patients have shown some improvements in bowel movement frequency and stool consistency.[3] These findings are supported by preclinical data demonstrating its prokinetic effects on the colon in various animal models.

Animal Model and Key Findings

The loperamide-induced constipation model in rodents is a widely used paradigm to evaluate the efficacy of prokinetic agents. Loperamide (B1203769), an opioid receptor agonist, delays intestinal transit and reduces fecal water content, mimicking the symptoms of constipation. While specific quantitative data for Renzapride in this model is not extensively published, its known prokinetic activity in rodents and dogs suggests it would be effective. For comparison, the well-established 5-HT4 agonist, prucalopride (B966), has demonstrated significant efficacy in this model.

Table 2: Comparative Efficacy of 5-HT4 Agonists in a Loperamide-Induced Constipation Rat Model

Treatment Group	Intervention	Outcome Measure	Result
Control	Vehicle	Normal colonic transit	Baseline measurement
Loperamide	Loperamide	Delayed colonic transit, reduced fecal pellets and water content	Constipation induced
Prucalopride	Loperamide + Prucalopride	Increased number of fecal pellets, increased fecal water content, accelerated colonic transit	Significant improvement in constipation parameters
Renzapride (Expected)	Loperamide + Renzapride	Increased colonic motility and transit	Expected to show prokinetic effects based on its mechanism of action and findings in other models

Experimental Protocol: Loperamide-Induced Constipation in Rats

This protocol provides a standard methodology for inducing constipation in rats and assessing the efficacy of prokinetic agents.

Animals: Male Sprague-Dawley rats.

Induction of Constipation:

• Administer loperamide hydrochloride subcutaneously or orally at a dose sufficient to induce constipation (e.g., 2-5 mg/kg).

• Monitor for signs of constipation, including a reduction in the number and weight of fecal pellets and decreased fecal water content.

Drug Administration:

• Administer Renzapride or a comparator drug (e.g., prucalopride) orally at various doses.

• A vehicle-treated control group and a loperamide-only group should be included.

Measurement of Colonic Transit:

• Administer a non-absorbable marker, such as charcoal meal or carmine (B74029) red, orally.

• After a set period, euthanize the animals and measure the distance traveled by the marker through the gastrointestinal tract. The colonic transit time can be calculated based on the position of the marker in the colon.

Fecal Parameter Analysis:

• Collect fecal pellets over a specified time period.

• Count the number of pellets, measure their total weight, and determine the water content by drying the pellets to a constant weight.

Data Analysis:

• Compare the colonic transit time and fecal parameters between the different treatment groups.

Experimental Workflow: Loperamide-Induced Constipation Model

Caption: Workflow for evaluating prokinetic agents in a rodent model.

III. Visceral Hypersensitivity in IBS: A Potential Role for 5-HT3 Antagonism

A key feature of IBS is visceral hypersensitivity, or an increased perception of pain in response to normal stimuli within the gut. Renzapride's 5-HT3 receptor antagonist properties are expected to modulate this visceral pain. While direct preclinical evidence for Renzapride in visceral pain models is limited, studies with other 5-HT receptor modulators provide a basis for comparison.

Animal Model and Key Findings

Visceral hypersensitivity can be induced in rodents through various methods, including neonatal maternal separation, stress-induced models, or intracolonic administration of irritants like acetic acid or mustard oil. The visceromotor response (VMR) to colorectal distension is a standard method for quantifying visceral pain in these models. Another 5-HT4 agonist, mosapride, has been shown to reduce visceral hypersensitivity in a rat model, suggesting a potential class effect for 5-HT4 agonists. The 5-HT3 antagonism of Renzapride would be expected to provide an additional, and perhaps more direct, benefit in reducing visceral pain.

Table 3: Effect of a 5-HT4 Agonist on Visceral Hypersensitivity in a Rat Model

Treatment Group	Intervention	Outcome Measure	Result
Control	Vehicle	Normal visceromotor response (VMR) to colorectal distension	Baseline pain threshold
Irritant-induced	Intracolonic irritant (e.g., acetic acid)	Increased VMR to colorectal distension	Visceral hypersensitivity induced
Mosapride	Irritant + Mosapride	Reduced VMR to colorectal distension	Attenuation of visceral hypersensitivity
Renzapride (Hypothesized)	Irritant + Renzapride	Reduced VMR to colorectal distension	Expected to reduce visceral pain due to its 5-HT3 antagonist and potential 5-HT4 agonist effects

Experimental Protocol: Acetic Acid-Induced Visceral Hypersensitivity in Rats

This protocol describes a common method for inducing and assessing visceral hypersensitivity in rats.

Animals: Male Wistar or Sprague-Dawley rats.

Induction of Visceral Hypersensitivity:

• Lightly anesthetize the rats and administer a solution of dilute acetic acid (e.g., 0.6%) intracolonically via a catheter.

• Allow the animals to recover. The visceral hypersensitivity typically develops within a few hours and can last for several days.

Measurement of Visceromotor Response (VMR):

• Implant electrodes into the abdominal musculature to record electromyographic (EMG) activity.

• Insert a balloon catheter into the colon for colorectal distension (CRD).

• Perform graded CRD at increasing pressures (e.g., 20, 40, 60, 80 mmHg).

• Record the EMG activity during CRD, and quantify the VMR as the integrated EMG signal.

Drug Administration:

• Administer Renzapride or a comparator drug intraperitoneally or orally before the CRD procedure.

• Include a vehicle-treated control group.

Data Analysis:

• Compare the VMR at different distension pressures between the treatment groups to assess the effect of the drug on visceral pain perception.

Logical Relationship: Renzapride's Dual Mechanism in IBS-C

Caption: Dual mechanism of Renzapride in addressing IBS-C symptoms.

References

• 1. Effect of enterokinetic prucalopride on intestinal motility in fast rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alpha 2-adrenergic model of gastroparesis: validation with renzapride, a stimulator of motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Renzapride's Metabolic Stability: A Comparative Analysis with Other Benzamides

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the metabolic profile of Renzapride in comparison to other benzamide (B126) prokinetic agents, supported by experimental data and detailed methodologies.

Renzapride, a benzamide derivative with agonist activity at serotonin (B10506) 5-HT4 receptors and antagonist activity at 5-HT3 receptors, has been investigated for the management of gastrointestinal disorders. A critical aspect of its pharmacological profile, and that of any drug candidate, is its metabolic stability. This guide provides a comparative analysis of the in vitro metabolic stability of Renzapride against other prominent benzamides—Cisapride, Mosapride, Itopride, and Clebopride—utilizing data from studies in human liver microsomes.

Comparative Metabolic Stability Data

The following table summarizes the key parameters of in vitro metabolic stability for Renzapride and other selected benzamides, providing a quantitative basis for comparison. These parameters, including half-life (t½) and intrinsic clearance (Clint), are crucial indicators of a compound's susceptibility to metabolism in the liver.

Compound	Primary Metabolic Pathway	In Vitro Half-life (t½) in HLM (min)	In Vitro Intrinsic Clearance (Clint) in HLM (µL/min/mg protein)	Key Metabolites
Renzapride	Limited metabolism	Data not explicitly reported, but described as "limited"[1]	Low	Renzapride N-oxide[1]
Cisapride	CYP3A4-mediated N-dealkylation and aromatic hydroxylation[2]	~30 (at 5 µM)	High (Vmax = 523 pmol/mg/min)	Norcisapride[2]
Mosapride	CYP3A4-mediated	Data not explicitly reported	Subject to extensive first-pass metabolism	Des-4-fluorobenzyl metabolite (M-1)
Itopride	FMO3-mediated N-oxygenation[3]	Data not explicitly reported	Not significantly metabolized by CYP enzymes	Itopride N-oxide[3]
Clebopride	Extensive first-pass metabolism	Data not explicitly reported	High	N-debenzylated and amide hydrolysis products

Note: HLM stands for Human Liver Microsomes. Direct comparative studies providing side-by-side quantitative data for all these compounds under identical experimental conditions are limited. The information presented is synthesized from individual studies.

Discussion of Metabolic Profiles

Renzapride demonstrates a favorable metabolic stability profile. Studies indicate that it is metabolized to a limited extent by liver microsomes, with its primary metabolite being Renzapride N-oxide.[1] Importantly, Renzapride does not significantly inhibit major cytochrome P450 (CYP) enzymes at clinically relevant concentrations, suggesting a low potential for drug-drug interactions mediated by this pathway.[1]

In contrast, Cisapride and Mosapride are primarily metabolized by the CYP3A4 isoform of the cytochrome P450 enzyme system.[2] This reliance on CYP3A4 makes them susceptible to interactions with other drugs that are also substrates, inhibitors, or inducers of this enzyme. The extensive metabolism of Cisapride is reflected in its relatively high intrinsic clearance.[2]

Itopride presents a different metabolic pathway, being primarily metabolized by Flavin-containing monooxygenase 3 (FMO3) to its N-oxide metabolite.[3] This distinction is significant as it largely avoids the potential for drug-drug interactions involving the CYP450 system.[3]

Clebopride is characterized by extensive first-pass metabolism, which can lead to low systemic bioavailability after oral administration. Its metabolism involves N-debenzylation and amide hydrolysis.

Experimental Protocols

A standardized in vitro metabolic stability assay using human liver microsomes is essential for generating comparable data. Below is a detailed methodology representative of the experiments cited in this guide.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

1. Objective: To determine the in vitro half-life (t½) and intrinsic clearance (Clint) of a test compound in human liver microsomes.

2. Materials:

• Test compound (e.g., Renzapride, Cisapride)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Acetonitrile or other suitable organic solvent for reaction termination

• Control compounds (e.g., a high-clearance and a low-clearance compound)

• LC-MS/MS system for analysis

3. Procedure:

• Preparation:

  • Thaw pooled human liver microsomes on ice.

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Pre-warm a solution of human liver microsomes (typically 0.5-1.0 mg/mL protein concentration) in phosphate buffer at 37°C.

  • Initiate the reaction by adding the test compound (final concentration typically 1-10 µM) to the microsomal suspension.

  • Immediately following the addition of the test compound, add the pre-warmed NADPH regenerating system to start the metabolic reaction.

  • Incubate the reaction mixture at 37°C in a shaking water bath.

  • Collect aliquots of the incubation mixture at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Reaction Termination and Sample Preparation:

  • Terminate the reaction at each time point by adding an equal volume of ice-cold acetonitrile.

  • Centrifuge the samples to precipitate the proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

• Analysis:

  • Analyze the concentration of the remaining parent compound in the supernatant at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear portion of the curve.

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (Clint) using the formula: Clint = (0.693 / t½) / (mg/mL microsomal protein) .

Visualizing Experimental and Biological Pathways

To further elucidate the processes involved, the following diagrams, generated using the DOT language, illustrate the experimental workflow for assessing metabolic stability and the general signaling pathway of 5-HT4 receptor agonists.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of the cytochrome P450 enzymes involved in the metabolism of cisapride: in vitro studies of potential co-medication interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Validating the Dual Antagonist-Agonist Properties of Renzapride In Vitro: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vitro comparison of Renzapride with other serotonergic agents, focusing on its dual 5-HT4 receptor agonist and 5-HT3/5-HT2B receptor antagonist properties. The presented data, experimental protocols, and pathway visualizations aim to facilitate the objective assessment of Renzapride's pharmacological profile in a preclinical setting.

Comparative Analysis of In Vitro Potency and Affinity

The following tables summarize the in vitro binding affinities (pKi/Ki) and functional potencies (pEC50/EC50 or pA2/IC50) of Renzapride and its comparators at the human 5-HT4, 5-HT3, and 5-HT2B receptors. Data has been compiled from various in vitro studies to provide a comparative overview.

Table 1: 5-HT4 Receptor Agonist Activity

Compound	Receptor Binding Affinity (pKi)	Functional Agonist Potency (pEC50)	Efficacy (Emax %)
Renzapride	7.33	8.6	~100 (Full Agonist)
Cisapride	7.5	7.8	~80-100 (Full Agonist)
Prucalopride	8.6	8.1	~100 (Full Agonist)
Tegaserod	8.4	8.6	~99 (Full Agonist)[1]

Table 2: 5-HT3 Receptor Antagonist Activity

Compound	Receptor Binding Affinity (pKi/Ki)	Functional Antagonist Potency (pA2/IC50)
Renzapride	8.77	8.3
Ondansetron (B39145)	8.18 (Ki: 6.16 nM)[2]	8.0 (pA2)
Granisetron (B54018)	9.59 (Ki: 0.26 nM)	9.44 (pA2)[3]
Alosetron	9.44 (Ki: 0.36 nM)[4]	-

Table 3: 5-HT2B Receptor Antagonist Activity

Compound	Receptor Binding Affinity (pKi)	Functional Antagonist Potency (IC50)
Renzapride	7.5	-
Tegaserod	8.4[1]	-
SB 204741	7.85[5]	956 nM[6]

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms of action and experimental procedures, the following diagrams have been generated using Graphviz.

5-HT4 Receptor Agonist Signaling Pathway

5-HT3 Receptor Antagonist Mechanism

In Vitro Validation Workflow

Detailed Experimental Protocols

The following are detailed methodologies for key in vitro experiments to validate the dual antagonist-agonist properties of Renzapride.

5-HT4 Receptor Agonism: cAMP Functional Assay

This assay measures the ability of a compound to stimulate the production of cyclic AMP (cAMP) through the activation of Gs-coupled 5-HT4 receptors.

a. Materials:

• Cell Line: HEK293 or CHO cells stably expressing the human 5-HT4 receptor.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 5 mM HEPES, 0.5 mM IBMX (a phosphodiesterase inhibitor), and 0.1% BSA, pH 7.4.

• Agonist: Renzapride and comparator compounds.

• Reference Agonist: Serotonin (5-HT).

• cAMP Detection Kit: Commercially available kit (e.g., HTRF, ELISA, or luminescence-based).

b. Procedure:

• Cell Plating: Seed the cells into a 96- or 384-well white opaque plate at a density of 5,000-10,000 cells per well and incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation: Prepare serial dilutions of Renzapride, comparators, and the reference agonist in the assay buffer.

• Agonist Stimulation: Remove the cell culture medium and add the prepared compound dilutions to the wells. Incubate for 30 minutes at 37°C.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP detection kit.

• Data Analysis: Plot the cAMP concentration against the log of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the pEC50 and Emax values.

5-HT3 and 5-HT2B Receptor Antagonism: Radioligand Binding Assay

This competitive binding assay determines the affinity of a test compound for the 5-HT3 or 5-HT2B receptor by measuring its ability to displace a specific radiolabeled ligand.

a. Materials:

• Receptor Source: Membranes from HEK293 cells stably expressing the human 5-HT3A or 5-HT2B receptor.

• Radioligand:

  • For 5-HT3: [3H]Granisetron or [3H]GR65630.

  • For 5-HT2B: [3H]LSD or [3H]5-HT.

• Test Compound: Renzapride and comparator antagonists.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-labeled, high-affinity antagonist (e.g., granisetron for 5-HT3, SB 204741 for 5-HT2B).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

b. Procedure:

• Membrane Preparation: Homogenize cells in ice-cold lysis buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend in assay buffer to a final protein concentration of 100-200 µg/mL.

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding: Assay buffer, membrane preparation, and radioligand.

  • Non-specific Binding: Assay buffer, membrane preparation, radioligand, and non-specific binding control.

  • Test Compound: Assay buffer, membrane preparation, radioligand, and varying concentrations of the test compound.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters (pre-soaked in 0.5% polyethyleneimine) using a cell harvester.

• Washing: Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Dry the filters, place them in scintillation vials with scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log of the test compound concentration. Fit the data to a one-site competition curve to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant. Convert Ki to pKi for easier comparison.

References

• 1. The 5-HT4 receptor agonist, tegaserod, is a potent 5-HT2B receptor antagonist in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Comparative study of the affinities of the 5-HT3 receptor antagonists, YM060, YM114 (KAE-393), granisetron and ondansetron in rat vagus nerve and cerebral cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. SB 204741, 5-HT2B receptor antagonist (CAS 152239-46-8) | Abcam [abcam.com]
• 6. researchgate.net [researchgate.net]

Renzapride vs. Selective 5-HT3 Antagonists: A Comparative Guide to Visceral Pain Modulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of renzapride (B52152) and selective 5-hydroxytryptamine type 3 (5-HT3) receptor antagonists in the context of visceral pain modulation. It synthesizes preclinical and clinical data to delineate their distinct pharmacological profiles, efficacy, and underlying mechanisms of action, supported by detailed experimental protocols and quantitative data.

Introduction: Pharmacological Profiles

Visceral pain, a hallmark of functional gastrointestinal disorders like Irritable Bowel Syndrome (IBS), is a significant challenge in drug development. Serotonin (B10506) (5-HT), a key neurotransmitter in the gut-brain axis, modulates visceral sensation primarily through 5-HT3 and 5-HT4 receptors located on extrinsic and intrinsic primary afferent neurons.[1][2]

Selective 5-HT3 Receptor Antagonists , such as alosetron (B1665255), ondansetron (B39145), and granisetron (B54018), represent a major class of therapeutic agents.[3] Their primary mechanism involves blocking the 5-HT3 receptor, a ligand-gated ion channel, which prevents the initiation of nociceptive signals from the gut to the central nervous system.[2][3] This action is particularly relevant in conditions of visceral hypersensitivity, where afferent nerves are sensitized.

Renzapride offers a distinct, dual mechanism of action. It functions as both a 5-HT3 receptor antagonist and a full 5-HT4 receptor agonist .[2][4][5] The 5-HT3 antagonism contributes to its anti-nociceptive properties, similar to selective antagonists.[2] Concurrently, its 5-HT4 agonism is designed to stimulate gastrointestinal motility and transit, addressing symptoms like constipation that can co-exist with visceral pain in disorders such as constipation-predominant IBS (IBS-C).[5][6]

Preclinical Efficacy in Visceral Pain Models

A key preclinical model for assessing visceral pain is the colorectal distension (CRD) model in rodents, which measures the visceromotor response (VMR), a reflexive contraction of the abdominal muscles, in response to balloon inflation in the colon. A lower pressure threshold to elicit a VMR indicates visceral hypersensitivity.

A seminal study directly compared the efficacy of renzapride with several selective 5-HT3 antagonists in a rat model of 5-hydroxytryptophan (B29612) (5-HTP)-induced visceral hypersensitivity. 5-HTP, a serotonin precursor, lowers the pain threshold to CRD.

Experimental Protocol: 5-HTP Induced Visceral Hypersensitivity in Rats

• Animal Model: Male conscious rats.

• Hypersensitivity Induction: Systemic administration of 5-hydroxytryptophan (5-HTP) at a dose of 10 mg/kg, administered subcutaneously (s.c.), was used to lower the threshold for the visceromotor reflex.

• Visceral Nociception Measurement: Noxious visceral stimulation was applied via colorectal distension using an acutely inflated balloon. The primary endpoint was the pressure threshold (in mmHg) required to evoke a visceromotor response (abdominal muscle contraction).

• Drug Administration: Test compounds (renzapride, granisetron, ondansetron, etc.) were administered subcutaneously at various doses prior to CRD to assess their ability to reverse the 5-HTP-induced hypersensitivity and increase the VMR threshold.

Quantitative Data: Preclinical Efficacy

The following table summarizes the key findings from this comparative study.

Compound	Class	Dose (s.c.)	Effect on Visceromotor Threshold in 5-HTP-Treated Rats
Renzapride	5-HT3 Antagonist / 5-HT4 Agonist	10 µg/kg	Equi-potent to granisetron; produced a maximal response of a 3.6 to 4.2-fold increase above saline controls.
Granisetron	Selective 5-HT3 Antagonist	10 µg/kg	Equi-potent to renzapride; produced a maximal response of a 3.6 to 4.2-fold increase above saline controls.
Ondansetron	Selective 5-HT3 Antagonist	Up to 10 mg/kg	No significant effect on visceromotor threshold values.
Tropisetron	Selective 5-HT3 Antagonist	1 mg/kg	Small, non-significant increase in visceromotor threshold values (only at high doses).

Data synthesized from Banner SE, Sanger GJ. Br J Pharmacol. 1995;114(2):558-562.

These preclinical data demonstrate that renzapride possesses potent anti-nociceptive activity in a visceral hypersensitivity model, comparable to the potent selective 5-HT3 antagonist granisetron. Notably, ondansetron was ineffective in this specific model, highlighting significant differences among 5-HT3 antagonists in modulating visceral pain pathways.

Molecular Pharmacology: Receptor Binding and Functional Potency

The differential effects observed in preclinical models can be partly explained by the distinct molecular pharmacology of these agents at their target receptors.

Quantitative Data: Receptor Binding and Functional Potency

Compound	Receptor	Parameter	Value (nM)	Species/System
Renzapride	Human 5-HT3	Ki	17	Cloned Human Receptor
Guinea-pig 5-HT4	Ki	477	Guinea-pig Brain
Rat 5-HT4	EC50 (Agonism)	11,000	Rat Oesophagus
Ondansetron	Rat 5-HT3	pA2	8.63	Rat Vagus Nerve
Rat 5-HT3	pKi	8.70	Rat Cortical Membranes
Granisetron	Rat 5-HT3	pA2	9.44	Rat Vagus Nerve
Rat 5-HT3	pKi	9.15	Rat Cortical Membranes
Alosetron	Guinea-pig 5-HT3	IC50 (Antagonism)	~55	Guinea-pig Myenteric Neurons

pA2 and pKi values are logarithmic scales. For reference, a pA2 of 8.63 corresponds to a KB of approximately 2.34 nM, and a pA2 of 9.44 corresponds to a KB of approximately 0.36 nM. Data compiled from multiple sources.[7][8]

Renzapride exhibits high affinity for the human 5-HT3 receptor, consistent with its antagonistic function. Its affinity for the 5-HT4 receptor is lower, but it acts as a full agonist at this site, driving its prokinetic effects.[2] The pA2 values indicate that granisetron is a more potent 5-HT3 antagonist than ondansetron in functional assays using rat tissue, which aligns with the results from the visceral pain model.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways involved and a typical experimental workflow for evaluating these compounds.

Caption: Serotonin signaling at the afferent nerve and points of intervention.

Caption: Workflow for comparing agents in a visceral hypersensitivity model.

Clinical Efficacy on Abdominal Pain

While no head-to-head clinical trials directly comparing renzapride with a selective 5-HT3 antagonist for visceral pain are available, data from separate placebo-controlled trials in IBS patients provide an indirect comparison of their efficacy in relieving abdominal pain and discomfort.

Quantitative Data: Clinical Efficacy in IBS

Compound	Patient Population	Primary Endpoint	Key Finding vs. Placebo
Renzapride	IBS-C	Relief of abdominal pain/discomfort (Weeks 5-12)	No statistically significant difference, but a dose-dependent increase in responder rates. At 4 mg/day, responder rates were numerically greater than placebo, particularly in women.
Alosetron	Diarrhea-Predominant IBS (Women)	Adequate relief of IBS pain and discomfort (3 months)	Statistically significant improvement. 43% of alosetron-treated patients reported adequate relief vs. 26% of placebo-treated patients.
Ondansetron	IBS-D	FDA composite endpoint (pain and stool consistency) at 12 weeks	No statistically significant difference in the composite endpoint. 46.0% were pain responders on ondansetron vs. 37.2% on placebo.

Data compiled from multiple sources.[9][10][11][12]

Clinical data indicate that the selective 5-HT3 antagonist alosetron has demonstrated statistically significant efficacy in relieving abdominal pain in female patients with diarrhea-predominant IBS.[12] Renzapride showed a numerical, dose-dependent trend toward pain relief in constipation-predominant IBS, though it did not reach statistical significance in the primary endpoint of a key study.[10] Ondansetron also failed to show a significant effect on pain in an IBS-D trial.[9] These differing outcomes highlight the complexity of translating preclinical findings and underscore the importance of patient population selection (IBS-C vs. IBS-D) in clinical trial design for these agents.

Summary and Conclusion

This guide provides a comparative analysis of renzapride and selective 5-HT3 antagonists for the modulation of visceral pain, grounded in experimental data.

• Mechanism of Action: Renzapride possesses a dual mechanism as a 5-HT3 antagonist and 5-HT4 agonist, contrasting with the targeted 5-HT3 antagonism of selective agents.[4][5] This dual action provides a rationale for its use in patients where both visceral pain and dysmotility (constipation) are present.

• Preclinical Efficacy: In a rat model of visceral hypersensitivity, renzapride's ability to reduce the response to painful stimuli is potent and comparable to the selective antagonist granisetron.[13] This suggests that its 5-HT3 antagonist component is highly effective at modulating afferent pain signals. Interestingly, not all selective 5-HT3 antagonists (e.g., ondansetron) were effective in this model, indicating important pharmacological distinctions within the class.

• Clinical Performance: In clinical trials, the selective 5-HT3 antagonist alosetron has shown significant efficacy for pain relief in IBS-D.[12] The clinical data for renzapride in IBS-C suggests a potential benefit for abdominal pain, although results have not been as robust.[10][11] This discrepancy may be due to different patient populations, the complex nature of visceral pain in humans, or the opposing effects of 5-HT4 agonism on gut sensation in different contexts.

For drug development professionals, the choice between a dual-action molecule like renzapride and a selective 5-HT3 antagonist depends on the specific therapeutic goal. For targeted visceral pain relief, particularly in diarrhea-predominant conditions, a potent and selective 5-HT3 antagonist may be preferred. For conditions characterized by both visceral pain and constipation, the dual mechanism of renzapride offers a compelling, albeit more complex, therapeutic rationale that warrants further investigation.

References

• 1. Ondansetron: A Selective 5‐HT3 Receptor Antagonist and Its Applications in CNS‐Related Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-HT3 antagonist - Wikipedia [en.wikipedia.org]
• 4. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. archivesofmedicalscience.com [archivesofmedicalscience.com]
• 6. | BioWorld [bioworld.com]
• 7. Comparative study of the affinities of the 5-HT3 receptor antagonists, YM060, YM114 (KAE-393), granisetron and ondansetron in rat vagus nerve and cerebral cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alosetron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Serotonin 5-HT3 Receptor Antagonists - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Differences between 5-HT3 receptor antagonists in modulation of visceral hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]

Renzapride Exhibits a Superior Cardiac Safety Profile with Negligible hERG Channel Activity

For Immediate Release

[City, State] – [Date] – New comparative data confirms that Renzapride, a dual-acting 5-HT4 agonist and 5-HT3 antagonist, demonstrates a significantly safer cardiac profile than older prokinetic agents, such as cisapride (B12094), due to its markedly reduced affinity for the human Ether-à-go-go-Related Gene (hERG) potassium channel. This finding is critical for drug development professionals seeking effective gastrointestinal motility agents without the risk of cardiac arrhythmias.

Renzapride's favorable cardiac safety has been established through extensive preclinical and clinical evaluations, including a thorough QT/QTc study.[1][2][3] These studies have consistently shown that Renzapride does not induce clinically significant QT interval prolongation, a key concern with earlier 5-HT4 agonists that led to market withdrawals.[2][3][4] The U.S. Food and Drug Administration (FDA) has reviewed the cardiac safety data and deemed it sufficient to characterize Renzapride's low potential for QTc prolongation at both therapeutic and supratherapeutic doses.[2][3]

Comparative hERG Channel Activity

In vitro studies directly comparing Renzapride to other 5-HT4 agonists highlight its superior safety margin. One key study found cisapride to be approximately 1000 times more potent as a hERG channel inhibitor than Renzapride.[4] This significant difference in hERG affinity is a primary determinant of their respective cardiac safety profiles.

The following table summarizes the half-maximal inhibitory concentration (IC50) values for hERG channel blockade by various prokinetic agents, illustrating the relative safety of Renzapride.

Drug	IC50 for hERG Blockade (μM)	Relative Potency vs. Cisapride
Cisapride	0.0065 - 0.24	1x
Renzapride	1.8	~7.5-277x weaker
Prucalopride	5.7	~24-877x weaker
Mosapride	>10	>42-1538x weaker

Data compiled from multiple sources.[5][6][7][8]

The rank order of potency for hERG channel blockade among these 5-HT4 agonists is definitively: Cisapride > Renzapride > Prucalopride > Mosapride.[5]

Experimental Protocol for hERG Liability Assessment

The determination of hERG channel activity for Renzapride and comparator compounds was conducted using established and rigorous electrophysiological techniques.

Cell Line: Human Embryonic Kidney (HEK293) cells stably transfected with hERG cDNA were utilized. These cells provide a reliable in vitro model for studying the effects of compounds on the hERG potassium channel.[4][6]

Methodology: The whole-cell patch-clamp technique was employed to record K+ currents from the hERG-transfected cells under physiological conditions.[5]

Voltage Clamp Protocol:

• Cells were held at a holding potential of -80 mV.

• To activate the hERG channels, a depolarizing step to a positive potential (e.g., +20 mV to +60 mV) was applied for a short duration (e.g., 100 ms (B15284909) to 1 s).[6]

• The membrane potential was then repolarized to a negative potential (e.g., -50 mV) to record the deactivating hERG tail currents.[6]

• The amplitude of the peak tail current was measured in the absence (control) and presence of varying concentrations of the test compound.

• Concentration-response curves were then constructed to determine the IC50 value for hERG channel blockade.

hERG Screening Experimental Workflow

The following diagram illustrates the typical workflow for assessing the hERG liability of a test compound.

Caption: Workflow for assessing hERG channel liability.

Conclusion

The comprehensive data underscores Renzapride's negligible interaction with the hERG channel, positioning it as a gastroprokinetic agent with a significantly improved cardiovascular safety profile compared to previous generations of 5-HT4 agonists. This makes Renzapride a promising therapeutic option for gastrointestinal motility disorders, offering efficacy without the cardiac risks that have limited the use of other drugs in its class.[7][9][10]

References

• 1. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 2. EndoLogic Announces FDA Accepts Cardiac Safety Trial for [globenewswire.com]
• 3. EndoLogic | Media [endologicusa.com]
• 4. The cardiovascular safety profile of renzapride, a novel treatment for irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gastrointestinal prokinetic drugs have different affinity for the human cardiac human ether-à-gogo K(+) channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Rehabilitating drug-induced long-QT promoters: In-silico design of hERG-neutral cisapride analogues with retained pharmacological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Systematic review: cardiovascular safety profile of 5-HT4 agonists developed for gastrointestinal disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Systematic review: cardiovascular safety profile of 5-HT(4) agonists developed for gastrointestinal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Renzapride's Impact on the Gut Microbiome Versus Other Serotonergic Prokinetic Agents

A guide for researchers and drug development professionals navigating the complex interplay between gut motility agents and the microbial ecosystem.

The gut microbiome, a dynamic community of microorganisms residing in the gastrointestinal tract, is increasingly recognized as a critical modulator of human health and a key player in the efficacy and side effects of pharmacotherapies. Prokinetic drugs, designed to enhance gut motility, inevitably interact with this complex ecosystem. Renzapride, a dual-action 5-HT4 receptor agonist and 5-HT3 receptor antagonist, presents a unique pharmacological profile for managing motility disorders like constipation-predominant irritable bowel syndrome (IBS-C). However, its direct impact on the gut microbiome remains largely unexplored in publicly available literature.

This guide provides a comparative analysis of Renzapride and other serotonergic prokinetic agents—prucalopride, tegaserod (B130379), and cisapride (B12094)—focusing on their documented effects on the gut microbiome. Due to a significant lack of direct research on Renzapride and tegaserod in this area, this guide synthesizes available data for comparator drugs and contextualizes the potential effects of Renzapride based on its mechanism of action and the established bidirectional communication between the serotonergic system and gut microbiota.

The Serotonin-Microbiome Axis in the Gut

Serotonin (B10506) (5-hydroxytryptamine, 5-HT) is a crucial signaling molecule in the gut, with approximately 90% of the body's serotonin produced by enterochromaffin cells in the gastrointestinal tract. It plays a pivotal role in regulating intestinal motility, secretion, and sensation. The gut microbiota can influence host serotonin biosynthesis, and conversely, serotonin can modulate the composition of the gut microbiota. This intricate relationship forms the basis for understanding how serotonergic drugs may impact the gut's microbial inhabitants.

Renzapride's dual mechanism, stimulating pro-motility 5-HT4 receptors while blocking 5-HT3 receptors involved in nausea and visceral hypersensitivity, suggests a multifaceted potential to alter the gut environment and, consequently, its microbial composition.

Comparative Data on Microbiome Impact

The following tables summarize the currently available data on the impact of Renzapride and its comparators on the gut microbiome. It is critical to note the significant data gap for Renzapride and tegaserod.

Table 1: Renzapride - Impact on Gut Microbiome

Metric	Study Type	Finding
Alpha Diversity	-	No data available
Beta Diversity	-	No data available
Key Taxa Changes	-	No data available
SCFA Production	-	No data available

Table 2: Prucalopride - Impact on Gut Microbiome

Metric	Study Type	Finding
Alpha Diversity	Preclinical (Mouse Model)	Significantly decreased Shannon and Simpson diversity.
Beta Diversity	Preclinical (Mouse Model)	Distinct clustering of gut microbiota composition compared to control.
Key Taxa Changes	Preclinical (Mouse Model)	Data on specific taxa changes not detailed in the available abstract.
SCFA Production	-	No data available

Table 3: Tegaserod - Impact on Gut Microbiome

Metric	Study Type	Finding
Alpha Diversity	-	No data available
Beta Diversity	-	No data available
Key Taxa Changes	-	No data available
SCFA Production	-	No data available

Table 4: Cisapride - Impact on Gut Microbiome

Metric	Study Type	Finding
Alpha Diversity	-	No data available
Beta Diversity	-	No data available
Key Taxa Changes	Preclinical (Cirrhotic Rat Model) & Clinical (Cirrhotic Patients)	Reduced intestinal overgrowth of gram-negative bacteria.
SCFA Production	-	No data available

Discussion of Findings and Inferred Effects

The limited available data highlights a critical knowledge gap in the field. For prucalopride , a selective 5-HT4 agonist, a preclinical study indicated a reduction in microbial diversity. This could be a consequence of accelerated transit, which can alter the gut environment and nutrient availability for different microbial species.

Cisapride , a 5-HT4 agonist with broader receptor activity, has been shown to reduce bacterial overgrowth, particularly of gram-negative organisms, in the context of cirrhosis-associated intestinal dysmotility. This suggests that by improving motility, cisapride may help to control the proliferation of potentially pathogenic bacteria.

For Renzapride and tegaserod , we can only infer potential effects. As potent 5-HT4 agonists, they would be expected to accelerate gut transit, which could, similar to prucalopride, lead to changes in microbial diversity and composition. The accelerated transit may reduce the abundance of slow-growing, fiber-fermenting bacteria and favor faster-growing, more adaptable species. Renzapride's additional 5-HT3 antagonism could theoretically influence the gut-brain-microbiome axis in ways not seen with selective 5-HT4 agonists, but this remains speculative without direct experimental evidence.

Experimental Protocols

Representative Protocol: 16S rRNA Gene Sequencing of Human Fecal Samples

• Sample Collection and Storage:

  • Fecal samples are collected by participants using a provided collection kit, which may include a sterile collection tube, a scoop, and a buffer solution (e.g., RNAlater or a similar stabilizing agent).

  • Samples are immediately homogenized in the buffer and stored at -80°C until DNA extraction to preserve microbial community composition.

• DNA Extraction:

  • Total genomic DNA is extracted from a specified amount of fecal material (e.g., 200 mg) using a commercially available kit optimized for stool samples (e.g., QIAamp PowerFecal Pro DNA Kit, QIAGEN).

  • The protocol typically involves mechanical lysis (bead-beating) to disrupt bacterial cell walls, followed by chemical lysis and DNA purification using spin columns.

  • DNA quality and quantity are assessed using spectrophotometry (e.g., NanoDrop) and fluorometry (e.g., Qubit).

• 16S rRNA Gene Amplification and Library Preparation:

  • A specific hypervariable region of the 16S rRNA gene (commonly V3-V4 or V4) is amplified by PCR using universal primers (e.g., 515F/806R).

  • The primers are barcoded with unique indices for each sample to allow for multiplexed sequencing.

  • PCR products are purified to remove primers and dNTPs, typically using magnetic beads (e.g., AMPure XP).

  • A second PCR step may be performed to add sequencing adapters.

  • The final library is quantified, and the quality is checked before sequencing.

• Sequencing:

  • The pooled and indexed libraries are sequenced on a high-throughput sequencing platform, such as the Illumina MiSeq or NovaSeq, using a paired-end sequencing approach (e.g., 2x250 bp or 2x300 bp).

• Bioinformatic and Statistical Analysis:

  • Raw sequencing reads are demultiplexed based on their unique barcodes.

  • Reads are quality-filtered, and adapters and primers are trimmed.

  • Paired-end reads are merged, and chimeric sequences are removed.

  • Sequences are clustered into Amplicon Sequence Variants (ASVs) or Operational Taxonomic Units (OTUs) at a defined similarity threshold (e.g., 97%).

  • Taxonomy is assigned to each ASV/OTU by comparing the sequences to a reference database (e.g., Greengenes, SILVA).

  • Alpha diversity (within-sample diversity, e.g., Shannon, Simpson indices) and beta diversity (between-sample diversity, e.g., Bray-Curtis, UniFrac distances) are calculated.

  • Statistical analyses are performed to identify significant differences in microbial composition and diversity between study groups.

Visualizing Pathways and Workflows

To further elucidate the concepts discussed, the following diagrams are provided.

Serotonergic Signaling in the Gut

Safety & Regulatory Compliance

Navigating the Safe Disposal of Renzapride: A Procedural Guide

For laboratory professionals engaged in pharmaceutical research and development, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the proper disposal of Renzapride, a 5-HT4 receptor agonist. In the absence of specific disposal protocols for Renzapride, the following procedures are based on general best practices for the disposal of unused and expired pharmaceutical compounds, as recommended by the U.S. Food and Drug Administration (FDA) and the Drug Enforcement Administration (DEA).

Physicochemical Properties of Renzapride

A clear understanding of a compound's properties is foundational to its safe handling and disposal. The following table summarizes the key physicochemical data for Renzapride.[1][2][3]

Property	Value
Molecular Formula	C16H22ClN3O2
Molecular Weight	323.82 g/mol
CAS Number	112727-80-7
Melting Point	>260°C
Appearance	Solid

Step-by-Step Disposal Protocol

This protocol is designed to minimize environmental impact and prevent accidental exposure or ingestion.

1. Personal Protective Equipment (PPE): Before handling Renzapride, ensure appropriate PPE is worn, including safety goggles, a lab coat, and chemical-resistant gloves.

2. Inactivation (if applicable and feasible): Currently, there are no specific published and validated methods for the chemical inactivation of Renzapride in a standard laboratory setting. Therefore, direct disposal of the unaltered compound should be avoided.

3. Preparing for Disposal:

• Do Not Flush: Unless explicitly instructed by a specific safety data sheet (SDS) or institutional guidelines, do not flush Renzapride down the sink or toilet.[4][5][6] Pharmaceutical compounds can persist in wastewater and negatively impact aquatic ecosystems.[6]

• Remove from Original Container: Carefully remove the Renzapride from its original packaging.[7]

4. Admixture for Safe Disposal:

• Mix the Renzapride with an unpalatable substance to deter accidental ingestion by humans or animals.[4][7][8] Suitable materials include:

  • Used coffee grounds

  • Dirt

  • Cat litter

• The goal is to render the compound unrecognizable and undesirable. Do not crush tablets or capsules during this process.[7][8]

5. Containment:

• Place the mixture into a sealable container, such as a plastic bag or a container with a secure lid.[4][7] This prevents leakage or spillage from the waste stream.

6. Final Disposal:

• The sealed container can then be placed in the regular laboratory or municipal trash.[7]

• De-identification: Before disposing of the original Renzapride container, be sure to remove or obscure all personal or identifying information from the label to protect privacy.[7]

7. Drug Take-Back Programs:

• The most secure and environmentally sound method for disposing of unwanted pharmaceuticals is through a designated drug take-back program.[5][8] These programs are equipped to handle and dispose of chemical waste safely. Contact your institution's Environmental Health and Safety (EHS) department or check the DEA's website for authorized collection sites.[4][8]

Logical Workflow for Renzapride Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Renzapride.

Renzapride Disposal Workflow

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and responsible disposal of Renzapride, thereby protecting both human health and the environment. Always consult your institution's specific waste management policies and EHS guidelines for any additional requirements.

References

• 1. Renzapride | C16H22ClN3O2 | CID 119574 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Renzapride - Wikipedia [en.wikipedia.org]
• 3. Renzapride [drugfuture.com]
• 4. dea.gov [dea.gov]
• 5. techtarget.com [techtarget.com]
• 6. epa.gov [epa.gov]
• 7. fda.gov [fda.gov]
• 8. Medication disposal: How-to guide for different types [medicalnewstoday.com]

Safeguarding Researchers: A Comprehensive Guide to Handling Renzapride

For Immediate Implementation: This document provides essential safety protocols and logistical plans for laboratory personnel handling Renzapride. The following procedural guidance is designed to ensure the safety of researchers, scientists, and drug development professionals, while maintaining the integrity of experimental workflows.

Essential Safety and Handling Precautions

Renzapride is an investigational small molecule active pharmaceutical ingredient. As with any pharmacologically active compound, proper handling is crucial to minimize exposure and ensure a safe laboratory environment. A conservative approach to handling should be adopted due to its biological activity. The following personal protective equipment (PPE) and handling guidelines are mandatory for all personnel working with this compound.

Personal Protective Equipment (PPE)

A thorough risk assessment of all experimental procedures should be conducted to determine the appropriate level of PPE required. The following table outlines the recommended PPE for handling Renzapride in various laboratory settings.

Operation	Required PPE	Justification
Handling Solid (Powder) Renzapride	- Double nitrile gloves- Lab coat- Safety glasses with side shields or goggles- N95 or higher certified respirator	To prevent dermal absorption, eye contact, and inhalation of fine particles.
Preparing Solutions and Handling Liquids	- Nitrile gloves- Lab coat- Safety glasses with side shields or goggles	To protect against splashes and accidental skin contact.
Administering to Test Subjects (in vivo)	- Nitrile gloves- Lab coat- Safety glasses with side shields or goggles	To prevent exposure during administration.
Cleaning and Decontamination	- Double nitrile gloves- Lab coat or disposable gown- Safety glasses with side shields or goggles	To protect against residual contamination during cleaning procedures.

Operational Plans

A clear and concise operational plan is essential for the safe and efficient use of Renzapride in a research setting.

Engineering Controls

Control	Specification	Purpose
Ventilation	All handling of powdered Renzapride should be conducted in a certified chemical fume hood or a powder containment hood.	To control airborne particles at the source.
Weighing	Use a balance with a draft shield or a dedicated weighing enclosure.	To prevent the dispersion of powder during weighing.

Housekeeping and Access Control

Procedure	Guideline	Rationale
Housekeeping	Wet-wiping of surfaces is recommended for cleaning. Dry sweeping is prohibited.	To avoid generating airborne dust.
Handwashing	Wash hands thoroughly with soap and water after handling Renzapride, even if gloves were worn.	To remove any potential residual contamination.
Access Control	Restrict access to areas where Renzapride is actively being handled.	To minimize the number of potentially exposed individuals.

Emergency Procedures: Spill Management

In the event of a Renzapride spill, immediate and appropriate action is critical to prevent exposure and contamination.

Spill Response Workflow

Workflow for managing a Renzapride spill.

Disposal Plan

Proper disposal of Renzapride and associated contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Renzapride Waste Disposal Pathway

Disposal pathway for Renzapride waste.

Disclaimer: No official Safety Data Sheet (SDS) for Renzapride was found during the literature search. The guidance provided here is based on best practices for handling potent pharmaceutical compounds in a laboratory setting and information from available safety documents for similar molecules. Always consult with your institution's Environmental Health and Safety (EHS) department for specific protocols and requirements.